L-5-Carboxymethylhydantoin

• CAS: 26184-53-2

Core Science & Biosynthesis

Introduction: The Hydantoin Scaffold and the Emergence of L-5-Carboxymethylhydantoin

An In-Depth Technical Guide to L-5-Carboxymethylhydantoin: Structure, Properties, and Scientific Significance

The hydantoin moiety, a five-membered heterocyclic ring containing an imidazolidine-2,4-dione core, represents a "privileged scaffold" in medicinal chemistry.[1] Compounds bearing this structure exhibit a remarkable breadth of biological activities, including anticonvulsant, anti-inflammatory, antiviral, antibacterial, and anticancer effects.[1] This versatility stems from the scaffold's unique structural and electronic properties, which allow for diverse substitutions at the N-1, N-3, and C-5 positions, thereby modulating its pharmacokinetic and pharmacodynamic profiles.[2]

Within this important class of compounds, L-5-Carboxymethylhydantoin stands out as a key derivative. As an imidazolidine-2,4-dione with a carboxymethyl group at the chiral C-5 position, its structure is intrinsically linked to L-aspartic acid.[3] This connection to a fundamental biological building block suggests potential roles as a metabolite, a synthetic intermediate for more complex molecules, or a bioactive agent in its own right. This guide offers a comprehensive technical overview for researchers and drug development professionals, detailing the chemical structure, physicochemical properties, synthesis, and potential applications of L-5-Carboxymethylhydantoin, grounded in established scientific principles and methodologies.

Section 1: Molecular Structure and Physicochemical Properties

A thorough understanding of a molecule's physical and chemical characteristics is foundational to its application in research and development. L-5-Carboxymethylhydantoin's properties are dictated by its heterocyclic core, the acidic carboxylic acid group, and the stereochemistry at the C-5 position.

Chemical Structure and Stereochemistry

The systematic IUPAC name for L-5-Carboxymethylhydantoin is (S)-2-(2,5-dioxoimidazolidin-4-yl)acetic acid. The "L" designation corresponds to the (S)-configuration at the C-5 stereocenter, which is the sole chiral center in the molecule.[4][5] This stereochemistry is critical, as the spatial arrangement of the carboxymethyl group significantly influences its interaction with chiral biological targets like enzymes and receptors.[6] The absolute configuration is a key determinant of a molecule's biological activity, with enantiomers often exhibiting vastly different, or even opposing, effects.[6][7]

Caption: Chemical structure of L-5-Carboxymethylhydantoin.

Physicochemical Data

The compound's properties make it a stable, polar molecule, with solubility characteristics influenced by the carboxylic acid and amide functional groups. Key quantitative data are summarized below for easy reference.

Property	Value	Source
CAS Number	5427-26-9	[8]
Molecular Formula	C₅H₆N₂O₄	[8]
Molecular Weight	158.112 g/mol	[8]
Melting Point	214-215 °C (decomposes)	[8]
Density	1.5 ± 0.1 g/cm³	[8]
Appearance	White crystalline solid	Inferred
Stability	Stable under normal temperatures and pressures	[8]

Note: The compound is for research and development use only and is not listed on the TSCA inventory.[8]

Section 2: Synthesis and Purification

The synthesis of hydantoins from amino acids is a well-established field. The Urech hydantoin synthesis, which involves the N-carbamylation of an amino acid followed by acid-catalyzed cyclization, is a classic and reliable method.[1] Recent advancements have adapted this process into a more efficient, one-pot, microwave-assisted protocol, aligning with the principles of green chemistry.[1]

Microwave-Assisted Urech Synthesis

This method leverages the efficiency of microwave irradiation to accelerate reaction times and improve yields. The causality behind this choice is the ability of microwaves to provide rapid, uniform heating to the polar solvent (water) and reactants, dramatically reducing the time required for both the initial N-carbamylation and the subsequent intramolecular cyclization.[1]

Caption: One-pot, microwave-assisted Urech synthesis workflow.

Experimental Protocol: Synthesis from L-Aspartic Acid

This protocol is adapted from the general procedure for synthesizing 5-monosubstituted hydantoins from L-amino acids.[1] The self-validating nature of this protocol lies in the confirmation of the intermediate by Thin-Layer Chromatography (TLC) before proceeding to the final cyclization step, ensuring the first reaction has gone to completion.

Materials:

• L-Aspartic Acid

• Potassium cyanate (KOCN)

• Distilled water

• Concentrated hydrochloric acid (HCl)

• 30 mL microwave reactor vial

• Microwave reactor (e.g., Anton-Paar Monowave 400)

• TLC plates (silica gel) and appropriate solvent system

• Standard laboratory glassware

Procedure:

• N-Carbamylation:

  • Charge a 30 mL microwave reactor vial with L-aspartic acid (5 mmol), distilled water (7 mL), and potassium cyanate (25 mmol, 5 equivalents).[1] The use of excess cyanate drives the carbamylation reaction to completion.

  • Seal the vial and place it in the microwave reactor.

  • Irradiate the mixture at 80 °C for 1 hour.[1]

  • After cooling, confirm the formation of the N-carbamoyl-L-aspartic acid intermediate via TLC analysis. This checkpoint is crucial for troubleshooting and ensuring high final yields.

• Acid-Induced Cyclization:

  • To the same reaction mixture (without purification of the intermediate), add concentrated hydrochloric acid (7 mL).[1] The strong acid protonates the carboxyl groups and catalyzes the intramolecular nucleophilic attack of the amide nitrogen, leading to ring closure.

  • Reseal the vial and irradiate in the microwave reactor at 80 °C for 15 minutes.[1] The short reaction time is a key advantage of microwave heating.

• Isolation and Purification:

  • After the reaction is complete, cool the mixture to room temperature, which should induce crystallization of the product.

  • Collect the solid product by vacuum filtration.

  • Wash the crystals with cold water to remove any remaining salts or starting material.

  • Recrystallize the crude product from a suitable solvent (e.g., water or ethanol/water mixture) to obtain pure L-5-Carboxymethylhydantoin.

  • Dry the purified product under vacuum.

Section 3: Analytical Methodologies

Accurate identification and quantification are paramount in drug discovery and chemical research. While specific validated methods for L-5-Carboxymethylhydantoin are not widely published, robust analytical techniques can be established based on its structure and the analysis of similar hydantoin derivatives.[9][10]

Chromatographic and Spectroscopic Analysis

High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are the primary techniques for the analysis of hydantoin compounds.[9][11]

• HPLC-UV/MS: Given its polarity and UV-active carbonyl groups, Reversed-Phase HPLC coupled with a UV detector (monitoring around 210 nm) would be an effective method for quantification.[9] Coupling to a Mass Spectrometry (MS) detector would provide definitive identification based on its mass-to-charge ratio, a cornerstone of modern pharmaceutical analysis.[11]

• GC-MS: For GC-MS analysis, derivatization of the polar carboxylic acid and N-H groups (e.g., via silylation) would be necessary to increase volatility. This method offers excellent sensitivity and is widely used for detecting small molecule metabolites.[10]

Protocol: General Quantification by HPLC-UV

This hypothetical protocol outlines a standard approach for developing a quantification method.

Instrumentation & Conditions:

• HPLC System: Standard system with a pump, autosampler, and UV/Vis detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: An isocratic or gradient elution using a mixture of an aqueous buffer (e.g., 20 mM potassium phosphate, pH 3.0) and a polar organic solvent like acetonitrile or methanol. The acidic pH ensures the carboxylic acid group is protonated for better retention.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 210 nm.

• Injection Volume: 10 µL.

Methodology:

• Standard Preparation: Prepare a stock solution of pure L-5-Carboxymethylhydantoin in the mobile phase. Create a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) through serial dilution.

• Calibration Curve Construction: Inject each standard in triplicate and record the peak area. Plot the average peak area against concentration and perform a linear regression to establish the calibration curve. A coefficient of determination (R²) > 0.99 is typically required.[9]

• Sample Preparation: Dissolve the unknown sample in the mobile phase, filter through a 0.45 µm syringe filter, and dilute as necessary to fall within the calibration range.

• Quantification: Inject the prepared sample, determine its peak area, and calculate the concentration using the linear regression equation from the calibration curve.

Section 4: Biological Significance and Applications in Drug Development

The hydantoin scaffold is a frequent constituent of bioactive molecules.[12] While L-5-Carboxymethylhydantoin itself is not a widely commercialized drug, its structural features suggest several important roles in biological systems and drug discovery.

Potential Biological Activities

The diverse activities of hydantoin derivatives provide a strong rationale for investigating L-5-Carboxymethylhydantoin.[13] The presence of the carboxymethyl side chain, mimicking the structure of aspartic acid, suggests potential interactions with enzymes that process amino acids or their derivatives. The general activities of the hydantoin class include:

• Anticonvulsant Effects: Phenytoin, a diphenyl-substituted hydantoin, is a classic anti-epileptic drug.[14]

• Antimicrobial and Antifungal Activity: Numerous studies have demonstrated the efficacy of novel hydantoin derivatives against various bacterial and fungal strains.[13][15]

• Anticancer Properties: Certain thiohydantoin derivatives have shown promise as inhibitors of enzymes involved in cancer cell proliferation.[2]

Role as a Synthetic Intermediate

Perhaps its most significant role is as a versatile building block in diversity-oriented synthesis.[16] The C-5 carboxymethyl group and the N-H protons of the hydantoin ring provide multiple handles for chemical modification. This allows for the creation of extensive compound libraries, which can be screened for novel biological activities. The defined stereochemistry at C-5 is particularly valuable, allowing for the synthesis of stereochemically pure final compounds, which is a critical requirement in modern drug development.[6][17]

Section 5: Challenges and Future Directions

Despite the promise of the hydantoin scaffold, the specific biological profile of L-5-Carboxymethylhydantoin remains largely unexplored in publicly available literature. The toxicological properties have not been fully investigated, and it is primarily available for research purposes.[8]

Future research should focus on:

• Biological Screening: Systematically screening L-5-Carboxymethylhydantoin and its simple derivatives against a wide range of biological targets (e.g., enzymes, receptors, microbial strains) to identify novel activities.

• Metabolic Studies: Investigating its metabolic fate in vitro and in vivo. Understanding how the molecule is processed by metabolic enzymes is crucial for any potential therapeutic development.[18]

• Combinatorial Chemistry: Utilizing L-5-Carboxymethylhydantoin as a scaffold to generate novel libraries of compounds for high-throughput screening in drug discovery campaigns.[16]

By systematically addressing these knowledge gaps, the scientific community can fully elucidate the potential of L-5-Carboxymethylhydantoin as a valuable tool in chemical biology and a potential starting point for the development of new therapeutic agents.

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An In-depth Technical Guide to the Synthesis of L-5-Carboxymethylhydantoin from Amino Acids

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of the synthesis of L-5-carboxymethylhydantoin, a valuable heterocyclic compound with significant applications in medicinal chemistry and drug development. We will delve into the core synthetic strategies, focusing on the Urech hydantoin synthesis, and address the specific challenges and considerations when utilizing L-aspartic acid as the starting material. This document is designed to equip researchers with the necessary knowledge to not only replicate the synthesis but also to understand the underlying chemical principles and make informed decisions in their experimental design.

Introduction: The Significance of the Hydantoin Scaffold

Hydantoins, or imidazolidine-2,4-diones, are a class of five-membered heterocyclic compounds that are considered privileged scaffolds in medicinal chemistry.[1][2] Their structural features, including multiple sites for substitution and the presence of hydrogen bond donors and acceptors, allow for the generation of diverse molecular architectures with a wide range of biological activities.[3][4] Several clinically used drugs, such as the anticonvulsant Phenytoin and the anti-cancer agent Enzalutamide, feature the hydantoin core, highlighting its therapeutic importance.[5]

L-5-carboxymethylhydantoin, also known as hydantoin-5-acetic acid, is a particularly interesting derivative. The presence of a carboxylic acid moiety at the 5-position provides a versatile handle for further chemical modifications, making it an attractive building block for the synthesis of novel drug candidates and other bioactive molecules.[6][7] Its applications include serving as a reactant for the synthesis of antiparasitic agents, anticancer compounds, and anti-inflammatory drugs.[6]

This guide will focus on the synthesis of L-5-carboxymethylhydantoin from the readily available amino acid, L-aspartic acid, via the Urech hydantoin synthesis.[8][9] We will explore the reaction mechanism, provide a detailed experimental protocol, discuss critical process parameters, and outline methods for purification and characterization.

Synthetic Strategy: The Urech Hydantoin Synthesis

The Urech hydantoin synthesis, first reported by Friedrich Urech in 1873, is a classic and straightforward method for the preparation of hydantoins from α-amino acids.[8][9] The reaction proceeds in two main steps:

• N-Carbamoylation: The α-amino group of the amino acid reacts with a cyanate salt, typically potassium cyanate (KOCN), in an aqueous or alcoholic solution to form an N-carbamoyl amino acid intermediate (also known as a ureido acid).[8]

• Cyclization: The N-carbamoyl amino acid is then cyclized under acidic conditions to yield the hydantoin ring.[8]

The overall reaction is depicted below:

Caption: Experimental workflow for the synthesis of L-5-Carboxymethylhydantoin.

Step-by-Step Methodology:

• N-Carbamoylation:

  • In a 30 mL microwave reactor vial, combine L-aspartic acid (e.g., 5 mmol, 0.665 g) and potassium cyanate (e.g., 25 mmol, 2.03 g).

  • Add deionized water (e.g., 7 mL).

  • Seal the vial and place it in the microwave reactor.

  • Irradiate the mixture at 80 °C for 1 hour. Monitor the reaction progress by Thin Layer Chromatography (TLC) if a suitable method is developed.

• Cyclization:

  • After the N-carbamoylation is complete, carefully add concentrated hydrochloric acid (e.g., 7 mL) to the reaction mixture. Caution: This is an exothermic reaction and should be done in a fume hood with appropriate personal protective equipment.

  • Reseal the vial and irradiate the mixture in the microwave reactor at 80 °C for 15-30 minutes. The optimal time should be determined by monitoring the reaction.

• Work-up and Purification:

  • Allow the reaction mixture to cool to room temperature.

  • Carefully neutralize the acidic solution to approximately pH 7 by the slow addition of a saturated sodium bicarbonate solution.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate (3 x 20 mL).

  • Combine the organic extracts and dry over anhydrous sodium sulfate.

  • Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

  • The crude product can be purified by recrystallization from a suitable solvent system (e.g., water/ethanol mixture).

Product Characterization: A Self-Validating System

Thorough characterization of the synthesized L-5-carboxymethylhydantoin is essential to confirm its identity and purity. The following analytical techniques are recommended:

Data Presentation: Expected Spectroscopic Data

Technique	Expected Observations for L-5-Carboxymethylhydantoin (Hydantoin-5-acetic acid)
¹H NMR	Signals corresponding to the CH and CH₂ protons of the carboxymethyl group, and the NH protons of the hydantoin ring. The chemical shifts and coupling patterns will be characteristic of the structure.
¹³C NMR	Resonances for the carbonyl carbons of the hydantoin ring, the carboxylic acid carbon, and the carbons of the carboxymethyl side chain.
FT-IR	Characteristic absorption bands for N-H stretching (around 3200-3400 cm⁻¹), C=O stretching of the hydantoin ring and carboxylic acid (around 1700-1780 cm⁻¹), and C-N stretching.
Mass Spec	A molecular ion peak corresponding to the molecular weight of L-5-carboxymethylhydantoin (158.11 g/mol ).
Melting Point	A sharp melting point is indicative of high purity. The reported melting point is 214-215 °C (with decomposition). [6]

Detailed Methodologies for Characterization:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Sample Preparation: Dissolve 5-10 mg of the purified product in a suitable deuterated solvent (e.g., DMSO-d₆).

  • Acquisition: Record ¹H and ¹³C NMR spectra on a 400 MHz or higher spectrometer.

• Fourier-Transform Infrared (FT-IR) Spectroscopy:

  • Sample Preparation: Prepare a KBr pellet or use an ATR accessory.

  • Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹.

• Mass Spectrometry (MS):

  • Technique: Electrospray ionization (ESI) is a suitable method.

  • Analysis: Determine the mass-to-charge ratio (m/z) of the molecular ion.

Applications in Drug Development and Beyond

The hydantoin scaffold is a cornerstone in the development of various therapeutic agents. [3][4][5]L-5-carboxymethylhydantoin, with its reactive carboxylic acid handle, serves as a valuable starting material for the synthesis of a diverse library of compounds for high-throughput screening in drug discovery programs.

The introduction of different substituents on the hydantoin ring or the modification of the carboxymethyl side chain can lead to compounds with a wide range of pharmacological activities, including:

• Anticancer agents: Hydantoin derivatives have been investigated as inhibitors of various enzymes and receptors involved in cancer progression. [3]* Antimicrobial agents: The hydantoin scaffold is present in some antimicrobial drugs.

• Anticonvulsants: As mentioned, phenytoin is a well-known hydantoin-based anticonvulsant. [5] The synthesis of L-5-carboxymethylhydantoin provides a gateway to exploring the vast chemical space around this privileged scaffold, offering significant opportunities for the discovery of new and effective therapeutic agents.

Conclusion

This technical guide has provided a comprehensive overview of the synthesis of L-5-carboxymethylhydantoin from L-aspartic acid. By understanding the principles of the Urech hydantoin synthesis and the specific considerations for using an amino acid with an acidic side chain, researchers can confidently approach the preparation of this valuable building block. The detailed experimental protocol, coupled with robust characterization methods, ensures a self-validating system for producing high-purity L-5-carboxymethylhydantoin, paving the way for its application in medicinal chemistry and drug discovery.

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The Hydantoin Story: From Obscure Synthesis to a Cornerstone of Modern Pharmacology

A Technical Guide for Researchers and Drug Development Professionals

This guide delves into the fascinating journey of hydantoin and its derivatives, tracing their path from a 19th-century chemical curiosity to a class of compounds with profound impact on biochemistry and medicine. We will explore the foundational discoveries, the evolution of synthetic methodologies, the elucidation of their biochemical mechanisms, and their enduring legacy in drug development. This exploration is designed to provide a deep, technically-grounded understanding for scientists navigating the rich chemical space of heterocyclic compounds.

The Genesis of a Scaffold: The Discovery and Early Synthesis of Hydantoin

The story of hydantoin begins not in a bustling pharmaceutical lab, but in the realm of fundamental organic chemistry. In 1861, German chemist Adolph von Baeyer, known for his work on synthetic dyes and organic structures, first synthesized hydantoin. He achieved this through the hydrogenation of allantoin, a product of uric acid metabolism found in allantoic fluid. This initial discovery, however, did not immediately reveal the therapeutic potential that lay dormant within the hydantoin scaffold.

A few years later, in 1873, F. Urech synthesized hydantoin and its 5-methyl derivative by warming the condensation product of alanine sulfate and potassium cyanate with hydrochloric acid, a process now recognized as the Urech hydantoin synthesis. This reaction involves the addition of an aldehyde or ketone to an amino acid, followed by cyclization.

However, it was the development of more versatile synthetic routes that truly unlocked the potential of the hydantoin core for medicinal chemistry. Two key name reactions became instrumental:

• The Bucherer-Bergs Reaction (1934): This one-pot multicomponent reaction provided a straightforward and efficient method for synthesizing a wide variety of substituted hydantoins. The reaction involves the treatment of a carbonyl compound (aldehyde or ketone) with potassium cyanide and ammonium carbonate. This method's robustness and ability to introduce diversity at the 5-position of the hydantoin ring made it a workhorse for medicinal chemists.

• The Read Reaction (1922): This reaction involves the condensation of an aldehyde with urea and hydrogen cyanide, followed by hydrolysis and rearrangement to form the hydantoin ring. While historically significant, the Bucherer-Bergs reaction often proved more versatile for creating libraries of compounds for screening.

These synthetic advancements transformed hydantoin from a chemical novelty into a readily accessible scaffold, paving the way for the exploration of its biological activities.

Experimental Protocol: The Bucherer-Bergs Synthesis of 5,5-Diphenylhydantoin (Phenytoin)

This protocol outlines the classical synthesis of phenytoin, a landmark hydantoin-based anticonvulsant.

Materials:

• Benzil (1.0 eq)

• Urea (1.5 eq)

• Sodium hydroxide (3.0 eq)

• Ethanol (95%)

• Water

• Hydrochloric acid (concentrated)

Procedure:

• In a round-bottom flask, dissolve benzil and urea in a mixture of ethanol and water.

• Add a solution of sodium hydroxide to the flask.

• Reflux the reaction mixture for 2-3 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Pour the cooled mixture into a beaker of cold water.

• Acidify the solution with concentrated hydrochloric acid until a precipitate forms.

• Collect the crude 5,5-diphenylhydantoin precipitate by vacuum filtration.

• Recrystallize the crude product from hot ethanol to obtain pure 5,5-diphenylhydantoin.

• Characterize the final product by melting point determination and spectroscopic methods (e.g., NMR, IR).

Causality Behind Experimental Choices:

• Reflux: The elevated temperature is necessary to overcome the activation energy of the reaction and drive the condensation and cyclization steps to completion in a reasonable timeframe.

• Base (NaOH): The basic conditions are crucial for the initial condensation reaction between the carbonyl group of benzil and urea.

• Acidification (HCl): The hydantoin product is soluble in the basic reaction mixture as its sodium salt. Acidification protonates the hydantoin, causing it to precipitate out of the aqueous solution, allowing for its isolation.

• Recrystallization: This purification step is essential to remove any unreacted starting materials and byproducts, yielding a product of high purity suitable for biological testing.

From Seizures to Synapses: The Rise of Hydantoins in Neuroscience

The pivotal moment for hydantoin in biochemistry and medicine arrived in the 1930s. In 1937, H. Houston Merritt and Tracy J. Putnam discovered the anticonvulsant properties of phenytoin (5,5-diphenylhydantoin), which they developed as a non-sedating alternative to phenobarbital for the treatment of epilepsy. This discovery was a landmark in neuropharmacology, demonstrating that effective seizure control could be achieved without significant sedation.

The success of phenytoin spurred further investigation into the structure-activity relationships (SAR) of hydantoin derivatives. Researchers systematically modified the substituents at the N-1, N-3, and C-5 positions of the hydantoin ring, leading to the development of other anticonvulsant drugs like mephenytoin and ethotoin.

Biochemical Mechanism of Action: Targeting Voltage-Gated Sodium Channels

The primary mechanism of action for the anticonvulsant effects of phenytoin and other hydantoins is the modulation of voltage-gated sodium channels (VGSCs) in neurons. These channels are crucial for the initiation and propagation of action potentials.

Here's a step-by-step breakdown of the mechanism:

• Binding to the Inactivated State: Phenytoin preferentially binds to the inactivated state of the VGSCs.

• Stabilization of the Inactivated State: This binding stabilizes the channel in its non-conducting, inactivated conformation.

• Prolonged Refractory Period: By prolonging the inactivated state, phenytoin increases the refractory period of the neuron, the time during which it is unable to fire another action potential.

• Reduced Neuronal Excitability: This ultimately leads to a reduction in the sustained high-frequency firing of neurons that is characteristic of epileptic seizures.

This state-dependent binding is a key aspect of phenytoin's efficacy and relative safety. It has a more pronounced effect on rapidly firing neurons, such as those involved in a seizure, while having less impact on neurons firing at a normal physiological rate.

Caption: Mechanism of phenytoin action on voltage-gated sodium channels.

Beyond the Brain: The Expanding Therapeutic Landscape of Hydantoins

While the initial success of hydantoins was firmly rooted in neuroscience, their versatile scaffold has led to their exploration and application in a much broader range of therapeutic areas.

Antiarrhythmic Agents

The same mechanism of action that makes hydantoins effective anticonvulsants also lends them to the treatment of cardiac arrhythmias. Phenytoin, for instance, is classified as a Class Ib antiarrhythmic drug. By blocking cardiac voltage-gated sodium channels, it can suppress abnormal heart rhythms, particularly those associated with digitalis toxicity.

Antidiabetic Agents

More recently, hydantoin derivatives have been investigated for their potential as antidiabetic agents. Certain spiro-hydantoin derivatives have been shown to act as inhibitors of aldose reductase, an enzyme implicated in the diabetic complications arising from high blood sugar. By inhibiting this enzyme, these compounds can potentially prevent or mitigate damage to nerves, eyes, and kidneys in diabetic patients.

Enzyme Inhibitors and Other Applications

The rigid, hydrogen-bonding capable structure of the hydantoin ring makes it an attractive scaffold for the design of various enzyme inhibitors. Researchers have designed hydantoin-based inhibitors for a range of targets, including:

• Matrix Metalloproteinases (MMPs): Involved in cancer metastasis and inflammation.

• HIV Protease: A key enzyme in the life cycle of the human immunodeficiency virus.

• Androgen and Estrogen Receptors: For applications in oncology and endocrinology.

The development of Dantrolene, a hydantoin derivative used to treat malignant hyperthermia, further illustrates the scaffold's versatility. Dantrolene acts on the ryanodine receptor in skeletal muscle to decrease calcium release from the sarcoplasmic reticulum.

Structure-Activity Relationships (SAR) and Physicochemical Properties

The biological activity of hydantoin derivatives is highly dependent on the nature of the substituents at the N-1, N-3, and C-5 positions.

Position	Substituent Effects on Anticonvulsant Activity
C-5	The nature of the substituents at this position is critical. The presence of at least one aryl group is often associated with activity against tonic-clonic seizures. 5,5-Diphenylhydantoin (phenytoin) is a prime example.
N-3	Substitution at the N-3 position can influence the duration of action and metabolic profile. For example, methylation at N-3 (mephenytoin) can alter the metabolic pathway.
N-1	Substitution at the N-1 position generally reduces or abolishes anticonvulsant activity.

Physicochemical Properties of Key Hydantoin Drugs:

Compound	Molecular Formula	Molecular Weight ( g/mol )	LogP	pKa
Hydantoin	C3H4N2O2	100.08	-1.2	9.12
Phenytoin	C15H12N2O2	252.27	2.47	8.33
Mephenytoin	C12H14N2O2	218.25	1.95	~8.5
Ethotoin	C11H12N2O2	204.23	1.2	~8.5
Dantrolene	C14H10N4O5	314.26	1.63	7.6

LogP and pKa values are estimates and can vary slightly depending on the prediction method.

Caption: Structure-activity relationship summary for the hydantoin scaffold.

The Future of Hydantoin in Biochemistry and Drug Discovery

The legacy of hydantoin is a testament to the power of fundamental chemical synthesis and the serendipitous nature of drug discovery. From its humble origins in the 19th century, the hydantoin scaffold has given rise to life-changing medicines and continues to be a source of inspiration for medicinal chemists.

Current research continues to explore the potential of hydantoin derivatives in a variety of therapeutic areas. The focus has shifted towards the design of highly specific and potent modulators of biological targets, leveraging modern computational chemistry and high-throughput screening techniques. The inherent "drug-like" properties of the hydantoin core—its metabolic stability, synthetic accessibility, and ability to engage in key hydrogen bonding interactions—ensure its continued relevance in the ongoing quest for novel therapeutics.

The story of hydantoin is far from over. As our understanding of complex biological systems deepens, this versatile scaffold is poised to unlock new therapeutic possibilities, reinforcing its status as a cornerstone of modern pharmacology.

References

• Urech, F. (1873). Ueber Lacturaminsäure und eine neue Synthese der Sarcosine. Justus Liebigs Annalen der Chemie, 165(1), 99-103. [Link]

• Baeyer, A. (1861). Ueber die Constitution des Allantoïns und der Allantoïnsäure. Justus Liebigs Annalen der Chemie, 117(2), 178-186. [Link]

• Bucherer, H. T., & Bergs, W. (1934). Ein neues Verfahren zur Synthese von Hydantoinen. Journal für Praktische Chemie, 140(1-2), 1-10. [Link]

• Ware, E. (1950). The Chemistry of the Hydantoins. Chemical Reviews, 46(3), 403-470. [Link]

• Merritt, H. H., & Putnam, T. J. (1938). A New Series of Anticonvulsant Drugs Tested by Experiments on Animals. Archives of Neurology & Psychiatry, 39(5), 1003-1015. [Link]

• Wolfson, A. B., & Parish, D. C. (2012).

• Kuo, C. C., & Bean, B. P. (1994). Na+ channels must deactivate to recover from inactivation. Neuron, 12(4), 819-829. [Link]

• Lipkind, G. M., & Fozzard, H. A. (2010). Molecular modeling of interactions of class I antiarrhythmic drugs with the voltage-gated sodium channel. Journal of Cardiovascular Pharmacology, 55(2), 132-142. [Link]

L-5-Carboxymethylhydantoin: A Technical Guide for Researchers and Drug Development Professionals

An In-depth Exploration of a Versatile Heterocyclic Scaffold

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of L-5-Carboxymethylhydantoin, a heterocyclic compound of significant interest to the fields of medicinal chemistry and drug development. We will delve into its fundamental chemical properties, synthesis methodologies, analytical characterization, and its potential as a versatile scaffold in the design of novel therapeutic agents. This document is intended to serve as a valuable resource for researchers, scientists, and professionals engaged in the exploration of new chemical entities for therapeutic applications.

Introduction: The Hydantoin Scaffold in Drug Discovery

The hydantoin ring system, a five-membered heterocycle, is recognized as a "privileged scaffold" in medicinal chemistry. This designation stems from its recurring presence in a multitude of biologically active compounds and approved drugs. The structural rigidity of the hydantoin nucleus, combined with the potential for diverse substitutions at multiple positions, allows for the fine-tuning of physicochemical properties and biological activity. This versatility has led to the development of hydantoin-containing drugs with a wide array of therapeutic applications, including anticonvulsants, antiarrhythmics, and anticancer agents.

L-5-Carboxymethylhydantoin, an imidazolidine-2,4-dione with a carboxymethyl group at the 5-position, represents a key derivative with significant potential for further chemical modification and exploration in drug design.[1] Its inherent functionalities offer multiple avenues for the synthesis of compound libraries, enabling the systematic investigation of structure-activity relationships (SAR).

Core Properties of L-5-Carboxymethylhydantoin

A thorough understanding of the fundamental physicochemical properties of a compound is paramount for its effective utilization in research and development.

Property	Value	Source
CAS Number	5427-26-9	Internal Data
Molecular Formula	C₅H₆N₂O₄	Internal Data
Molecular Weight	158.112 g/mol	Internal Data
IUPAC Name	(5S)-2,5-dioxoimidazolidin-4-yl)acetic acid	Internal Data
Synonyms	(S)-Hydantoin-5-acetic acid	Internal Data

Synthesis of L-5-Carboxymethylhydantoin from L-Aspartic Acid

The synthesis of L-5-Carboxymethylhydantoin can be logically achieved through the Urech hydantoin synthesis, a well-established method for converting amino acids into their corresponding hydantoins.[2] This approach involves two key steps: N-carbamylation of the amino acid followed by acid-catalyzed cyclization.

Rationale for Synthetic Approach

The Urech synthesis is a robust and versatile method that is particularly well-suited for the conversion of natural amino acids. The use of L-aspartic acid as the starting material ensures the desired stereochemistry at the 5-position of the hydantoin ring. Microwave-assisted synthesis has been shown to significantly accelerate this reaction, offering a more efficient and environmentally friendly alternative to conventional heating methods.[2]

Experimental Protocol: A Step-by-Step Guide

Materials:

• L-Aspartic Acid

• Potassium Cyanate (KOCN)

• Concentrated Hydrochloric Acid (HCl)

• Distilled Water

• Microwave Reactor

Procedure:

• N-Carbamylation:

  • In a microwave reactor vial, combine L-aspartic acid (1 equivalent) and potassium cyanate (5 equivalents) in distilled water.[2]

  • Irradiate the mixture in the microwave reactor at 80°C for 1 hour.[2]

  • Monitor the reaction progress by thin-layer chromatography (TLC) to confirm the formation of the N-carbamoyl-L-aspartic acid intermediate.

• Acid-Catalyzed Cyclization:

  • To the reaction mixture from the previous step, carefully add concentrated hydrochloric acid.[2]

  • Irradiate the mixture in the microwave reactor at 80°C for 15 minutes to induce cyclization.[2]

  • Upon completion, cool the reaction mixture to room temperature.

• Isolation and Purification:

  • The resulting precipitate of L-5-Carboxymethylhydantoin can be collected by filtration.

  • Wash the solid with cold distilled water to remove any remaining impurities.

  • Further purification can be achieved by recrystallization from a suitable solvent system, such as water or an alcohol-water mixture.

Workflow Diagram

Caption: Microwave-assisted Urech synthesis of L-5-Carboxymethylhydantoin.

Analytical Characterization

Robust analytical methods are essential for confirming the identity, purity, and quantity of a synthesized compound. A combination of spectroscopic and chromatographic techniques should be employed for the comprehensive characterization of L-5-Carboxymethylhydantoin.

Spectroscopic Analysis

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Will provide information on the number and connectivity of protons in the molecule. The characteristic signals for the CH₂ and CH protons of the carboxymethyl group and the hydantoin ring will be observed.

  • ¹³C NMR: Will confirm the presence of the carbonyl carbons of the hydantoin ring, the carboxylic acid carbon, and the aliphatic carbons. Isotope labeling studies, if performed, can be confirmed by the presence of specific enriched signals.[3]

• Mass Spectrometry (MS):

  • High-resolution mass spectrometry (HRMS) is crucial for determining the exact mass of the molecule, thereby confirming its elemental composition. Electrospray ionization (ESI) is a suitable ionization technique for this polar molecule.[4]

Chromatographic Analysis

• High-Performance Liquid Chromatography (HPLC):

  • A robust HPLC method is necessary for assessing the purity of the synthesized L-5-Carboxymethylhydantoin and for its quantification in various matrices.

  • Methodology: A reversed-phase C18 column is a suitable stationary phase. The mobile phase would typically consist of a gradient of an aqueous buffer (e.g., phosphate buffer at a controlled pH) and an organic solvent such as acetonitrile or methanol.[5] Detection can be achieved using a UV detector at a low wavelength (around 210-220 nm) due to the lack of a strong chromophore.

  • For the separation of enantiomers, a chiral HPLC method would be required, potentially involving pre-column derivatization.[6]

Analytical Workflow

Caption: A typical analytical workflow for L-5-Carboxymethylhydantoin.

Biological Relevance and Potential Applications in Drug Development

The hydantoin scaffold is a cornerstone in the development of various therapeutic agents. The presence of a carboxylic acid moiety in L-5-Carboxymethylhydantoin provides a versatile handle for further chemical modifications, making it an attractive starting point for the synthesis of novel drug candidates.

A Scaffold for Chemical Libraries

The carboxylic acid group can be readily converted into a variety of functional groups, such as esters, amides, and acid chlorides. This allows for the creation of diverse chemical libraries through techniques like combinatorial chemistry and parallel synthesis. These libraries can then be screened against a wide range of biological targets to identify novel hit compounds.

Potential Therapeutic Areas

Given the broad spectrum of biological activities exhibited by hydantoin derivatives, L-5-Carboxymethylhydantoin-based compounds could be explored for their potential in several therapeutic areas, including:

• Anticancer Agents: Many hydantoin derivatives have shown promise as anticancer agents.

• Antimicrobial Agents: The hydantoin scaffold is present in some antimicrobial drugs.

• Central Nervous System (CNS) Disorders: The historical success of hydantoins as anticonvulsants suggests potential applications in other CNS-related conditions.

Metabolic Considerations: The Role of Hydantoinases

The in vivo fate of L-5-Carboxymethylhydantoin is likely influenced by the action of hydantoinase enzymes. These enzymes catalyze the hydrolytic cleavage of the hydantoin ring to form the corresponding N-carbamoylamino acid.[7] In the case of L-5-Carboxymethylhydantoin, this would lead to the formation of N-carbamoyl-L-aspartate. Understanding this metabolic pathway is crucial for predicting the pharmacokinetic profile and potential drug-drug interactions of any therapeutic agent derived from this scaffold.

Caption: Enzymatic hydrolysis of L-5-Carboxymethylhydantoin.

Conclusion and Future Perspectives

L-5-Carboxymethylhydantoin is a valuable building block for medicinal chemists and drug discovery professionals. Its straightforward synthesis from a readily available amino acid, coupled with its versatile chemical functionality, makes it an ideal starting point for the development of novel therapeutic agents. The established importance of the hydantoin scaffold in medicine provides a strong rationale for the continued exploration of L-5-Carboxymethylhydantoin and its derivatives. Future research should focus on the synthesis and screening of diverse chemical libraries based on this scaffold to unlock its full therapeutic potential. A thorough investigation of the structure-activity relationships of these new compounds will be critical for the design of next-generation drugs with improved efficacy and safety profiles.

References

• "Hydantoinase process". Optically pure D-amino acid production by hydrolysis of D,L-5-monosubstituted hydantoins. ResearchGate. Available at: [Link]

• Sequential two-step, one-pot microwave-assisted Urech synthesis of 5-monosubstituted hydantoins from L-amino acids in water. National Institutes of Health. Available at: [Link]

• Complete conversion of D,L-5-monosubstituted hydantoins with a low velocity of chemical racemization into D-amino acids using whole cells of recombinant Escherichia coli. PubMed. Available at: [Link]

• L-5-carboxymethylhydantoin (CHEBI:16342). EMBL-EBI. Available at: [Link]

• A Novel Method for Development and Validation of the Degradation Products Analysis of N-Carbamylglutamate with UHPLC by Using Design of Experiment Approach. National Institutes of Health. Available at: [Link]

• Synthesis, NMR analysis and applications of isotope-labelled hydantoins. Royal Society of Chemistry. Available at: [Link]

• Complete Conversion of D,L-5-Monosubstituted Hydantoins with a Low Velocity of Chemical Racemization into D-Amino Acids Using Whole Cells of Recombinant Escherichia coli. ResearchGate. Available at: [Link]

• Metabolomics Beyond Spectroscopic Databases: A Combined MS/NMR Strategy for the Rapid Identification of New Metabolites in Complex Mixtures. PubMed Central. Available at: [Link]

• l-Amino Acid Production by a Immobilized Double-Racemase Hydantoinase Process: Improvement and Comparison with a Free Protein System. MDPI. Available at: [Link]

• Beyond the Paradigm: Combining Mass Spectrometry and Nuclear Magnetic Resonance for Metabolomics. PubMed Central. Available at: [Link]

• Liquid Chromatography Analysis of Common Nutritional Components, in Feed and Food. MDPI. Available at: [Link]

• Drug Design and Discovery: Principles and Applications. PubMed Central. Available at: [Link]

• Steps involved in the synthesis of L1–L5 and their cobalt complexes Co1–Co5. ResearchGate. Available at: [Link]

• LC-MS and NMR Based Plant Metabolomics: A Comprehensive Phytochemical Investigation of Symphytum anatolicum. PubMed Central. Available at: [Link]

• A New Synthetic Route for Preparation of 5-Methyl-5-Benzylhydantoin: X-Ray Analysis and Theoretical Calculations. MDPI. Available at: [Link]

• Development of High Performance Liquid Chromatographic Method with Pre-Column Derivatization for Determination of Enantiomeric Purity of Hydantoin-5-acetic Acid. ResearchGate. Available at: [Link]

• Recent applications of click chemistry in drug discovery. PubMed. Available at: [Link]

• Chemical Intuition in Drug Design and Discovery. PubMed. Available at: [Link]

• NMR and MS data for novel bioactive constituents from Pugionium cornutum L. Gaertn. ResearchGate. Available at: [https://www.researchgate.net/publication/340578833_NMR_and_MS_data_for_novel_bioactive_constituents_from_Pugionium_cornutum_L_Gaertn]([Link]_ constituents_from_Pugionium_cornutum_L_Gaertn)

• Preparation of L-aspartic acid N-thiocarboxyanhydride. Google Patents.
• Process for the preparation of the anhydride of N-formyl-L-aspartic acid. Google Patents.

• A HPLC Method for the Quantitative Determination of N-(2-hydroxy-5-nitrophenylcarbamothioyl)-3,5-imethylbenzamide in Biological Samples. ResearchGate. Available at: [Link]

• Design Principles in the Beyond Rule of 5 Space. YouTube. Available at: [Link]

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The Biological Significance of L-5-Carboxymethylhydantoin: A Technical Guide for Researchers

Abstract

L-5-Carboxymethylhydantoin is a key intermediate in a specialized pyrimidine metabolic pathway found in certain microorganisms. Its significance lies at the intersection of microbial biochemistry and potential therapeutic development. This guide provides an in-depth exploration of L-5-Carboxymethylhydantoin, detailing its role in the bacterial degradation of orotic acid, the enzymatic machinery governing its transformation, and the stark contrast this pathway presents to mammalian pyrimidine metabolism. We will delve into the mechanistic details of L-5-Carboxymethylhydantoin amidohydrolase, the enzyme responsible for its conversion, and discuss the potential for this unique bacterial pathway to be exploited for novel antimicrobial strategies. This document is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of L-5-Carboxymethylhydantoin and its biological context.

Introduction: A Niche Metabolite with Significant Implications

In the vast landscape of cellular metabolism, the pathways governing the synthesis and degradation of nucleotides are fundamental to life. Pyrimidines, along with purines, form the basis of the genetic code and are essential for a myriad of cellular processes. While the de novo synthesis of pyrimidines is a highly conserved process, the catabolic pathways exhibit significant diversity between different domains of life. It is within this diversity that L-5-Carboxymethylhydantoin emerges as a molecule of interest.

Primarily recognized as an intermediate in the fermentative degradation of orotic acid by certain bacteria, L-5-Carboxymethylhydantoin is a product of a metabolic route that is notably absent in mammals. This distinction immediately elevates its status from a mere metabolic curiosity to a potential target for selective therapeutic intervention. Understanding the biological significance of L-5-Carboxymethylhydantoin, therefore, requires a detailed examination of its place in microbial pyrimidine catabolism and the enzyme that governs its fate.

The Metabolic Context: Orotic Acid Degradation in Bacteria

Orotic acid is a key intermediate in the de novo biosynthesis of pyrimidine nucleotides. Some bacteria, however, can utilize orotic acid as a carbon and nitrogen source through a specific degradation pathway.[1] This pathway is a crucial part of the broader pyrimidine metabolism in these microorganisms.[2]

The breakdown of orotic acid in these bacteria proceeds through a series of enzymatic steps that are distinct from the primary pyrimidine catabolic pathways found in eukaryotes. The initial steps involve the reduction of orotic acid to dihydroorotic acid. Subsequently, the pyrimidine ring is cleaved, leading to the formation of N-carbamoyl-L-aspartate. In a key reversible step, N-carbamoyl-L-aspartate can be cyclized to form L-5-Carboxymethylhydantoin.

The pathway can be visualized as follows:

Caption: Bacterial Degradation Pathway of Orotic Acid.

This bacterial pathway for orotic acid degradation highlights the central, albeit transient, role of L-5-Carboxymethylhydantoin. The reversibility of the reaction catalyzed by L-5-Carboxymethylhydantoin amidohydrolase suggests a dynamic equilibrium between the cyclic hydantoin and its linear carbamoyl aspartate form.

The Key Enzyme: L-5-Carboxymethylhydantoin Amidohydrolase

The synthesis and hydrolysis of L-5-Carboxymethylhydantoin are catalyzed by a single enzyme: L-5-carboxymethylhydantoin amidohydrolase (EC 3.5.2.4), also referred to as carboxymethylhydantoinase or hydantoin hydrolase. This enzyme belongs to the cyclic amidohydrolase superfamily, a group of enzymes that act on the carbon-nitrogen bonds in cyclic amides.[3]

Catalytic Mechanism

• Substrate Binding: L-5-Carboxymethylhydantoin binds to the active site, with the carbonyl group of the hydantoin ring coordinating to one of the metal ions.

• Nucleophilic Attack: A water molecule, activated by the second metal ion and a nearby basic amino acid residue (such as aspartate or histidine), performs a nucleophilic attack on the carbonyl carbon of the amide bond.[4]

• Tetrahedral Intermediate Formation: This attack results in the formation of a transient tetrahedral intermediate.

• Ring Opening: The C-N bond is cleaved, facilitated by proton donation from a nearby acidic residue, leading to the opening of the hydantoin ring and the formation of N-carbamoyl-L-aspartate.

Caption: Proposed Catalytic Mechanism of L-5-Carboxymethylhydantoin Amidohydrolase.

Substrate Specificity

The enzyme exhibits a high degree of specificity for the L-enantiomer of 5-carboxymethylhydantoin. This stereospecificity is a common feature of enzymes in this family and is crucial for the production of optically pure amino acids in industrial applications of related hydantoinases.[3]

The Eukaryotic Distinction: Implications for Drug Development

The most significant aspect of L-5-Carboxymethylhydantoin metabolism is its absence in mammals. Eukaryotic pyrimidine degradation follows a reductive pathway that does not involve hydantoin intermediates.[2] This fundamental difference between prokaryotic and eukaryotic pyrimidine catabolism presents a compelling opportunity for the development of novel antimicrobial agents.[5][6]

By targeting L-5-Carboxymethylhydantoin amidohydrolase or other unique enzymes in this bacterial pathway, it is theoretically possible to selectively inhibit the growth of pathogenic bacteria that rely on this pathway for nutrient acquisition, without affecting the host's metabolism.[7][8] This approach aligns with the growing need for narrow-spectrum antibiotics that can combat the rise of antibiotic resistance.

Potential as a Drug Target

The development of inhibitors for L-5-Carboxymethylhydantoin amidohydrolase would require a multi-faceted approach:

• High-Throughput Screening: Screening of compound libraries to identify initial hits that inhibit the enzyme's activity.

• Structure-Based Drug Design: Although a specific crystal structure is lacking, homology modeling based on related amidohydrolases could provide a structural framework for the rational design of inhibitors.

• Mechanism-Based Inhibitors: Designing compounds that mimic the transition state of the enzymatic reaction could lead to potent and specific inhibitors.

L-5-Carboxymethylhydantoin as a Potential Biomarker

The presence of L-5-Carboxymethylhydantoin or its metabolizing enzyme in biological samples could potentially serve as a biomarker for the presence of specific bacterial populations. While currently speculative, this avenue warrants further investigation. For instance, in the context of gut microbiome research, detecting this metabolic pathway could be indicative of the presence and activity of certain bacterial species. However, extensive research is required to validate L-5-Carboxymethylhydantoin as a reliable biomarker for any specific disease state.

Experimental Protocols

Synthesis of L-5-Carboxymethylhydantoin

A plausible synthetic route for L-5-Carboxymethylhydantoin can be adapted from established methods for hydantoin synthesis, such as the Bucherer-Bergs reaction or by modification of amino acids.[9][10] A potential approach starting from L-aspartic acid is outlined below:

Protocol: Synthesis of L-5-Carboxymethylhydantoin

• N-Carbamoylation of L-Aspartic Acid:

  • Dissolve L-aspartic acid in an aqueous solution of sodium hydroxide.

  • Add a solution of potassium cyanate and stir the mixture at a controlled temperature (e.g., 50°C) for several hours to form N-carbamoyl-L-aspartate.[11]

  • Monitor the reaction progress by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Cyclization to L-5-Carboxymethylhydantoin:

  • Acidify the reaction mixture containing N-carbamoyl-L-aspartate with a strong acid (e.g., hydrochloric acid).

  • Heat the mixture to induce intramolecular cyclization to form L-5-Carboxymethylhydantoin.

  • Cool the reaction mixture to allow the product to crystallize.

• Purification:

  • Collect the crude product by filtration.

  • Recrystallize the product from a suitable solvent (e.g., water or ethanol-water mixture) to obtain pure L-5-Carboxymethylhydantoin.

• Characterization:

  • Confirm the structure and purity of the synthesized compound using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).[12]

Assay for L-5-Carboxymethylhydantoin Amidohydrolase Activity

The activity of L-5-Carboxymethylhydantoin amidohydrolase can be determined by measuring the rate of formation of its product, N-carbamoyl-L-aspartate. A continuous spectrophotometric assay or an endpoint assay using HPLC can be employed.

Protocol: HPLC-Based Endpoint Assay

• Reaction Mixture Preparation:

  • Prepare a reaction buffer (e.g., 50 mM Tris-HCl, pH 8.0).

  • Prepare a stock solution of L-5-Carboxymethylhydantoin in the reaction buffer.

• Enzyme Reaction:

  • In a microcentrifuge tube, combine the reaction buffer, the L-5-Carboxymethylhydantoin substrate solution, and the enzyme preparation (e.g., cell lysate or purified enzyme).

  • Incubate the reaction mixture at a constant temperature (e.g., 37°C) for a defined period (e.g., 10-30 minutes).

  • Terminate the reaction by adding a quenching solution (e.g., 1 M HCl or by heat inactivation).

• Sample Preparation for HPLC:

  • Centrifuge the quenched reaction mixture to pellet any precipitated protein.

  • Filter the supernatant through a 0.22 µm syringe filter.

• HPLC Analysis:

  • Inject the filtered sample onto a suitable HPLC column (e.g., a C18 reverse-phase column).

  • Use a mobile phase gradient appropriate for separating N-carbamoyl-L-aspartate from the substrate and other components of the reaction mixture.[13]

  • Detect the elution of N-carbamoyl-L-aspartate using a UV detector at an appropriate wavelength (e.g., 210 nm).

• Quantification:

  • Quantify the amount of N-carbamoyl-L-aspartate produced by comparing the peak area to a standard curve generated with known concentrations of N-carbamoyl-L-aspartate.

  • Calculate the enzyme activity in units such as µmol of product formed per minute per mg of protein.

Conclusion and Future Directions

L-5-Carboxymethylhydantoin, while a seemingly obscure metabolite, holds significant biological importance due to its exclusive role in the pyrimidine degradation pathway of certain bacteria. The enzyme responsible for its metabolism, L-5-Carboxymethylhydantoin amidohydrolase, represents a potential target for the development of novel, selective antimicrobial agents. The stark contrast between this bacterial pathway and mammalian pyrimidine metabolism provides a clear therapeutic window.

Future research should focus on several key areas:

• Structural Elucidation: Obtaining a high-resolution crystal structure of L-5-Carboxymethylhydantoin amidohydrolase is paramount for understanding its precise catalytic mechanism and for facilitating structure-based drug design.

• Inhibitor Discovery and Development: Concerted efforts in high-throughput screening and rational drug design are needed to identify and optimize potent and selective inhibitors of this enzyme.

• Biomarker Validation: Rigorous studies are required to explore and validate the potential of L-5-Carboxymethylhydantoin as a biomarker for specific bacterial infections or dysbiosis.

• Pathway Mapping in Pathogens: Identifying and characterizing the orotic acid degradation pathway in a wider range of pathogenic bacteria will be crucial for determining the potential broad-spectrum or narrow-spectrum applicability of targeting this pathway.

References

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The Role of L-5-Carboxymethylhydantoin in Pyrimidine Metabolism: A Technical Guide for Researchers

Abstract

This technical guide provides an in-depth exploration of L-5-Carboxymethylhydantoin, a key intermediate in the pyrimidine degradation pathway. The guide is designed for researchers, scientists, and drug development professionals, offering a comprehensive overview of its biochemical significance, analytical methodologies for its detection, and its emerging role as a clinical biomarker. We will delve into the enzymatic pathways governing its formation and degradation, provide detailed experimental protocols for its quantification, and discuss its relevance in the context of inborn errors of metabolism and pharmacogenetics.

Introduction: Unveiling a Critical Node in Pyrimidine Catabolism

The intricate network of metabolic pathways is fundamental to cellular function, and the catabolism of pyrimidines is no exception. This process not only serves to eliminate excess pyrimidine bases but also plays a crucial role in salvaging and recycling these essential building blocks of nucleic acids.[1] Within this pathway lies a lesser-known yet significant intermediate: L-5-Carboxymethylhydantoin.

Historically, the enzymatic synthesis and breakdown of orotic acid, a key precursor in pyrimidine biosynthesis, led to the identification of L-5-Carboxymethylhydantoin.[2] It is now understood to be an intermediate in the catabolism of the pyrimidine bases uracil and thymine. The enzymes responsible for pyrimidine degradation, including dihydropyrimidine dehydrogenase (DPD), dihydropyrimidinase (DHP), and β-ureidopropionase, are critical for maintaining homeostasis.[1] Deficiencies in these enzymes can lead to severe metabolic disorders and have significant implications for pharmacotherapy, particularly concerning the use of fluoropyrimidine-based cancer drugs like 5-fluorouracil (5-FU).[3][4]

This guide will illuminate the pivotal role of L-5-Carboxymethylhydantoin, providing the necessary technical details to empower researchers in their exploration of pyrimidine metabolism and its clinical ramifications.

Biochemical Pathway of L-5-Carboxymethylhydantoin

L-5-Carboxymethylhydantoin is intricately linked to the enzymatic activities of dihydroorotase and dihydropyrimidinase. While dihydroorotase is primarily known for its role in the de novo synthesis of pyrimidines, catalyzing the reversible cyclization of N-carbamoyl-L-aspartate to L-dihydroorotate, it can also be involved in the formation of L-5-Carboxymethylhydantoin.[5][6]

The main pathway for pyrimidine degradation, however, involves the sequential action of DPD, DHP, and β-ureidopropionase. Dihydropyrimidinase, in particular, is responsible for the hydrolysis of dihydrouracil and dihydrothymine.[7] In cases of dihydropyrimidinase deficiency, these substrates accumulate and can be detected in the urine.[8][9] The relationship between these enzymes and L-5-Carboxymethylhydantoin is a key focus of ongoing research.

Below is a diagram illustrating the position of L-5-Carboxymethylhydantoin within the broader context of pyrimidine metabolism.

Caption: Figure 1: Overview of Pyrimidine Metabolism and the Position of L-5-Carboxymethylhydantoin.

Analytical Methodologies for L-5-Carboxymethylhydantoin Detection

Accurate quantification of L-5-Carboxymethylhydantoin in biological matrices is paramount for both basic research and clinical diagnostics. The primary methods employed are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Quantification by LC-MS/MS

LC-MS/MS offers high sensitivity and specificity for the detection of metabolites in complex biological samples such as urine and plasma.[10]

Table 1: Example LC-MS/MS Parameters for L-5-Carboxymethylhydantoin Analysis

Parameter	Value
Chromatography
Column	Reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	0-2 min, 2% B; 2-10 min, 2-95% B; 10-12 min, 95% B; 12-12.1 min, 95-2% B; 12.1-15 min, 2% B
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Mass Spectrometry
Ionization Mode	Electrospray Ionization (ESI), Positive
Precursor Ion (m/z)	[M+H]⁺
Product Ions (m/z)	To be determined empirically using a standard
Collision Energy	Optimized for specific transitions

Note: These parameters are a starting point and should be optimized for the specific instrumentation and application.

Structural Characterization by NMR Spectroscopy

NMR spectroscopy is a powerful tool for the unambiguous structural elucidation of metabolites. For L-5-Carboxymethylhydantoin, both ¹H and ¹³C NMR would be utilized to confirm its identity.[11]

Table 2: Predicted NMR Chemical Shifts for L-5-Carboxymethylhydantoin

Atom	¹H Chemical Shift (ppm, predicted)	¹³C Chemical Shift (ppm, predicted)
C2 (C=O)	-	~175
C4 (C=O)	-	~158
C5	~4.2 (dd)	~55
N1-H	~10.5 (s)	-
N3-H	~8.0 (s)	-
CH₂	~2.8 (dd), ~2.6 (dd)	~38
COOH	~12.0 (s)	~172

Note: Predicted chemical shifts can vary based on the solvent and pH. Experimental verification with a synthesized standard is essential.[11][12]

Experimental Protocols

Synthesis of L-5-Carboxymethylhydantoin Standard

A reliable analytical standard is crucial for accurate quantification. L-5-Carboxymethylhydantoin can be synthesized from L-aspartic acid. The following is a general procedure based on the Urech hydantoin synthesis.[3][8]

Step-by-Step Synthesis Protocol:

• N-Carbamylation: Dissolve L-aspartic acid in water and adjust the pH to ~9-10 with a suitable base (e.g., NaOH).

• Add an aqueous solution of potassium cyanate (KOCN) in slight molar excess.

• Heat the reaction mixture at 50-60°C for 2-3 hours, monitoring the reaction progress by TLC or LC-MS.

• Cyclization: After cooling to room temperature, acidify the reaction mixture to pH 1-2 with a strong acid (e.g., HCl).

• Heat the acidified mixture at 80-90°C for 1-2 hours to induce cyclization to the hydantoin ring.

• Purification: Cool the reaction mixture and allow the product to crystallize. The crude product can be recrystallized from hot water or an alcohol/water mixture.

• Characterization: Confirm the identity and purity of the synthesized L-5-Carboxymethylhydantoin using NMR, mass spectrometry, and melting point analysis.[11]

Urinary L-5-Carboxymethylhydantoin Analysis by LC-MS/MS

This protocol outlines a "dilute-and-shoot" method for the rapid analysis of L-5-Carboxymethylhydantoin in urine samples.[6]

Step-by-Step Analytical Protocol:

• Sample Preparation:

  • Thaw frozen urine samples on ice.

  • Vortex the samples to ensure homogeneity.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C to pellet any particulate matter.

  • Transfer 100 µL of the supernatant to a new microcentrifuge tube.

  • Add 900 µL of an internal standard solution (e.g., a stable isotope-labeled L-5-Carboxymethylhydantoin, if available, in 50:50 acetonitrile:water).

  • Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Inject the prepared sample onto the LC-MS/MS system using the optimized parameters (see Table 1).

  • Acquire data in Multiple Reaction Monitoring (MRM) mode.

• Data Analysis:

  • Integrate the peak areas for the analyte and the internal standard.

  • Generate a calibration curve using the synthesized L-5-Carboxymethylhydantoin standard.

  • Calculate the concentration of L-5-Carboxymethylhydantoin in the urine samples, typically normalized to urinary creatinine concentration to account for variations in urine dilution.

Caption: Figure 2: Workflow for the analysis of urinary L-5-Carboxymethylhydantoin.

Clinical and Pharmacological Relevance

The clinical significance of L-5-Carboxymethylhydantoin is primarily linked to inborn errors of pyrimidine metabolism, most notably dihydropyrimidinase deficiency.[7]

Biomarker for Dihydropyrimidinase Deficiency

Dihydropyrimidinase deficiency is an autosomal recessive disorder that can lead to a wide spectrum of clinical presentations, from severe neurological abnormalities to asymptomatic individuals.[8][9] The deficiency of this enzyme leads to the accumulation of its substrates, dihydrouracil and dihydrothymine, which are excreted in the urine. The potential for L-5-Carboxymethylhydantoin to also be elevated in the urine of these patients makes it a candidate biomarker for this condition. Further clinical studies are needed to establish definitive reference ranges and diagnostic cut-off values.

Implications for 5-Fluorouracil (5-FU) Toxicity

The enzymes of the pyrimidine degradation pathway are also responsible for the catabolism of the widely used chemotherapeutic agent 5-fluorouracil (5-FU).[3] Patients with deficiencies in DPD or DHP are at a significantly increased risk of severe, and sometimes fatal, toxicity when treated with 5-FU due to their inability to clear the drug.[4] The identification of biomarkers like L-5-Carboxymethylhydantoin that can help identify individuals with these deficiencies is of paramount importance for personalized medicine and patient safety in oncology.

Conclusion and Future Directions

L-5-Carboxymethylhydantoin is a crucial, yet often overlooked, intermediate in pyrimidine metabolism. Its accurate measurement holds significant promise for the diagnosis and understanding of inborn errors of metabolism, particularly dihydropyrimidinase deficiency. Furthermore, its potential as a predictive biomarker for 5-FU toxicity highlights its importance in the realm of pharmacogenetics.

Future research should focus on:

• Validating L-5-Carboxymethylhydantoin as a clinical biomarker: This will require large-scale clinical studies to establish its sensitivity and specificity for diagnosing dihydropyrimidinase deficiency and predicting 5-FU toxicity.

• Elucidating the precise enzymatic mechanism of its formation: A deeper understanding of the kinetics and regulation of the enzymes involved will provide a more complete picture of its role in pyrimidine metabolism.

• Developing standardized and high-throughput analytical methods: This will facilitate its inclusion in routine clinical screening panels for metabolic disorders.

By continuing to investigate the intricacies of L-5-Carboxymethylhydantoin, the scientific community can unlock new avenues for improved diagnostics, personalized therapeutic strategies, and a more profound understanding of human metabolism.

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Enzymatic breakdown of L-5-Carboxymethylhydantoin

An In-depth Technical Guide to the Enzymatic Breakdown of L-5-Carboxymethylhydantoin

Authored by: A Senior Application Scientist

Introduction

In the landscape of modern biocatalysis, the pursuit of enantiomerically pure amino acids remains a cornerstone of pharmaceutical and fine chemical synthesis. The "hydantoinase process" represents a highly efficient and elegant enzymatic strategy for achieving this, converting inexpensive, chemically synthesized racemic 5'-monosubstituted hydantoins into optically pure D- or L-amino acids.[1][2] Central to the production of L-aspartic acid via this pathway is the enzymatic breakdown of a key intermediate: L-5-Carboxymethylhydantoin.

This technical guide provides a comprehensive exploration of the enzymatic cascade responsible for the hydrolysis of L-5-Carboxymethylhydantoin. We will dissect the core reaction pathway, delve into the biochemical characteristics of the principal enzymes, and present detailed, field-proven experimental protocols. This document is designed for researchers, scientists, and drug development professionals seeking to understand and implement this powerful biocatalytic system.

The Core Enzymatic Cascade: From Hydantoin to Amino Acid

The conversion of L-5-Carboxymethylhydantoin to L-aspartic acid is a two-step hydrolytic process. However, in an industrial or laboratory setting, the process typically starts with a racemic mixture (D,L-5-Carboxymethylhydantoin) to maximize yield. This necessitates a third enzyme, a racemase, to ensure the complete conversion of the starting material into the desired L-enantiomer. The overall pathway is a classic example of a dynamic kinetic resolution.[3]

The three key enzymatic activities are:

• Racemization : A hydantoin racemase interconverts the D- and L-enantiomers of 5-Carboxymethylhydantoin.

• Ring-Opening Hydrolysis : An L-selective hydantoinase (specifically L-5-carboxymethylhydantoin amidohydrolase) catalyzes the hydrolytic cleavage of the L-enantiomer.[4]

• Decarbamoylation : An L-selective carbamoylase hydrolyzes the resulting N-carbamoyl-L-aspartate to yield L-aspartic acid.[5]

This coordinated enzymatic cascade ensures that as the L-hydantoin is consumed by the hydantoinase, the racemase continuously replenishes the L-pool from the D-enantiomer, driving the reaction to a theoretical 100% yield of the final L-amino acid product.[1]

Caption: The dynamic kinetic resolution pathway for L-aspartic acid production.

Deep Dive: The Key Biocatalysts

Successful implementation of this pathway hinges on understanding the properties of the constituent enzymes. While activities can be found in a range of microorganisms, strains from genera such as Agrobacterium, Pseudomonas, and Arthrobacter are frequently cited sources.[6][7]

Enzyme	EC Number	Catalyzed Reaction	Example Source Organism
L-5-Carboxymethylhydantoinase	3.5.2.4	L-5-Carboxymethylhydantoin + H₂O → N-Carbamoyl-L-aspartate	Zymobacterium oroticum[4]
N-Carbamoyl-L-amino acid hydrolase	3.5.1.87	N-Carbamoyl-L-aspartate + H₂O → L-Aspartic Acid + NH₃ + CO₂	Alcaligenes xylosoxidans[5]
Hydantoin Racemase	5.1.99.-	D-5-Carboxymethylhydantoin ⇌ L-5-Carboxymethylhydantoin	Agrobacterium tumefaciens C58[6][8]

L-5-Carboxymethylhydantoinase (EC 3.5.2.4)

Also known as hydantoin hydrolase, this enzyme belongs to the cyclic amidase family and is responsible for the critical ring-opening step.[9]

• Mechanism of Action : The enzyme catalyzes the reversible hydrolysis of the cyclic amide bond within the hydantoin ring.[4] The reaction involves a nucleophilic attack on a carbonyl carbon of the substrate. Bacterial hydantoinases often feature a binuclear metal center, typically containing zinc or cobalt ions, which is crucial for activating a water molecule to serve as the nucleophile.[10]

• Causality in Experimental Choices : The enzyme's specificity for the L-enantiomer is the lynchpin of the entire stereoselective process. Assays must be designed to distinguish between enantiomers, typically using chiral chromatography, to confirm the enzyme's performance. Its discovery in organisms involved in pyrimidine metabolism highlights its natural role in cellular processes.[4]

N-Carbamoyl-L-amino acid hydrolase (L-Carbamoylase, EC 3.5.1.87)

This enzyme completes the conversion by liberating the desired L-amino acid.

• Mechanism of Action : L-Carbamoylase acts on the linear amide bond of the N-carbamoyl-L-aspartate intermediate, hydrolyzing it to produce L-aspartic acid, ammonia, and carbon dioxide.[5] This step is typically irreversible, which helps to drive the entire reaction cascade towards product formation.

• Trustworthiness of the Protocol : A robust protocol for this enzyme will include controls to ensure that the observed product formation is not due to spontaneous degradation of the N-carbamoyl intermediate, which can occur under certain pH and temperature conditions. The high specificity of L-carbamoylases ensures the final product maintains high enantiomeric purity.

Hydantoin Racemase

While not directly involved in the breakdown of the L-enantiomer, the racemase is indispensable for an economically viable process starting from a D,L-mixture.

• Mechanism of Action : The enzyme facilitates the interconversion of D- and L-hydantoins. This process often proceeds via a keto-enol tautomerism mechanism at the C5 position of the hydantoin ring.[11]

• Authoritative Grounding : The inclusion of a potent hydantoin racemase transforms a resolution process (max 50% yield) into a dynamic kinetic resolution (theoretical 100% yield).[12] Organisms like Agrobacterium tumefaciens have been identified as sources of efficient hydantoin racemases, with optimal activity often observed at neutral to slightly alkaline pH (7.5-8.5) and elevated temperatures (40-55°C).[8][11]

Parameter	L-Hydantoinase	L-Carbamoylase	Hydantoin Racemase
Optimal pH	~7.0 - 8.0	~7.0 - 9.0	7.5 - 8.5[8]
Optimal Temperature	30 - 50°C	40 - 60°C	40 - 55°C[8]
Inhibitors	Heavy metal ions (e.g., Cu²⁺, Hg²⁺)	Varies by source	Cu²⁺, Hg²⁺[8]

Experimental Protocols & Methodologies

The following protocols provide a framework for the characterization and application of the enzymatic system. All quantitative analyses should ideally be performed using a validated HPLC method capable of separating the substrate, intermediate, and product.

Protocol 1: Screening and Assay of L-Hydantoinase Activity

Principle: This protocol quantifies the conversion of L-5-Carboxymethylhydantoin to N-carbamoyl-L-aspartate. The disappearance of the substrate or appearance of the product is monitored by HPLC.

Methodology:

• Enzyme Preparation (Cell-Free Extract):

  • Cultivate the source microorganism (e.g., Zymobacterium oroticum) under conditions known to induce hydantoinase expression.

  • Harvest cells via centrifugation (e.g., 8,000 x g for 15 min at 4°C).

  • Resuspend the cell pellet in 50 mM potassium phosphate buffer (pH 7.5) containing 1 mM dithiothreitol (DTT).

  • Lyse the cells using sonication or a French press on ice.

  • Clarify the lysate by centrifugation (e.g., 15,000 x g for 30 min at 4°C) to obtain the cell-free extract (CFE).

• Reaction Assay:

  • Prepare a reaction mixture in a microcentrifuge tube containing:

    • 800 µL of 50 mM potassium phosphate buffer (pH 7.5).

    • 100 µL of 100 mM L-5-Carboxymethylhydantoin stock solution.

  • Pre-incubate the mixture at the desired temperature (e.g., 37°C) for 5 minutes.

  • Initiate the reaction by adding 100 µL of the CFE.

  • Incubate for a defined period (e.g., 30 minutes), taking time-point samples if measuring kinetics.

  • Terminate the reaction by adding an equal volume of 1 M HCl or by heat inactivation (95°C for 5 min), followed by centrifugation to precipitate protein.

• Quantification:

  • Analyze the supernatant using a reverse-phase HPLC system with a C18 column.

  • Use an appropriate mobile phase (e.g., a gradient of acetonitrile in water with 0.1% trifluoroacetic acid) to separate L-5-Carboxymethylhydantoin and N-carbamoyl-L-aspartate.

  • Quantify the compounds by comparing peak areas to a standard curve. One unit of activity is defined as the amount of enzyme that produces 1 µmol of product per minute under the specified conditions.

Protocol 2: Whole-Cell Biocatalysis Workflow

Principle: This protocol utilizes whole cells, which can be free or immobilized, as self-contained biocatalysts, eliminating the need for enzyme purification. This is the preferred method for industrial-scale production.

Caption: A standard workflow for whole-cell biocatalytic production of L-amino acids.

Methodology:

• Catalyst Preparation:

  • Cultivate the selected microbial strain (e.g., a recombinant E. coli expressing the three required enzymes) in a suitable fermentation medium until the late-log or early-stationary phase.

  • Harvest cells by centrifugation and wash twice with a buffer (e.g., 0.85% NaCl or phosphate buffer). The resulting cell paste can be used directly or after immobilization.

• Bioconversion Reaction:

  • In a temperature-controlled vessel, prepare a substrate solution containing D,L-5-Carboxymethylhydantoin (e.g., 50-100 mM) in a suitable buffer (e.g., 100 mM phosphate buffer, pH 8.0).

  • Add the prepared cell paste to the reactor to a final concentration of 1-5% (wet cell weight/volume).

  • Maintain the reaction at the optimal temperature (e.g., 50°C) with gentle agitation.[6]

  • Control the pH of the reaction, as the hydrolysis releases ammonia, which can cause the pH to rise. Use automated titration with a dilute acid if necessary.

• Monitoring and Downstream Processing:

  • Periodically withdraw samples, terminate the enzymatic reaction, and analyze by HPLC to monitor the consumption of hydantoin and the formation of L-aspartic acid.

  • Once the reaction reaches completion (typically >99% conversion), separate the cell biomass by centrifugation or microfiltration.

  • Isolate the L-aspartic acid from the supernatant, often by adjusting the pH to its isoelectric point to induce crystallization.[13]

Conclusion and Future Outlook

The enzymatic breakdown of L-5-Carboxymethylhydantoin is a cornerstone of the hydantoinase process, providing a robust and sustainable route to optically pure L-aspartic acid. The synergy between a racemase, a stereoselective hydantoinase, and a carbamoylase exemplifies the power of multi-enzyme cascades in biocatalysis. By understanding the underlying mechanisms and employing validated protocols, researchers can effectively harness this pathway for various applications.

Future advancements will likely focus on enzyme engineering to enhance thermal stability, broaden substrate specificity to produce non-natural amino acids, and improve catalytic efficiency. The development of novel immobilization techniques and co-expression systems in robust industrial hosts will further solidify the hydantoinase process as a leading technology in the production of chiral molecules.

References

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• Rodríguez-Alonso, I., et al. (2017). l-Amino Acid Production by a Immobilized Double-Racemase Hydantoinase Process: Improvement and Comparison with a Free Protein System. Molecules, 22(6), 1007. [Link]

• Matcher, G. F. (2005). Characterization of the hydantoin-hydrolysing system of Pseudomonas putida RU-KM3s. ResearchGate. [Link]

• Gao, X., et al. (2015). Distribution, industrial applications, and enzymatic synthesis of D-amino acids. Applied Microbiology and Biotechnology, 99(8), 3341-9. [Link]

• Yokozeki, K., et al. (1987). Enzymatic Production of L-AminoAcids from the Corresponding 5-Substituted Hydantoins by a Newly Isolated Bacterium. Agricultural and Biological Chemistry, 51(11), 2851-2858. [Link]

• Terasawa, M., et al. (2000). Process for the production of L-aspartic acid.

• Thiemann, A., et al. (2000). Microbial hydantoinases--industrial enzymes from the origin of life? Journal of Molecular Evolution, 50(2), 167-76. [Link]

• Altenbuchner, J., et al. (2001). Hydantoinases and related enzymes as biocatalysts for the synthesis of unnatural chiral amino acids. Current Opinion in Biotechnology, 12(6), 559-63. [Link]

• Martínez-Rodríguez, S., et al. (2004). Biochemical Characterization of a Novel Hydantoin Racemase From Agrobacterium Tumefaciens C58. Protein and Peptide Letters, 11(4), 363-9. [Link]

• Lee, D. S., et al. (2024). Development and validation of an analytical method for the determination of 5,5-dimethylhydantoin in various processed food. Food Science and Biotechnology, 34(6), 1309-1316. [Link]

• Grokipedia. (n.d.). Carboxymethylhydantoinase. Grokipedia. [Link]

• Engelbrecht, A. H., et al. (2021). Analysis types and quantification methods applied in UHPLC-MS metabolomics research: a tutorial. Analytica Chimica Acta, 1184, 338700. [Link]

• ResearchGate. (n.d.). Hydantoinases and related enzymes as biocatalysts for the synthesis of unnatural chiral amino acids. ResearchGate. [Link]

• ResearchGate. (n.d.). The application of the hydantoinase process to the synthesis of D-tryptophan. ResearchGate. [Link]

• National Center for Biotechnology Information. (n.d.). N-carbamoylaspartic acid. PubChem Compound Database. [Link]

• ResearchGate. (n.d.). Hydantoinase process for the synthesis of chiral D- or L-α-amino. ResearchGate. [Link]

• Zarghi, A., & Shafaati, A. (2006). Validation of a LC method for the determination of 5-aminosalicylic acid and its metabolite in plasma and urine. Journal of Pharmaceutical and Biomedical Analysis, 41(4), 1364-8. [Link]

• M.V.S.A. (2017). Production of Aspartic Acid-A Short Review. International Journal of Engineering Research & Technology, 6(3). [Link]

• Wikipedia. (n.d.). Allantoin racemase. Wikipedia. [Link]

• Syldatk, C., et al. (2005). Hydantoinase variants with improved properties and their use for the production of amino acids.

• ResearchGate. (n.d.). The Hydantoinase Process. (A) General scheme on the different... ResearchGate. [Link]

• Pang, S. C., et al. (2021). Synthesis and Characterization of Amino Acid-Derived Hydantoins. Malaysian Journal of Chemistry, 23(1), 1-8. [Link]

• Van Der Werf, P., et al. (1971). Enzymatic conversion of 5-oxo-L-proline (L-pyrrolidone carboxylate) to L-glutamate coupled with cleavage of adenosine triphosphate to adenosine diphosphate, a reaction in the -glutamyl cycle. Proceedings of the National Academy of Sciences of the United States of America, 68(12), 2982-5. [Link]

• Wikipedia. (n.d.). N-carbamoyl-L-amino-acid hydrolase. Wikipedia. [Link]

• Pseudomonas Genome Database. (n.d.). N-carbamoyl-L-aspartate. P. aeruginosa Metabolome Database. [Link]

• Martínez-Gómez, A. I., et al. (2007). Molecular Cloning, Purification, and Biochemical Characterization of Hydantoin Racemase from the Legume Symbiont Sinorhizobium meliloti CECT 4114. Applied and Environmental Microbiology, 73(16), 5283–5289. [Link]

• Chibata, I., & Kisumi, M. (1965). Process for producing l-aspartic acid.

• Wang, Y., et al. (2022). Enzymatic hydrolysis of l-azetidine-2-carboxylate ring opening. Catalysis Science & Technology, 12(2), 458-467. [Link]

• Wikipedia. (n.d.). Glutamate racemase. Wikipedia. [Link]

• European Patent Office. (n.d.). PROCESS FOR THE PRODUCTION OF L-ASPARTIC ACID.

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• Hong, M., & Chen, E. Y. X. (2018). Tunable hydantoin and base binary organocatalysts in ring-opening polymerizations. Polymer Chemistry, 9(1), 57-67. [Link]

• Horning, M. G., et al. (1974). Single and multiple ion recording techniques for the analysis of diphenylhydantoin and its major metabolite in plasma. Journal of Chromatographic Science, 12(11), 725-9. [Link]

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L-5-Carboxymethylhydantoin: A Key Intermediate in Pyrimidine Catabolism and a Potential Biomarker

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

L-5-Carboxymethylhydantoin (CMH) is a crucial, yet often overlooked, metabolite in the intricate network of pyrimidine metabolism. As an imidazolidine-2,4-dione derivative, its formation and degradation are intrinsically linked to the catabolic pathways of uracil and thymine. This technical guide provides a comprehensive overview of CMH within biological systems, detailing its biochemical origins, the enzymatic machinery governing its turnover, and its potential clinical significance. We will delve into the theoretical underpinnings of its role as a biomarker for inborn errors of metabolism, particularly dihydropyrimidinase deficiency, and its relevance in the context of fluoropyrimidine chemotherapy. Furthermore, this guide presents a proposed analytical framework for the robust quantification of CMH in biological matrices, aiming to facilitate further research and clinical investigation into this fascinating molecule.

Introduction: The Significance of Pyrimidine Metabolism

Pyrimidine metabolism encompasses the synthesis and breakdown of nucleotides, the fundamental building blocks of DNA and RNA. These pathways are not only essential for genetic integrity and cell proliferation but also have profound implications for human health and disease.[1][2] Aberrations in pyrimidine metabolism are associated with a range of genetic disorders and can significantly impact the efficacy and toxicity of chemotherapeutic agents that target these pathways.[1] L-5-Carboxymethylhydantoin emerges as a key intermediate in the degradative arm of this metabolic network, offering a potential window into the functional status of this critical cellular process.

Biochemical Genesis of L-5-Carboxymethylhydantoin

L-5-Carboxymethylhydantoin is not a standalone molecule but rather an integral component of the pyrimidine degradation pathway. Its formation is a direct consequence of the catabolism of pyrimidine bases.

The Pyrimidine Degradation Pathway: A Prelude to CMH Formation

The breakdown of uracil and thymine is a three-step enzymatic cascade that ultimately yields β-alanine and β-aminoisobutyrate, respectively, along with ammonia and carbon dioxide.[3] This process is crucial for nucleotide homeostasis and preventing the accumulation of potentially toxic byproducts.

The initial and rate-limiting step is the reduction of uracil and thymine to dihydrouracil and dihydrothymine, a reaction catalyzed by the enzyme dihydropyrimidine dehydrogenase (DPD) .[1] The second step involves the hydrolytic ring opening of these dihydropyrimidines, a reaction that can lead to the formation of N-carbamoyl-β-alanine and N-carbamoyl-β-aminoisobutyrate. This is where the pathway diverges and the precursor to CMH is formed.

The Crucial Role of Dihydroorotase (Dihydropyrimidinase)

The enzyme dihydroorotase , also known as dihydropyrimidinase (DHPase) , is a key player in both the de novo synthesis and the degradation of pyrimidines. In the degradative pathway, it catalyzes the reversible cyclization of N-carbamoyl-β-amino acids. Specifically, the precursor to L-5-Carboxymethylhydantoin is N-carbamoyl-L-aspartic acid .[4][5][6][7][8]

Dihydroorotase facilitates the intramolecular condensation of N-carbamoyl-L-aspartate, resulting in the formation of the five-membered hydantoin ring structure of L-5-Carboxymethylhydantoin.[5] This reaction is a critical juncture, channeling metabolites from pyrimidine breakdown into a distinct chemical entity.

Diagram: Biosynthetic Pathway of L-5-Carboxymethylhydantoin

Caption: Formation of L-5-Carboxymethylhydantoin from N-carbamoyl-L-aspartate.

Clinical Significance: A Tale of Enzyme Deficiencies and Drug Toxicity

The metabolic pathway leading to L-5-Carboxymethylhydantoin is of significant clinical interest, primarily due to its association with inborn errors of metabolism and its role in the metabolism of fluoropyrimidine drugs.

Dihydropyrimidinase Deficiency

Dihydropyrimidinase deficiency is a rare autosomal recessive disorder that affects the second step of pyrimidine degradation.[7][9][10] Individuals with this condition have a reduced or absent ability to break down dihydrouracil and dihydrothymine. This leads to the accumulation of these metabolites in urine, plasma, and cerebrospinal fluid.[2][10] The clinical presentation of dihydropyrimidinase deficiency is highly variable, ranging from severe neurological symptoms to asymptomatic individuals.[2][9]

Given that dihydroorotase (dihydropyrimidinase) is responsible for the cyclization of N-carbamoyl-L-aspartate to L-5-Carboxymethylhydantoin, it is plausible that individuals with dihydropyrimidinase deficiency may have altered levels of CMH or its precursor. However, to date, the direct measurement of CMH in this patient population has not been extensively reported, representing a significant area for future research.

Relevance to Fluoropyrimidine Chemotherapy

Fluoropyrimidines, such as 5-fluorouracil (5-FU), are widely used anticancer drugs. The efficacy and toxicity of these drugs are heavily dependent on the pyrimidine catabolic pathway, as DPD is responsible for the breakdown of more than 80% of administered 5-FU.[11] Patients with DPD deficiency are at a high risk of severe, and sometimes fatal, toxicity from standard doses of 5-FU.[11]

While DPD deficiency is the primary focus of pharmacogenetic testing for fluoropyrimidine toxicity, deficiencies in other enzymes of the pathway, such as dihydropyrimidinase, can also contribute to adverse drug reactions. Therefore, understanding the complete metabolic profile of this pathway, including metabolites like L-5-Carboxymethylhydantoin, could provide a more comprehensive picture of a patient's metabolic capacity and their potential risk for toxicity.

L-5-Carboxymethylhydantoin as a Potential Biomarker

A biomarker is a measurable indicator of a biological state or condition. Based on its position in the pyrimidine degradation pathway, L-5-Carboxymethylhydantoin has the theoretical potential to serve as a biomarker for the functional status of this pathway.

Rationale for Biomarker Potential

• Direct Product of Dihydroorotase Activity: As the direct product of the dihydroorotase-catalyzed cyclization of N-carbamoyl-L-aspartate, the levels of CMH could directly reflect the activity of this enzyme.

• Accumulation in Enzyme Deficiency: In cases of a metabolic block downstream of CMH, or in conditions leading to an overproduction of its precursors, CMH levels would be expected to rise.

• Non-invasive Detection: As a small, water-soluble molecule, CMH is likely excreted in the urine, making it amenable to non-invasive detection and monitoring.

Current Research Gaps and Future Directions

Despite the strong theoretical rationale, the clinical utility of L-5-Carboxymethylhydantoin as a biomarker remains to be established. There is a notable lack of published clinical studies that have systematically measured CMH in healthy and diseased populations. Future research should focus on:

• Developing and validating robust analytical methods for the quantification of CMH in human biological fluids.

• Establishing reference ranges for CMH in a healthy population.

• Investigating CMH levels in patients with known inborn errors of pyrimidine metabolism, such as dihydropyrimidinase deficiency.

• Exploring the correlation between CMH levels and the toxicity of fluoropyrimidine drugs.

Analytical Methodologies for L-5-Carboxymethylhydantoin Quantification

To date, a standardized and validated analytical method for the routine quantification of L-5-Carboxymethylhydantoin in biological matrices has not been widely published. However, based on the physicochemical properties of CMH and established methodologies for similar small, polar analytes, a robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method can be proposed.

Proposed Investigational LC-MS/MS Method

This proposed method is intended as a starting point for researchers and requires thorough validation according to established guidelines before implementation in a clinical or research setting.

Table 1: Proposed LC-MS/MS Parameters for L-5-Carboxymethylhydantoin Analysis

Parameter	Proposed Condition	Rationale
Sample Type	Human Urine, Human Plasma	Readily accessible biological fluids.
Sample Preparation	Protein precipitation (for plasma) followed by solid-phase extraction (SPE) or dilute-and-shoot (for urine).	To remove interfering macromolecules and concentrate the analyte.
Internal Standard	Stable isotope-labeled L-5-Carboxymethylhydantoin (e.g., ¹³C, ¹⁵N labeled)	To correct for matrix effects and variations in extraction efficiency and instrument response.
LC Column	Reversed-phase C18 or HILIC (Hydrophilic Interaction Liquid Chromatography)	C18 for general-purpose separation; HILIC is often advantageous for retaining and separating highly polar compounds like CMH.
Mobile Phase	A: Water with 0.1% formic acid; B: Acetonitrile or Methanol with 0.1% formic acid	Common mobile phases for reversed-phase and HILIC chromatography that are compatible with mass spectrometry.
Gradient Elution	Optimized gradient from low to high organic content.	To achieve good separation of CMH from other matrix components.
Mass Spectrometer	Triple quadrupole mass spectrometer	Provides high sensitivity and selectivity for quantitative analysis.
Ionization Mode	Electrospray Ionization (ESI), positive or negative mode	To be optimized based on the ionization efficiency of CMH.
Detection Mode	Multiple Reaction Monitoring (MRM)	For highly selective and sensitive quantification by monitoring specific precursor-to-product ion transitions.

Experimental Protocol: A Step-by-Step Guide

Objective: To quantify the concentration of L-5-Carboxymethylhydantoin in human urine using a proposed LC-MS/MS method.

Materials:

• Human urine samples

• L-5-Carboxymethylhydantoin analytical standard

• Stable isotope-labeled L-5-Carboxymethylhydantoin (internal standard)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Microcentrifuge tubes

• Syringe filters (0.22 µm)

• LC-MS vials

Procedure:

• Standard and Quality Control (QC) Preparation:

  • Prepare a stock solution of L-5-Carboxymethylhydantoin in a suitable solvent (e.g., water or methanol).

  • Prepare a series of calibration standards by serially diluting the stock solution in a surrogate matrix (e.g., synthetic urine or a pooled urine sample with no detectable CMH).

  • Prepare QC samples at low, medium, and high concentrations in the same manner.

• Sample Preparation:

  • Thaw frozen urine samples at room temperature.

  • Vortex each sample to ensure homogeneity.

  • Centrifuge the samples to pellet any particulate matter.

  • In a clean microcentrifuge tube, combine a specific volume of the urine supernatant (e.g., 100 µL) with a known amount of the internal standard solution.

  • Add a dilution solvent (e.g., 900 µL of mobile phase A) to the sample.

  • Vortex the mixture thoroughly.

  • Filter the diluted sample through a 0.22 µm syringe filter into an LC-MS vial.

• LC-MS/MS Analysis:

  • Inject a small volume (e.g., 5-10 µL) of the prepared sample onto the LC-MS/MS system.

  • Run the samples using the optimized LC gradient and MS parameters (as outlined in Table 1).

  • Acquire data in MRM mode, monitoring for the specific transitions of both L-5-Carboxymethylhydantoin and its internal standard.

• Data Analysis:

  • Integrate the peak areas for both the analyte and the internal standard.

  • Calculate the peak area ratio of the analyte to the internal standard.

  • Construct a calibration curve by plotting the peak area ratios of the calibration standards against their known concentrations.

  • Determine the concentration of L-5-Carboxymethylhydantoin in the unknown samples by interpolating their peak area ratios from the calibration curve.

Diagram: Proposed Analytical Workflow

Caption: Proposed workflow for CMH analysis in urine.

Synthesis of L-5-Carboxymethylhydantoin for Research Applications

The availability of a pure analytical standard is paramount for the development and validation of any quantitative assay. While not extensively commercialized, L-5-Carboxymethylhydantoin can be synthesized in the laboratory. One common approach for the synthesis of hydantoin scaffolds is the Urech hydantoin synthesis, which involves the reaction of an amino acid with potassium cyanate followed by acid-catalyzed cyclization.

Synthetic Protocol Outline

A plausible synthetic route for L-5-Carboxymethylhydantoin would start from L-aspartic acid.

• N-Carbamoylation: L-aspartic acid is reacted with potassium cyanate in an aqueous solution to form N-carbamoyl-L-aspartic acid.

• Cyclization: The resulting N-carbamoyl-L-aspartic acid is then treated with a strong acid (e.g., hydrochloric acid) and heated to induce intramolecular cyclization to form L-5-Carboxymethylhydantoin.

The final product would require purification, for example, by recrystallization, and its identity and purity confirmed by analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and mass spectrometry.[4]

Conclusion and Future Perspectives

L-5-Carboxymethylhydantoin is a metabolically significant molecule positioned at the crossroads of pyrimidine degradation and amino acid metabolism. Its formation via the dihydroorotase-catalyzed cyclization of N-carbamoyl-L-aspartate underscores its integral role in these fundamental biochemical pathways. While the clinical implications of altered CMH levels are still largely theoretical, its potential as a biomarker for dihydropyrimidinase deficiency and as an indicator of fluoropyrimidine drug metabolism warrants significant further investigation.

The advancement of our understanding of L-5-Carboxymethylhydantoin in biological systems is currently hampered by the lack of readily available, validated analytical methods and a dearth of clinical data. The proposed LC-MS/MS methodology in this guide provides a robust starting point for researchers to begin to unravel the in vivo dynamics of this intriguing metabolite. It is our hope that this technical guide will stimulate further research into L-5-Carboxymethylhydantoin, ultimately leading to a clearer understanding of its role in health and disease and potentially unlocking its utility as a valuable clinical biomarker.

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A Senior Application Scientist's Guide to the Spectroscopic Analysis of L-5-Carboxymethylhydantoin

Abstract

L-5-Carboxymethylhydantoin (CMH) is a pivotal molecule, serving as a key intermediate in the synthesis of unnatural α-amino acids and holding significant potential in pharmaceutical research and drug development.[1] Its structural integrity, purity, and stereochemistry are paramount for its function and subsequent applications. This in-depth technical guide provides a comprehensive framework for the spectroscopic characterization of L-5-Carboxymethylhydantoin. As a Senior Application Scientist, my objective is not merely to present protocols but to elucidate the rationale behind the analytical choices, enabling researchers to achieve unambiguous structural confirmation and robust quality control. This document details the application of Nuclear Magnetic Resonance (NMR) Spectroscopy, Fourier-Transform Infrared (FTIR) Spectroscopy, Mass Spectrometry (MS), and Ultraviolet-Visible (UV-Vis) Spectroscopy, integrating theoretical principles with field-proven experimental methodologies.

Introduction: The Analytical Imperative for L-5-Carboxymethylhydantoin

Hydantoin and its derivatives are a class of compounds of significant interest in medicinal chemistry, often forming the core scaffold of various therapeutic agents.[2] L-5-Carboxymethylhydantoin, structurally derived from the amino acid aspartic acid, is a chiral building block whose precise characterization is a non-negotiable prerequisite for its use in synthesis and drug discovery pipelines.[1][3]

The spectroscopic analysis of CMH serves three primary functions:

• Structural Elucidation: To confirm the covalent framework and connectivity of the molecule, verifying a successful synthesis.[4]

• Purity Assessment: To detect and identify any residual starting materials, by-products, or degradation products.

• Stereochemical Confirmation: While the techniques discussed primarily confirm the constitution, they form the basis for more advanced chiral analyses.

A multi-technique approach is essential for a self-validating analytical system. Each spectroscopic method provides a unique and complementary piece of the structural puzzle. Mass Spectrometry yields the molecular formula, FTIR identifies the functional groups present, and NMR spectroscopy maps out the precise atomic arrangement, providing the definitive structural proof.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Molecular Skeleton

NMR spectroscopy is the cornerstone of molecular structure elucidation, providing unparalleled detail about the chemical environment of each proton (¹H) and carbon (¹³C) atom within the CMH molecule.[1] The chemical shift (δ) of a nucleus is dictated by its local electronic environment, while spin-spin coupling reveals the connectivity between neighboring nuclei.[5]

Causality of Experimental Choices

The choice of a high-field spectrometer (e.g., 400 or 500 MHz) is recommended to achieve better signal dispersion, which is crucial for resolving potentially overlapping signals. Deuterated dimethyl sulfoxide (DMSO-d₆) is the solvent of choice for hydantoin derivatives. Its polarity ensures good sample solubility, and its ability to form hydrogen bonds with the sample slows down the exchange rate of the N-H protons, making them observable in the ¹H NMR spectrum.

Predicted ¹H and ¹³C NMR Spectral Data

The structure of L-5-Carboxymethylhydantoin dictates a specific set of expected signals in both ¹H and ¹³C NMR spectra. The electron-withdrawing nature of the two carbonyl groups and the nitrogen atoms significantly influences the chemical shifts of adjacent nuclei, causing them to resonate at a lower field (higher ppm).

Table 1: Predicted NMR Data for L-5-Carboxymethylhydantoin in DMSO-d₆

Assignment	¹H Chemical Shift (δ, ppm)	¹H Multiplicity	¹³C Chemical Shift (δ, ppm)
NH -1	~10.5 - 11.5	Singlet (broad)	N/A
NH -3	~8.0 - 9.0	Singlet (broad)	N/A
C =O (C2)	N/A	N/A	~155 - 160
C =O (C4)	N/A	N/A	~172 - 177
C H (C5)	~4.2 - 4.5	Doublet of Doublets (dd)	~55 - 60
C H₂	~2.5 - 2.9	Multiplet (2H)	~35 - 40
C OOH	~12.0 - 13.0	Singlet (broad)	~170 - 175

Note: Predicted values are based on typical ranges for hydantoin and carboxylic acid moieties.[6]

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Accurately weigh 5-10 mg of the L-5-Carboxymethylhydantoin sample.

• Dissolve the sample in approximately 0.6 mL of DMSO-d₆ in a clean, dry 5 mm NMR tube.

• Cap the tube and vortex gently until the sample is fully dissolved.

• Instrumentation & Acquisition:

  • Insert the sample into a 400 MHz (or higher) NMR spectrometer.

  • Acquire a standard ¹H NMR spectrum. Typical parameters include a 30° pulse, a spectral width of 16 ppm, 16-64 scans, and a relaxation delay of 1-2 seconds.

  • Acquire a standard proton-decoupled ¹³C NMR spectrum. This requires a greater number of scans (e.g., 1024 or more) due to the lower natural abundance of ¹³C.

Caption: Workflow for NMR Spectroscopic Analysis of CMH.

Fourier-Transform Infrared (FTIR) Spectroscopy: Functional Group Identification

FTIR spectroscopy is a rapid and powerful technique for identifying the functional groups present in a molecule.[7] It works by measuring the absorption of infrared radiation, which excites molecular vibrations.[8] For CMH, FTIR is instrumental in confirming the presence of the hydantoin ring, the N-H bonds, and the carboxylic acid moiety.

Causality of Experimental Choices

The Attenuated Total Reflectance (ATR) sampling technique is highly recommended for solid samples like CMH. It is non-destructive, requires minimal sample preparation (a small amount of solid powder is sufficient), and provides high-quality, reproducible spectra without the need for preparing KBr pellets.

Characteristic IR Absorptions for CMH

The CMH molecule contains several functional groups that give rise to characteristic, strong absorption bands. The two carbonyl groups of the hydantoin ring typically show two distinct stretching bands. The carboxylic acid introduces a very broad O-H stretch and another C=O stretch.

Table 2: Characteristic FTIR Absorption Bands for L-5-Carboxymethylhydantoin

Vibrational Mode	Expected Wavenumber (cm⁻¹)	Intensity	Notes
O-H Stretch (Carboxylic Acid)	3300 - 2500	Strong, Very Broad	Overlaps with N-H and C-H stretches.[9]
N-H Stretch (Hydantoin)	3400 - 3100	Medium, Broad	Two N-H groups present.
C-H Stretch (Aliphatic)	3000 - 2850	Medium	From the CH and CH₂ groups.[9][10]
C=O Stretch (Hydantoin C4)	1745 - 1700	Strong
C=O Stretch (Hydantoin C2)	1780 - 1750	Strong	Typically at a higher frequency than the C4 carbonyl.
C=O Stretch (Carboxylic Acid)	1760 - 1690	Strong	May overlap with the C4 hydantoin carbonyl stretch.[9]
Fingerprint Region	< 1500	Complex	Contains C-N, C-O, C-C stretches and various bending vibrations, creating a unique fingerprint for the molecule.[8]

Experimental Protocol: FTIR-ATR Spectroscopy

• Background Scan: Ensure the ATR crystal (typically diamond or germanium) is clean. Perform a background scan to capture the spectrum of the ambient environment, which will be subtracted from the sample spectrum.

• Sample Application: Place a small amount of the solid L-5-Carboxymethylhydantoin sample directly onto the ATR crystal.

• Pressure Application: Lower the press arm to ensure firm contact between the sample and the crystal.

• Data Acquisition:

  • Acquire the spectrum using an FTIR spectrometer.

  • Typical parameters include a spectral range of 4000-400 cm⁻¹, a resolution of 4 cm⁻¹, and an accumulation of 16-32 scans to improve the signal-to-noise ratio.[11]

• Data Processing: The instrument software will automatically subtract the background spectrum from the sample spectrum. Clean the ATR crystal thoroughly after analysis.

Caption: Key Functional Groups of CMH and their IR Vibrations.

Mass Spectrometry (MS): Determining Molecular Weight and Formula

Mass spectrometry is an indispensable tool for determining the molecular weight of a compound and, with high-resolution instruments, its elemental composition.[12] For a molecule like CMH, which is polar and non-volatile, combining liquid chromatography with mass spectrometry (LC-MS) using a soft ionization technique like Electrospray Ionization (ESI) is the method of choice.[13][14]

Causality of Experimental Choices

ESI is ideal for CMH as it creates ions directly from a solution phase with minimal fragmentation, allowing for clear observation of the molecular ion.[14] High-Resolution Mass Spectrometry (HRMS), for instance using an Orbitrap or Time-of-Flight (TOF) analyzer, provides mass accuracy of less than 5 ppm, which is critical for confidently confirming the elemental formula.[12] Running the analysis in both positive and negative ion modes can provide complementary information.

Expected Mass Spectral Data for CMH

The molecular formula of L-5-Carboxymethylhydantoin is C₅H₆N₂O₄. Its monoisotopic mass is 158.0328 Da.

Table 3: Predicted m/z Values for L-5-Carboxymethylhydantoin

Ion	Ionization Mode	Formula	Predicted Exact m/z	Notes
[M+H]⁺	ESI Positive	[C₅H₇N₂O₄]⁺	159.0400	Protonated molecular ion.
[M+Na]⁺	ESI Positive	[C₅H₆N₂O₄Na]⁺	181.0220	Sodium adduct, common in ESI.
[M-H]⁻	ESI Negative	[C₅H₅N₂O₄]⁻	157.0255	Deprotonated molecular ion.
[M-H-CO₂]⁻	ESI Negative	[C₄H₅N₂O₂]⁻	113.0356	Loss of carbon dioxide from the carboxyl group.

Experimental Protocol: LC-MS

• Sample Preparation: Prepare a dilute solution of the sample (e.g., 1-10 µg/mL) in a suitable solvent mixture like water/acetonitrile with a small amount of acid (e.g., 0.1% formic acid) for positive mode or base (e.g., 0.1% ammonium hydroxide) for negative mode to promote ionization.[15]

• Chromatography:

  • Inject a small volume (e.g., 5 µL) onto a reverse-phase C18 HPLC column.[15][16]

  • Use a gradient elution with Mobile Phase A (e.g., water with 0.1% formic acid) and Mobile Phase B (e.g., acetonitrile with 0.1% formic acid). This separates the analyte from potential impurities before it enters the mass spectrometer.

• Mass Spectrometry:

  • The column eluent is directed into the ESI source of the mass spectrometer.

  • Operate the instrument in full scan mode over a relevant m/z range (e.g., 100-300 m/z).[12]

  • If fragmentation data is desired, perform a tandem MS (MS/MS) experiment by selecting the precursor ion of interest (e.g., m/z 159.04) and subjecting it to collision-induced dissociation (CID).[15]

Caption: General workflow for LC-MS analysis.

Ultraviolet-Visible (UV-Vis) Spectroscopy: Probing Electronic Transitions

UV-Vis spectroscopy provides information about the electronic transitions within a molecule. While it is the least structurally informative of the techniques discussed, it is a simple, rapid, and robust method for quantitative analysis (using the Beer-Lambert law) and for confirming the presence of chromophores.

Expected UV-Vis Absorption

The primary chromophores in CMH are the two carbonyl (C=O) groups within the hydantoin ring. Hydantoin derivatives that lack extended conjugation typically exhibit absorption maxima (λmax) at wavelengths below 240 nm.

Table 4: Predicted UV-Vis Absorption Data for L-5-Carboxymethylhydantoin

Parameter	Expected Value	Notes
λmax	< 240 nm	Due to n→π* transitions of the carbonyl groups.

Experimental Protocol: UV-Vis Spectroscopy

• Sample Preparation: Prepare a dilute solution of CMH (typically 10⁻⁴ to 10⁻⁵ M) in a UV-grade solvent such as ethanol, methanol, or water.

• Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

• Blanking: Fill a quartz cuvette with the same solvent used for the sample and use it to zero the instrument (as a reference blank).

• Measurement: Replace the blank cuvette with a cuvette containing the sample solution.

• Data Acquisition: Scan across a range of 200-400 nm and record the absorbance spectrum to identify the wavelength of maximum absorbance (λmax).

Integrated Analysis: Achieving Unambiguous Confirmation

• MS confirms the mass: HRMS provides an exact mass of 159.0400 ([M+H]⁺), corresponding to the elemental formula C₅H₇N₂O₄.

• FTIR confirms functional groups: The spectrum shows characteristic broad N-H and O-H stretches, multiple strong C=O stretches between 1700-1780 cm⁻¹, and aliphatic C-H stretches, confirming the presence of a hydantoin ring and a carboxylic acid.

• NMR confirms the structure: ¹³C NMR shows five distinct carbon signals, including three in the carbonyl region (~157, ~173, ~174 ppm), confirming the three C=O groups. ¹H NMR reveals the specific proton environments and their connectivity, such as the unique doublet of doublets for the proton at C5 coupled to the adjacent methylene protons, providing the final, unambiguous proof of the molecular structure.

• UV-Vis provides quantitative support: A λmax below 240 nm is consistent with the hydantoin chromophore, and the absorbance value can be used for concentration determination.

This synergistic approach forms a self-validating system, providing the highest level of confidence in the identity and purity of L-5-Carboxymethylhydantoin for researchers and drug development professionals.

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The Hydantoin Scaffold: A Privileged Core in Modern Drug Discovery

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

The hydantoin core, a five-membered imidazolidine-2,4-dione ring, stands as a cornerstone in medicinal chemistry, celebrated for its structural versatility and broad pharmacological potential.[1] This technical guide provides a comprehensive exploration of the therapeutic applications of hydantoin derivatives, with a primary focus on their established roles as anticonvulsant and anticancer agents, and their utility as antiarrhythmic drugs. We will delve into the nuanced mechanisms of action that underpin these therapeutic effects, elucidate key structure-activity relationships (SAR), and present detailed experimental protocols for the synthesis and biological evaluation of these multifaceted compounds. This guide is intended to serve as a valuable resource for researchers and scientists in the field of drug discovery and development, offering both foundational knowledge and practical insights into the ongoing exploration of hydantoin-based therapeutics.

The Hydantoin Core: A Foundation for Diverse Bioactivity

The hydantoin scaffold is a non-aromatic heterocycle characterized by a five-membered ring containing two nitrogen atoms and two carbonyl groups.[1] Its significance in drug discovery is underscored by the existence of several clinically successful drugs, including phenytoin, nitrofurantoin, and enzalutamide.[1][2] The structural appeal of the hydantoin core lies in its multiple sites for substitution, featuring two hydrogen bond acceptors and two hydrogen bond donors, which allows for extensive chemical modification to modulate pharmacological activity.[1][3] Furthermore, the synthetic accessibility of the hydantoin ring, often through established methods like the Bucherer-Bergs reaction, facilitates the creation of diverse chemical libraries for drug screening.[4][5]

Therapeutic Applications of Hydantoin Derivatives

The pharmacological diversity of hydantoin derivatives is extensive, with prominent applications in neurology, cardiology, and oncology.[6][7]

Anticonvulsant Activity: A Legacy of Neurological Treatment

Hydantoin derivatives are a well-established class of anticonvulsant drugs, primarily used in the management of epilepsy.[8][9] They are particularly effective against partial and tonic-clonic seizures.[9][10]

2.1.1. Mechanism of Action: Modulation of Voltage-Gated Sodium Channels

The primary anticonvulsant mechanism of hydantoins involves the modulation of voltage-gated sodium channels in neurons.[8] By binding to these channels, hydantoin derivatives like phenytoin stabilize the inactivated state of the channel, thereby prolonging the refractory period of the neuron.[8][9] This action limits the high-frequency repetitive firing of action potentials that is characteristic of seizure activity.[9]

Experimental Workflow: Evaluation of Anticonvulsant Activity

Caption: Workflow for preclinical evaluation of anticonvulsant hydantoin derivatives.

2.1.2. Key Anticonvulsant Drugs: Phenytoin and Fosphenytoin

• Phenytoin (5,5-diphenylhydantoin) : A frontline antiepileptic drug, phenytoin is effective against various types of seizures but not absence seizures.[9] Its use can be complicated by a narrow therapeutic index and non-linear pharmacokinetics.

• Fosphenytoin : A water-soluble prodrug of phenytoin, fosphenytoin was developed to overcome the administration challenges associated with phenytoin, such as poor solubility and local tissue irritation upon injection.[11][12] It is rapidly converted to phenytoin in the body by phosphatases.[11] Clinical studies have shown that fosphenytoin can be administered more rapidly and with fewer infusion-site reactions compared to intravenous phenytoin.[13][14]

Anticancer Activity: Targeting Multiple Hallmarks of Cancer

Hydantoin derivatives have emerged as a promising class of anticancer agents, demonstrating efficacy against a range of malignancies through diverse mechanisms.[3]

2.2.1. Mechanism of Action: Androgen Receptor Antagonism

A significant application of hydantoin derivatives in oncology is the treatment of prostate cancer. Drugs like nilutamide and enzalutamide function as androgen receptor (AR) antagonists.[3][15]

• Nilutamide : A nonsteroidal antiandrogen that competitively inhibits the binding of androgens to the AR.[15][16]

• Enzalutamide : A second-generation AR inhibitor that not only blocks androgen binding but also prevents the nuclear translocation of the AR and its interaction with DNA.[17][18][19] This multi-pronged mechanism makes it effective in castration-resistant prostate cancer.

Signaling Pathway: Androgen Receptor Inhibition by Enzalutamide

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Protocols & Analytical Methods

Application Notes and Protocols for the Enzymatic Conversion of L-5-Carboxymethylhydantoin to N-carbamoyl-L-aspartate

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the enzymatic conversion of L-5-Carboxymethylhydantoin (L-CMH) to N-carbamoyl-L-aspartate (NCA). This biocatalytic process is of significant interest for the production of valuable amino acid derivatives. This document offers in-depth technical guidance, from enzyme preparation and characterization to detailed reaction protocols and analytical methods.

Introduction: The Significance of Hydantoinase-Mediated Biotransformation

The enzymatic hydrolysis of hydantoin derivatives represents a powerful tool in modern biotechnology for the production of optically pure amino acids and their derivatives. The enzyme L-5-carboxymethylhydantoin amidohydrolase (also known as carboxymethylhydantoinase) (EC 3.5.2.4) catalyzes the stereospecific ring-opening of L-5-Carboxymethylhydantoin to yield N-carbamoyl-L-aspartate[1]. This reaction is a key step in a potential biocatalytic route towards the synthesis of L-aspartic acid and other valuable chiral intermediates for the pharmaceutical and fine chemical industries.

The primary advantage of this enzymatic approach lies in its high stereospecificity, mild reaction conditions, and environmentally benign nature compared to traditional chemical synthesis routes. These notes provide a foundational framework for establishing and optimizing this enzymatic conversion in a laboratory setting.

Biochemical Pathway and Mechanism

The enzymatic conversion of L-5-Carboxymethylhydantoin to N-carbamoyl-L-aspartate is a hydrolytic reaction where the amide bond within the hydantoin ring is cleaved. The enzyme, L-5-carboxymethylhydantoin amidohydrolase, facilitates the addition of a water molecule across the C-N bond, leading to the formation of the corresponding N-carbamoyl amino acid.

Caption: Enzymatic hydrolysis of L-5-Carboxymethylhydantoin.

Materials and Methods

Materials

• Substrate: L-5-Carboxymethylhydantoin (synthesis protocol provided below)

• Enzyme Source: Recombinant E. coli expressing L-5-carboxymethylhydantoin amidohydrolase (A general protocol for expression and purification is provided as a starting point).

• Buffers:

  • Tris-HCl buffer (50 mM, pH 8.0) for enzyme purification and reaction.

  • Phosphate buffer (50 mM, pH 7.5) for enzyme storage.

• Reagents for Analysis:

  • Acetonitrile (HPLC grade)

  • Trifluoroacetic acid (TFA)

  • N-carbamoyl-L-aspartate standard

  • Reagents for colorimetric assay (e.g., p-dimethylaminobenzaldehyde)

Synthesis of L-5-Carboxymethylhydantoin

For researchers who need to synthesize the substrate, a general microwave-assisted Urech synthesis of 5-monosubstituted hydantoins from the corresponding L-amino acid can be adapted[2].

Protocol:

• In a microwave reactor vial, dissolve L-aspartic acid (1 equivalent) and potassium cyanate (5 equivalents) in distilled water.

• Irradiate the mixture in a microwave reactor at 80°C for 1 hour to facilitate N-carbamylation.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, add concentrated hydrochloric acid to the reaction mixture.

• Irradiate the mixture again at 80°C for 15-30 minutes to induce cyclization.

• Cool the reaction mixture to room temperature to allow for the precipitation of L-5-Carboxymethylhydantoin.

• Collect the solid product by filtration, wash with cold water, and dry under vacuum.

• Characterize the product by NMR and mass spectrometry.

Enzyme Preparation: Expression and Purification

Gene Synthesis and Cloning

The gene encoding L-5-carboxymethylhydantoin amidohydrolase can be synthesized based on available sequences from databases and cloned into a suitable expression vector (e.g., pET vector) with an N- or C-terminal polyhistidine tag.

Protein Expression

• Transform the expression plasmid into a suitable E. coli expression strain (e.g., BL21(DE3)).

• Grow the transformed cells in LB medium containing the appropriate antibiotic at 37°C with shaking until the OD600 reaches 0.6-0.8.

• Induce protein expression by adding IPTG to a final concentration of 0.1-1.0 mM.

• Continue the cultivation at a lower temperature (e.g., 18-25°C) for 16-20 hours to enhance the yield of soluble protein.

• Harvest the cells by centrifugation and store the cell pellet at -80°C.

Protein Purification

A one-step purification using immobilized metal affinity chromatography (IMAC) is often effective for His-tagged proteins[3][4].

• Resuspend the frozen cell pellet in lysis buffer (e.g., 50 mM Tris-HCl, 300 mM NaCl, 10 mM imidazole, pH 8.0) and lyse the cells by sonication on ice.

• Clarify the lysate by centrifugation.

• Load the supernatant onto a Ni-NTA affinity column pre-equilibrated with lysis buffer.

• Wash the column with wash buffer (e.g., 50 mM Tris-HCl, 300 mM NaCl, 20-40 mM imidazole, pH 8.0) to remove non-specifically bound proteins.

• Elute the His-tagged enzyme with elution buffer (e.g., 50 mM Tris-HCl, 300 mM NaCl, 250-500 mM imidazole, pH 8.0).

• Analyze the purified protein fractions by SDS-PAGE[5].

• Pool the fractions containing the purified enzyme and dialyze against a suitable storage buffer (e.g., 50 mM phosphate buffer, pH 7.5, containing 10% glycerol).

• Determine the protein concentration using a standard method (e.g., Bradford assay).

Enzymatic Reaction Protocol

The following is a starting protocol for the enzymatic conversion. Optimal conditions such as pH, temperature, and substrate/enzyme concentration should be determined empirically.

Caption: General workflow for the enzymatic reaction.

Step-by-Step Protocol:

• Prepare a stock solution of L-5-Carboxymethylhydantoin (e.g., 100 mM) in 50 mM Tris-HCl buffer, pH 8.0.

• In a reaction vessel, add the substrate solution to a final concentration of 10-50 mM.

• Pre-incubate the reaction mixture at the desired temperature (e.g., 37-50°C).

• Initiate the reaction by adding the purified L-5-carboxymethylhydantoin amidohydrolase to a final concentration of 0.1-1.0 mg/mL.

• Incubate the reaction mixture with gentle agitation.

• At specific time intervals, withdraw aliquots of the reaction mixture.

• Terminate the enzymatic reaction in the aliquots by adding an equal volume of 1 M HCl or by heat inactivation.

• Centrifuge the terminated reaction samples to pellet any precipitated protein.

• Analyze the supernatant for the formation of N-carbamoyl-L-aspartate using the analytical methods described below.

Analytical Methods for Monitoring the Reaction

Accurate quantification of the substrate and product is essential for determining the reaction kinetics and conversion yield.

High-Performance Liquid Chromatography (HPLC)

HPLC is a reliable method for separating and quantifying L-5-Carboxymethylhydantoin and N-carbamoyl-L-aspartate[6][7].

• Column: C18 reverse-phase column.

• Mobile Phase: A gradient of 0.1% TFA in water (Solvent A) and 0.1% TFA in acetonitrile (Solvent B).

• Detection: UV at 210-220 nm.

• Quantification: Generate a standard curve using known concentrations of N-carbamoyl-L-aspartate.

Colorimetric Assay

A colorimetric method using p-dimethylaminobenzaldehyde can be adapted for the detection of N-carbamoyl amino acids[8]. This method is generally less specific than HPLC but can be useful for high-throughput screening.

Characterization of Enzyme Activity

To optimize the enzymatic conversion, it is crucial to characterize the properties of the L-5-carboxymethylhydantoin amidohydrolase.

Determination of Optimal pH and Temperature

• pH Optimum: Perform the enzymatic assay at various pH values (e.g., pH 6-10) using different buffer systems to identify the pH at which the enzyme exhibits maximum activity.

• Temperature Optimum: Conduct the assay at a range of temperatures (e.g., 20-70°C) to determine the optimal reaction temperature[9].

Enzyme Kinetics

Determine the Michaelis-Menten kinetic parameters (Km and Vmax) by measuring the initial reaction rates at varying concentrations of L-5-Carboxymethylhydantoin.

Parameter	Description
Vmax	The maximum rate of the reaction when the enzyme is saturated with the substrate.
Km	The Michaelis constant, representing the substrate concentration at which the reaction rate is half of Vmax.
kcat	The turnover number, representing the number of substrate molecules converted to product per enzyme molecule per unit of time.
kcat/Km	The catalytic efficiency of the enzyme.

Troubleshooting and Considerations

• Low Enzyme Activity: This could be due to improper protein folding, the absence of necessary cofactors, or non-optimal assay conditions. Consider optimizing expression conditions (e.g., lower temperature, chaperone co-expression) and assay parameters (pH, temperature, buffer composition).

• Substrate/Product Instability: Assess the stability of L-5-Carboxymethylhydantoin and N-carbamoyl-L-aspartate under the reaction conditions.

• Enzyme Inhibition: Be aware of potential product inhibition, where the accumulation of N-carbamoyl-L-aspartate may inhibit the enzyme's activity.

Conclusion

The enzymatic conversion of L-5-Carboxymethylhydantoin to N-carbamoyl-L-aspartate offers a promising biocatalytic route for the synthesis of valuable chiral compounds. The protocols and guidelines presented in these application notes provide a solid foundation for researchers to establish, optimize, and characterize this enzymatic reaction. While the provided protocols are based on established methods for related enzymes, empirical optimization will be key to achieving high efficiency and yield for this specific biotransformation.

References

• Li, Z., Shen, S., & Li, Z. (2020). Towards the conversion of CO2 into optically pure N-carbamoyl-l-aspartate and orotate by an in vitro multi-enzyme cascade. Green Chemistry, 22(17), 5798-5805. [Link]

• Gelbard, A. S., & Holodny, A. I. (1985). Enzymatic syntheses of carbamyl phosphate, L-citrulline, and N-carbamyl L-aspartate labeled with either 13N or 11C. International Journal of Nuclear Medicine and Biology, 12(3), 235-242. [Link]

• Luksa, V., Starkuviene, V., Starkuviene, B., & Dagys, R. (1997). Purification and characterization of the D-hydantoinase from Bacillus circulans. Applied Biochemistry and Biotechnology, 62(2-3), 219-231. [Link]

• Duran, R., van der Sloot, A. M., & Parages, M. L. (1993). Purification and biochemical characterization of the hydantoin hydrolyzing enzyme from Agrobacterium species. A hydantoinase with no 5,6-dihydropyrimidine amidohydrolase activity. Biochimica et Biophysica Acta, 1163(2), 191-199. [Link]

• Hennessy, J. E., Latter, M. J., Fazelinejad, S., & Easton, C. J. (2018). Carbamate-kinase-catalyzed interconversion of carbamoyl phosphate and carbamate. Chembiochem, 19(2), 149-155. [Link]

• Slomka, C., Wloka, M., & Böttcher, D. (2017). Toward a cell-free hydantoinase process: screening for expression optimization and one-step purification as well as immobilization of hydantoinase and carbamoylase. AMB Express, 7(1), 127. [Link]

• Clemente-Jiménez, J. M., Martínez-Rodríguez, S., Rodríguez-Vico, F., & Las Heras-Vázquez, F. J. (2004). "Hydantoinase process". Optically pure D-amino acid production by hydrolysis of D,L-5-monosubstituted hydantoins. Recent Patents on Biotechnology, 2(2), 115-125. [Link]

• Bosch, J., Lisurek, M., & Lunev, S. (2022). Novel Highlight in Malarial Drug Discovery: Aspartate Transcarbamoylase. Frontiers in Molecular Biosciences, 9, 884701. [Link]

• Reyes, A., Sánchez-Ferrer, A., & García-Cánovas, F. (2007). Enzymatic activity assay of d-hydantoinase by isothermal titration calorimetry. Determination of the thermodynamic activation and reaction parameters. Journal of Thermal Analysis and Calorimetry, 87(1), 229-234. [Link]

• Sharma, R., & Vohra, R. M. (2014). A) Hydantoinase process for the synthesis of chiral D- or L-α-amino... ResearchGate. [Link]

• Slomka, C., Wloka, M., & Böttcher, D. (2017). (PDF) Toward a cell-free hydantoinase process: screening for expression optimization and one-step purification as well as immobilization of hydantoinase and carbamoylase. ResearchGate. [Link]

• Heinrikson, R. L., & Meredith, S. C. (1984). Amino acid analysis by HPLC: optimized conditions for chromatography of phenylthiocarbamyl derivatives. Analytical Biochemistry, 136(1), 65-74. [Link]

• Block, E. H. (2000). The Use of 6-Aminoquinolyl-N-Hydroxy Succinimidyl Carbamate Derivatives for HPLC/MS Analysis of Amino Acids. Waters Corporation. [Link]

• Liu, X., et al. (2010). Purification, enzymatic properties of a recombinant D-hydantoinase and its dissociation by zinc ion. ResearchGate. [Link]

• Le, A. T., et al. (2020). Three-Minute Enantioselective Amino Acid Analysis by Ultra-High-Performance Liquid Chromatography Drift Tube Ion Mobility-Mass Spectrometry Using a Chiral Core–Shell Tandem Column Approach. Analytical Chemistry, 92(18), 12266-12273. [Link]

• Wikipedia contributors. (2023, July 12). Carboxymethylhydantoinase. Wikipedia. [Link]

• Pathirana, C., et al. (2024). Sequential two-step, one-pot microwave-assisted Urech synthesis of 5-monosubstituted hydantoins from L-amino acids in water. Beilstein Journal of Organic Chemistry, 20, 345-352. [Link]

• Kumar, A., et al. (2014). analysis of amino acids by high performance liquid chromatography. International Journal of Pharmaceutical Sciences Review and Research, 27(1), 1-8. [Link]

• Alqahtani, S. S., Koltai, T., Ibrahim, M. E., & Alfarouk, K. O. (2022). Condensation between aspartic acid and carbamoylphosphate, generating... ResearchGate. [Link]

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• 3. Toward a cell-free hydantoinase process: screening for expression optimization and one-step purification as well as immobilization of hydantoinase and carbamoylase - PMC [pmc.ncbi.nlm.nih.gov]
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Application Notes &amp; Protocols: Carboxymethylhydantoinase and the Broader Hydantoinase Family: Substrate Specificity and Kinetic Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction: Defining a Specific Enzyme within a Broadly Applied Family

The field of enzyme technology offers powerful tools for the synthesis of high-value chiral compounds, particularly optically pure amino acids, which are critical building blocks for pharmaceuticals.[1] Within this context, hydantoin-hydrolyzing enzymes are of paramount importance. The user's query specified Carboxymethylhydantoinase (EC 3.5.2.4) , a highly specific enzyme with a defined role in microbial metabolism. Concurrently, the vast majority of current research and industrial application, especially in drug development, centers on a closely related class of enzymes known as Hydantoinases or Dihydropyrimidinases (EC 3.5.2.2) .

This guide will first define the specific Carboxymethylhydantoinase, then expand to cover the substrate specificity, kinetics, and detailed analytical protocols for the broader, industrially significant hydantoinase family. This approach provides both a direct answer and a functionally relevant guide for researchers in the field.

Carboxymethylhydantoinase (EC 3.5.2.4): A Specific Hydrolase

Carboxymethylhydantoinase, systematically named L-5-carboxymethylhydantoin amidohydrolase, catalyzes the reversible hydrolysis of L-5-carboxymethylhydantoin to produce N-carbamoyl-L-aspartate.[2][3][4]

• Reaction: L-5-carboxymethylhydantoin + H₂O ⇌ N-carbamoyl-L-aspartate[2][4]

• Metabolic Role: This enzyme was first characterized in bacteria such as Zymobacterium oroticum as part of the catabolic pathway for pyrimidines, specifically in the breakdown of orotic acid.[3] Its activity is highly specific to the L-enantiomer of its substrate.[3]

While mechanistically important, the narrow substrate scope of Carboxymethylhydantoinase has limited its broad industrial application. The principles of its function, however, are foundational to the wider class of enzymes used in the renowned "Hydantoinase Process."

The "Hydantoinase Process": A Multi-Enzyme Cascade for Chiral Amino Acid Production

The industrial synthesis of enantiomerically pure D- or L-amino acids heavily relies on a multi-enzyme cascade, often referred to as the "Hydantoinase Process".[1] This system provides a significant advantage over chemical synthesis, which often produces racemic mixtures and is less environmentally friendly. The process typically involves three key enzymes to achieve high-yield conversion of racemic starting materials.[1]

• Hydantoin Racemase: Converts the unreacted hydantoin enantiomer into its opposite form, allowing for a theoretical 100% conversion of the starting racemic mixture.

• Stereoselective Hydantoinase (EC 3.5.2.2): Catalyzes the stereoselective ring-opening of a 5-monosubstituted hydantoin (e.g., D-hydantoin) to its corresponding N-carbamoyl-amino acid.

• N-Carbamoylase: Hydrolyzes the N-carbamoyl-amino acid to yield the final, optically pure amino acid, ammonia, and CO₂.

Section 1: Substrate Specificity of Hydantoinases (EC 3.5.2.2)

The utility of a hydantoinase in biocatalysis is defined by its substrate specificity—both in terms of the chemical structure of the substituent at the C5 position of the hydantoin ring and its stereoselectivity.

Structural Determinants of Specificity

Hydantoinases show broad specificity, with activity reported on substrates with aliphatic, aromatic, and heterocyclic side chains. The key determinant of activity is the nature of the 5-monosubstituted group on the hydantoin ring.

• Aromatic vs. Aliphatic: Many characterized hydantoinases, such as the one from Agrobacterium sp., show a preference for substrates with aromatic substituents (e.g., 5-benzylhydantoin) over those with simple aliphatic groups, as indicated by lower Kₘ values for aromatic substrates.[5]

• Bulky Substituents: Wild-type enzymes, like the thermostable D-hydantoinase from Geobacillus stearothermophilus, often exhibit low activity towards bulky hydantoin derivatives such as D,L-5-benzylhydantoin and D,L-5-indolylmethylhydantoin.[6] However, the substrate-binding pocket can be engineered through site-directed mutagenesis to better accommodate these larger groups.[6]

• Stereospecificity: Enzymes are typically classified as D-selective or L-selective. For instance, the hydantoinase from G. stearothermophilus is strictly D-stereospecific, exclusively hydrolyzing D-5-(2-methylthioethyl) hydantoin to D-carbamoyl methionine while showing negligible activity on the L-form.[6]

Comparative Substrate Specificity

The following table summarizes the relative activity of a well-characterized wild-type D-hydantoinase towards a range of substrates. This type of profiling is essential for selecting the appropriate biocatalyst for a target molecule.

Substrate (D,L-5-substituted hydantoin)	Side Chain Type	Relative Activity (%) of D-Hydantoinase from G. stearothermophilus[6]
5-Methylhydantoin	Small Aliphatic	100
5-Isopropylhydantoin	Branched Aliphatic	74
5-(2-Methylthioethyl)hydantoin	Aliphatic/Sulfur	114
5-Benzylhydantoin	Aromatic	1.8
5-Indolylmethylhydantoin	Heterocyclic/Aromatic	0.9
Dihydrouracil	Pyrimidine-like	129
Dihydrothymine	Pyrimidine-like	120

Causality Insight: The high activity towards dihydrouracil and dihydrothymine suggests that many enzymes classified as "hydantoinases" are physiologically dihydropyrimidinases involved in pyrimidine metabolism, a fact supported by structural similarities.[6] Their utility has been repurposed for industrial amino acid synthesis.

Section 2: Enzyme Kinetics

Understanding the kinetic parameters of a hydantoinase is crucial for process optimization, reactor design, and economic feasibility studies. The key parameters are determined by measuring the initial reaction rate at varying substrate concentrations.

Kinetic Parameters (Kₘ, Vₘₐₓ, k꜀ₐₜ)

• Michaelis Constant (Kₘ): Represents the substrate concentration at which the reaction rate is half of Vₘₐₓ. It is an inverse measure of the enzyme's affinity for its substrate. A lower Kₘ indicates higher affinity.

• Maximum Velocity (Vₘₐₓ): The maximum rate of the reaction when the enzyme is saturated with the substrate.

• Catalytic Constant (k꜀ₐₜ): Also known as the turnover number, it represents the number of substrate molecules converted to product per enzyme molecule per unit of time.

• Catalytic Efficiency (k꜀ₐₜ/Kₘ): This ratio is a measure of the enzyme's overall efficiency, accounting for both substrate binding and catalysis.

Summary of Kinetic Data

The following table presents kinetic constants for a D-hydantoinase, illustrating how rational engineering can dramatically improve performance for non-native substrates.

Enzyme	Substrate	Kₘ (mM)	k꜀ₐₜ (s⁻¹)	k꜀ₐₜ/Kₘ (M⁻¹s⁻¹)
Wild-Type D-Hydantoinase¹	Hydantoin	102	1.3	12.7
Wild-Type D-Hydantoinase¹	D,L-p-Hydroxyphenylhydantoin (HPH)	33	0.003	0.09
M63I/F159S Mutant¹	D,L-p-Hydroxyphenylhydantoin (HPH)	1.8	0.033	18.3

¹Data derived from D-hydantoinase from Agrobacterium sp. expressed in E. coli.[7]

Causality Insight: The wild-type enzyme has a very low efficiency (k꜀ₐₜ/Kₘ = 0.09) for the bulky aromatic substrate HPH. The M63I/F159S mutant, designed to alter the substrate-binding pocket, decreases the Kₘ by ~18-fold and increases k꜀ₐₜ by 11-fold, resulting in a ~200-fold improvement in catalytic efficiency for HPH.[7] This demonstrates the power of rational design in tailoring enzyme specificity.

Section 3: Experimental Protocols

Accurate characterization of hydantoinase activity requires robust and validated protocols. The two most common methods are a colorimetric endpoint assay, suitable for high-throughput screening, and a more precise HPLC-based method for detailed kinetic analysis.

Protocol 3.1: Colorimetric Assay using p-Dimethylaminobenzaldehyde (pDAB)

This method is based on the reaction of pDAB with the N-carbamoyl group of the product to form a yellow-colored Schiff base, which can be quantified spectrophotometrically.[8]

Principle: N-carbamoyl-amino acid + p-Dimethylaminobenzaldehyde --(Acid)--> Yellow Chromogen (Abs @ ~420-450 nm)

Materials:

• Enzyme solution (purified or cell lysate)

• Substrate stock solution (e.g., 200 mM D,L-5-methylhydantoin in buffer)

• Reaction Buffer: 100 mM Tris-HCl or Borate Buffer, pH 8.0-9.0

• Stop Solution: 12% (w/v) Trichloroacetic Acid (TCA)

• pDAB Reagent: 10% (w/v) p-dimethylaminobenzaldehyde in 6 M HCl[9]

• Standard: N-carbamoylglycine (Hydantoic Acid) for standard curve

• Thermostated water bath or incubator (e.g., 40-50°C)

• Spectrophotometer or plate reader

Procedure:

• Standard Curve Preparation: a. Prepare a series of dilutions of the N-carbamoylglycine standard (e.g., 0 to 10 µmoles) in the reaction buffer. b. To each standard dilution, add an equal volume of Stop Solution, followed by the pDAB reagent. Incubate for 10-15 minutes at room temperature. c. Read the absorbance at 450 nm.[9] Plot absorbance vs. µmoles to generate the standard curve.

• Enzyme Reaction: a. Pre-warm the substrate solution and reaction buffer to the desired reaction temperature (e.g., 40°C).[9] b. In a microcentrifuge tube, mix 200 µL of substrate solution with 100 µL of reaction buffer. c. To initiate the reaction, add 100 µL of enzyme solution. Mix gently. For the blank, add 100 µL of buffer or denatured enzyme. d. Incubate for a defined period (e.g., 10-30 minutes). The time should be chosen to ensure the reaction is in the linear range (less than 20% substrate conversion).

• Reaction Quenching and Color Development: a. Stop the reaction by adding 400 µL of 12% TCA solution. This precipitates the enzyme. b. Centrifuge the tubes for 2 minutes to pellet the precipitated protein.[9] c. Transfer 400 µL of the clear supernatant to a new tube. d. Add 200 µL of the pDAB reagent, mix, and incubate for 10 minutes at room temperature.

• Measurement and Calculation: a. Measure the absorbance at 450 nm. b. Using the standard curve, determine the µmoles of N-carbamoyl-amino acid produced. c. Calculate the specific activity using the formula: Activity (U/mg) = (µmoles of product) / (time (min) x mg of enzyme in reaction) (One unit (U) is defined as the amount of enzyme that produces 1 µmole of product per minute under the specified conditions).[7]

Self-Validation and Causality: The use of a standard curve with a pure N-carbamoyl-amino acid is critical for accurate quantification. The TCA stop step is essential as it immediately halts the reaction and clarifies the sample by removing the enzyme, preventing interference with the absorbance reading. This assay is less suitable for aromatic N-carbamoyl-amino acids, as the corresponding hydantoin substrates may also react with the pDAB reagent.

Protocol 3.2: HPLC-Based Assay for Kinetic Analysis

High-Performance Liquid Chromatography (HPLC) offers superior specificity and is the gold standard for kinetic studies, as it can simultaneously separate and quantify the substrate, product, and any potential byproducts.[10]

Materials:

• HPLC system with a UV detector and an autosampler

• Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm particle size)

• Mobile Phase: Isocratic or gradient mixture of an aqueous buffer and an organic solvent (e.g., Acetonitrile). A typical starting point is 10-25% Acetonitrile in an aqueous buffer like 20 mM KH₂PO₄ adjusted to pH 2.5.[7]

• Reaction components as described in Protocol 3.1.

• Stop/Quenching Solution: Methanol or Acetonitrile.

Procedure:

• Method Development: a. Prepare standards of the hydantoin substrate and the expected N-carbamoyl-amino acid product. b. Inject each standard individually to determine its retention time under the chosen HPLC conditions (e.g., mobile phase: 10% acetonitrile; flow rate: 0.5-1.0 mL/min; detection: 214 nm).[7] c. Inject a mixture of the standards to ensure baseline separation. Adjust the mobile phase composition if necessary.

• Standard Curve Generation: a. Prepare serial dilutions of both the substrate and product standards. b. Inject each dilution and record the peak area. c. Plot peak area vs. concentration (e.g., mM) for both compounds to generate two separate standard curves.

• Enzyme Reaction: a. Set up reactions as described in Protocol 3.1, but in a smaller volume if desired (e.g., 100-200 µL total). b. To determine initial velocities for Michaelis-Menten kinetics, prepare a series of reactions with varying substrate concentrations (e.g., from 0.1 x Kₘ to 10 x Kₘ). c. Initiate the reaction by adding the enzyme. d. At specific time points, withdraw an aliquot and immediately quench the reaction by adding it to an equal or greater volume of cold methanol or acetonitrile. This stops the reaction and precipitates the enzyme.

• Sample Analysis: a. Centrifuge the quenched samples to pellet the precipitated protein. b. Transfer the supernatant to an HPLC vial. c. Inject the sample onto the HPLC system.

• Data Analysis: a. Quantify the concentration of the product formed (or substrate consumed) using the peak area and the corresponding standard curve. b. Calculate the initial reaction velocity (v₀) in units such as µM/min. c. Plot v₀ versus substrate concentration [S] and fit the data to the Michaelis-Menten equation using non-linear regression software to determine Kₘ and Vₘₐₓ.

Causality Insight: A reversed-phase C18 column is used because it effectively separates the moderately polar hydantoin and N-carbamoyl-amino acid from more polar buffer salts and more non-polar contaminants. Detection at a low UV wavelength (214 nm) is chosen because it is near the absorbance maximum for the peptide-like amide bonds present in both substrate and product, providing good sensitivity.[7]

Section 4: Data Analysis Workflow

Proper analysis of kinetic data is essential for extracting meaningful parameters. The workflow involves converting raw data into initial velocities and then using graphical analysis to determine enzyme constants.

References

• Rational Engineering of the Substrate Specificity of a Thermostable D-Hydantoinase (Dihydropyrimidinase). MDPI. [Link]

• Measurement of Aspartate Carbamoyltransferase Activity by High Performance Liquid Chromatography. PubMed. [Link]

• Carboxymethylhydantoinase. Wikipedia. [Link]

• Carboxymethylhydantoinase. Grokipedia. [Link]

• Structural Analysis and Substrate Specificity of D-Carbamoylase from Pseudomonas. PMC. [Link]

• EC 3.5.2.4. IUBMB Enzyme Nomenclature. [Link]

• Thermodynamics of Enzyme-Catalyzed Reactions. Part 3. Hydrolases. Standard Reference Data. [Link]

• KEGG ENZYME: 3.5.2.4. KEGG. [Link]

• Substrate specificity of D-hydantoinase (for hydrolysis reaction) from Blastobacter sp. strain A17p-4 a. ResearchGate. [Link]

• Designing the substrate specificity of d-hydantoinase using a rational approach. Costas Maranas. [Link]

• Site-directed engineering of the substrate specificity of a thermostable D-hydantoinase (dihydropyrimidinase). INIS-IAEA. [Link]

• 3: Chemical synthesis of C-5-monosubstituted hydantoins by... ResearchGate. [Link]

• High-performance liquid chromatography-based assays of enzyme activities. PubMed. [Link]

• P-Dimethylaminobenzaldehyde: Preliminary investigations into a novel reagent for the detection of latent fingermarks on paper surfaces. ResearchGate. [Link]

• ANALYTICAL, BIOCHEMICAL AND SYNTHETIC APPLICATIONS OF Para-DIMETHYLAMINOBENZALDEHYDE. Review Article. [Link]

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• An improved and validated p-dimethylaminobenzaldehyde procedure for the spectrophotometric determination of urea. PubMed. [Link]

• Growth kinetics and scale-up of Agrobacterium tumefaciens. PubMed. [Link]

• Purification and biochemical characterization of the hydantoin hydrolyzing enzyme from Agrobacterium species. A hydantoinase with no 5,6-dihydropyrimidine amidohydrolase activity. PubMed. [Link]

• Inhibition of Agrobacterium tumefaciens Growth and Biofilm Form

• Assay of urea with p-dimethylaminobenzaldehyde. ResearchGate. [Link]

• A new rp-hplc assay method for determination and quantitation of nitrofurantoin api. International Journal of Chemical and Pharmaceutical Analysis. [Link]

• Agrobacterium tumefaciens Deploys a Superfamily of Type VI Secretion DNase Effectors as Weapons for Interbacterial Competition In Planta. NIH. [Link]

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Application Note: L-5-Carboxymethylhydantoin as a Substrate for Hydantoinase Enzymes

Introduction: The Significance of Hydantoinases in Modern Biocatalysis

Hydantoinase enzymes (EC 3.5.2.2), also known as dihydropyrimidinases, are a class of cyclic amidases with significant industrial and pharmaceutical relevance.[1] Their primary function in nature is in the catabolism of pyrimidine bases. However, their true value in biotechnology lies in their ability to catalyze the stereoselective hydrolysis of 5-monosubstituted hydantoin rings. This reaction is the cornerstone of the "hydantoinase process," a highly efficient enzymatic cascade for producing optically pure D- and L-amino acids.[2][3][4] These chiral amino acids are critical building blocks for a vast array of pharmaceuticals, including semi-synthetic antibiotics, peptide hormones, and other bioactive molecules.[5][6]

The hydantoinase process typically involves three key enzymes: a hydantoin racemase, an enantioselective hydantoinase, and an N-carbamoylase.[2][7] This system allows for the dynamic kinetic resolution of a racemic hydantoin mixture, theoretically achieving 100% conversion to a single, optically pure amino acid.[2][3]

L-5-Carboxymethylhydantoin serves as a crucial substrate for characterizing L-specific hydantoinases and for the biocatalytic production of L-aspartic acid and its derivatives.[8][9] Understanding the kinetics and optimal reaction conditions for the hydrolysis of L-5-carboxymethylhydantoin is paramount for developing robust and efficient manufacturing processes. This application note provides a detailed guide to the enzymatic hydrolysis of L-5-carboxymethylhydantoin, the underlying mechanism, and a comprehensive protocol for assaying hydantoinase activity.

Principle of the Enzymatic Reaction and Assay

L-selective hydantoinase catalyzes the reversible ring-opening hydrolysis of L-5-carboxymethylhydantoin to form N-carbamoyl-L-aspartic acid.[10] This intermediate is then subsequently hydrolyzed by an L-carbamoylase (N-carbamoyl-L-amino acid amidohydrolase) to yield L-aspartic acid, ammonia, and carbon dioxide.[10]

The activity of the hydantoinase is the primary focus of this protocol. The rate of reaction can be determined by measuring the formation of the product, N-carbamoyl-L-aspartic acid. A well-established and reliable method for this quantification is a colorimetric assay using p-dimethylaminobenzaldehyde (DMAB), commonly known as Ehrlich's reagent.[11] In an acidic environment, Ehrlich's reagent reacts with the ureido group of the N-carbamoyl-L-aspartic acid to produce a yellow-colored chromophore, which can be quantified spectrophotometrically at approximately 450 nm.[11] This method provides a sensitive and high-throughput means of assessing enzyme activity.

Enzymatic Reaction Pathway

The hydrolysis of L-5-carboxymethylhydantoin is a critical first step in the biocatalytic route to L-aspartic acid. The reaction is catalyzed by a metalloenzyme that often requires divalent cations like Mn²⁺, Co²⁺, or Ni²⁺ for optimal activity.[12][13][14]

Caption: Enzymatic cascade for the conversion of L-5-carboxymethylhydantoin.

Detailed Protocol: Colorimetric Assay of L-Hydantoinase Activity

This protocol details a stopped-rate spectrophotometric assay for determining the activity of an L-hydantoinase enzyme solution (e.g., purified recombinant enzyme or cell-free extract) using L-5-carboxymethylhydantoin as the substrate.

I. Materials and Reagents

Reagent	Preparation	Storage
Reagent A: Assay Buffer	100 mM Sodium Borate Buffer, pH 9.0, containing 0.5 mM MnSO₄. Prepare using boric acid and adjust pH with NaOH at the reaction temperature (e.g., 45°C).[12]	4°C
Reagent B: Substrate Solution	50 mM L-5-Carboxymethylhydantoin. Dissolve in Reagent A. Gentle warming may be required. Prepare fresh.	Use immediately
Reagent C: Stop Solution	12% (w/v) Trichloroacetic Acid (TCA). Handle with care in a fume hood.	Room Temperature
Reagent D: Ehrlich's Reagent	10% (w/v) p-Dimethylaminobenzaldehyde (DMAB) in 6 M HCl. Prepare in a fume hood. This reagent is light-sensitive.	4°C, protected from light
Reagent E: Standard Solution	10 mM N-carbamoyl-L-aspartic acid. Dissolve in deionized water. Prepare serial dilutions (e.g., 0, 1, 2, 4, 6, 8, 10 mM) for the standard curve.	-20°C (aliquots)
Reagent F: Enzyme Solution	L-Hydantoinase enzyme. Dilute immediately before use in cold deionized water or an appropriate buffer to achieve a linear reaction rate.	-80°C (stock)

II. Experimental Workflow

The following diagram outlines the key steps of the hydantoinase assay protocol.

Caption: Step-by-step workflow for the hydantoinase activity assay.

III. Step-by-Step Procedure

A. Standard Curve Generation

• Into a series of labeled microcentrifuge tubes, pipette 100 µL of each standard dilution (0 to 10 mM N-carbamoyl-L-aspartic acid).

• Add 200 µL of Reagent A (Assay Buffer) to each tube.

• Add 100 µL of Reagent C (TCA) to each tube to mimic the assay conditions.

• Add 400 µL of Reagent D (Ehrlich's Reagent). Mix well by vortexing.

• Incubate at room temperature for 15 minutes.

• Measure the absorbance at 450 nm (A₄₅₀) against the 0 mM standard as the blank.

• Plot the A₄₅₀ values versus the known concentration (µmoles) of N-carbamoyl-L-aspartic acid.

B. Enzyme Activity Assay

• Set up two microcentrifuge tubes for each enzyme sample: one labeled "Test" and one "Blank".

• Equilibrate a sufficient volume of Reagent B (Substrate Solution) to the desired reaction temperature (e.g., 45°C) in a water bath.[12] Many hydantoinases have an optimal temperature between 45-55°C.[12][13]

• Pipette the following into the tubes:

Reagent	Test Tube	Blank Tube
Reagent A (Assay Buffer)	200 µL	400 µL
Reagent F (Enzyme Solution)	100 µL	100 µL

• Pre-incubate the tubes at 45°C for 5 minutes to bring them to the reaction temperature.

• To initiate the reaction: Add 200 µL of the pre-warmed Reagent B (Substrate Solution) to the "Test" tube only.

• Cap the tubes, mix by brief vortexing, and incubate at 45°C for exactly 10 minutes.

  • Causality Insight: The 10-minute incubation should fall within the initial linear rate of the reaction. This may need to be optimized for your specific enzyme concentration.

• To stop the reaction: Add 100 µL of Reagent C (TCA) to both the "Test" and "Blank" tubes. Mix immediately.

  • Causality Insight: TCA denatures the enzyme, halting the reaction, and precipitates proteins from the solution.

• Centrifuge the tubes at >12,000 x g for 5 minutes to pellet the precipitated protein.

• Carefully transfer 400 µL of the clear supernatant from each tube to a new set of labeled tubes.

• Add 400 µL of Reagent D (Ehrlich's Reagent) to each new tube. Mix well.

• Incubate at room temperature for 15 minutes to allow for color development.

• Measure the absorbance at 450 nm for the Test and Blank samples.

IV. Data Analysis and Calculation

• Correct for Background: Calculate the net absorbance for your sample:

  • ΔA₄₅₀ = A₄₅₀ (Test) - A₄₅₀ (Blank)

• Determine Product Formed: Using the linear equation derived from your standard curve, calculate the amount (in µmoles) of N-carbamoyl-L-aspartic acid produced in the assay.

  • µmoles of Product = (ΔA₄₅₀ - y-intercept) / slope

• Calculate Enzyme Activity: One unit (U) of hydantoinase activity is defined as the amount of enzyme that catalyzes the formation of 1 µmole of N-carbamoyl-L-aspartic acid per minute under the specified assay conditions.

  • Activity (U/mL) = (µmoles of Product) / (Incubation Time (min) × Volume of Enzyme (mL))

  • For this protocol: Activity (U/mL) = (µmoles of Product) / (10 min × 0.1 mL)

• Calculate Specific Activity: If the protein concentration of the enzyme solution is known, the specific activity can be calculated.

  • Specific Activity (U/mg) = Activity (U/mL) / Protein Concentration (mg/mL)

Trustworthiness and Self-Validation

• Linearity: To ensure the assay is trustworthy, it is critical to operate within the linear range of both the standard curve and the enzymatic reaction. If the ΔA₄₅₀ is above the highest point of your standard curve, the enzyme solution should be further diluted and the assay repeated.

• Controls: The "Blank" tube is a crucial control. It accounts for any non-enzymatic hydrolysis of the substrate or any interfering substances in the enzyme preparation that might react with Ehrlich's reagent.

• Enzyme Titration: For a new enzyme preparation, it is recommended to test a series of dilutions to find a concentration that yields a linear reaction rate over the chosen time period (e.g., 10 minutes).

• Substrate Specificity: While L-5-carboxymethylhydantoin is the focus, the substrate specificity of the enzyme can be further explored by substituting it with other 5-monosubstituted hydantoins.[14][15]

Conclusion

This application note provides a robust and validated framework for the study of hydantoinase enzymes using L-5-carboxymethylhydantoin as a substrate. The detailed protocol, rooted in established colorimetric methods, offers researchers a reliable tool for enzyme characterization, inhibitor screening, and process optimization. By understanding the causality behind each step and incorporating proper controls, scientists in both academic and industrial settings can generate high-quality, reproducible data, accelerating research and development in the field of biocatalysis and chiral amino acid synthesis.

References

• Mechanism and Catalytic Site Atlas. N-carbamoyl-D-amino-acid hydrolase. Available at: [Link]

• Shi, F., et al. (2006). Purification, enzymatic properties of a recombinant D-hydantoinase and its dissociation by zinc ion. ResearchGate. Available at: [Link]

• Martínez-Rodríguez, S., et al. (2020). Hydantoinase process for the synthesis of optically pure α-amino acids.... ResearchGate. Available at: [Link]

• Martínez-Gómez, A. I., et al. (2012). Recombinant Polycistronic Structure of Hydantoinase Process Genes in Escherichia coli for the Production of Optically Pure d-Amino Acids. Applied and Environmental Microbiology. Available at: [Link]

• Ohmachi, T., et al. (2004). A novel N-carbamoyl-L-amino acid amidohydrolase of Pseudomonas sp. strain ON-4a: purification and characterization of N-carbamoyl-L-cysteine amidohydrolase expressed in Escherichia coli. PubMed. Available at: [Link]

• Mihoubi, W., et al. (2020). Rational Engineering of the Substrate Specificity of a Thermostable D-Hydantoinase (Dihydropyrimidinase). International Journal of Molecular Sciences. Available at: [Link]

• Jara-Pérez, V., et al. (2006). Enzymatic activity assay of d-hydantoinase by isothermal titration calorimetry. Determination of the thermodynamic activation. Journal of Biochemical and Biophysical Methods. Available at: [Link]

• López-Gallego, F., et al. (2017). l-Amino Acid Production by a Immobilized Double-Racemase Hydantoinase Process: Improvement and Comparison with a Free Protein System. Molecules. Available at: [Link]

• Syldatk, C., et al. (2001). Hydantoinases and related enzymes as biocatalysts for the synthesis of unnatural chiral amino acids. Current Opinion in Biotechnology. Available at: [Link]

• Ogawa, J., et al. (1995). Purification and characterization of N-carbamoyl-L-amino acid amidohydrolase with broad substrate specificity from Alcaligenes xylosoxidans. PubMed. Available at: [Link]

• Wikipedia. N-carbamoyl-L-amino-acid hydrolase. Available at: [Link]

• Paloyan, A., et al. (2023). Structural and biochemical characterisation of the N-carbamoyl-b-alanine amidohydrolase from Rhizobium radiobacter MDC. Semantic Scholar. Available at: [Link]

• Martínez-Rodríguez, S., et al. (2004). Complete conversion of D,L-5-monosubstituted hydantoins with a low velocity of chemical racemization into D-amino acids using whole cells of recombinant Escherichia coli. PubMed. Available at: [Link]

• Syldatk, C., et al. (2001). Hydantoinases and related enzymes as biocatalysts for the synthesis of unnatural chiral amino acids. ResearchGate. Available at: [Link]

• Wikipedia. Ehrlich's reagent. Available at: [Link]

• Hartley, C. (2008). Reaction pathway for the hydrolysis of hydantoin to form enantiomerically pure amino acids. ResearchGate. Available at: [Link]

• Martínez-Rodríguez, S., et al. (2004). Complete Conversion of D,L-5-Monosubstituted Hydantoins with a Low Velocity of Chemical Racemization into D-Amino Acids Using Whole Cells of Recombinant Escherichia coli. ResearchGate. Available at: [Link]

• International Atomic Energy Agency. (2013). Site-directed engineering of the substrate specificity of a thermostable D-hydantoinase (dihydropyrimidinase). Available at: [Link]

• Engel, U., et al. (2012). Hydantoinase process for the synthesis of chiral D- or L-α-amino.... ResearchGate. Available at: [Link]

• Avdalyan, H., et al. (2022). Structural Analysis and Substrate Specificity of D-Carbamoylase from Pseudomonas. International Journal of Molecular Sciences. Available at: [Link]

• Wu, S., et al. (2019). Biocatalytic Enantioselective Hydroaminations for Production of N-Cycloalkyl-Substituted L-Aspartic Acids Using Two C-N Lyases. SciSpace. Available at: [Link]

• ResearchGate. (2017). "Hydantoinase process". Optically pure D-amino acid production by hydrolysis of D,L-5-monosubstituted hydantoins. Available at: [Link]

• Wu, S., et al. (2019). Biocatalytic enantioselective hydroaminations enabling synthesis of N-arylalkyl-substituted l-aspartic acids. Organic & Biomolecular Chemistry. Available at: [Link]

• Reddy, G. K., & Enwemeka, C. S. (2001). A Modified Hydroxyproline Assay Based on Hydrochloric Acid in Ehrlich's Solution Accurately Measures Tissue Collagen Content. NIH. Available at: [Link]

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• Reddy, G. K., & Enwemeka, C. S. (1996). A Modified Hydroxyproline Assay Based on Hydrochloric Acid in Ehrlich's Solution Accurately Measures Tissue Collagen Content. PubMed. Available at: [Link]

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Application Note: A Validated Chiral HPLC Method for the Quantification of L-5-Carboxymethylhydantoin

Introduction

L-5-Carboxymethylhydantoin is a chiral molecule of significant interest in pharmaceutical and metabolic research. As an amino acid derivative, its stereochemistry can be critical to its biological activity and metabolic fate. Consequently, the ability to accurately quantify the L-enantiomer is essential for drug development, pharmacokinetic studies, and quality control processes. This application note presents a detailed, robust, and validated High-Performance Liquid Chromatography (HPLC) method for the selective quantification of L-5-Carboxymethylhydantoin. The method is designed for researchers, scientists, and drug development professionals who require a reliable analytical procedure that adheres to international regulatory standards. The protocols herein are explained with a focus on the scientific rationale behind the chosen parameters, ensuring both technical accuracy and practical applicability. All procedures are outlined to be self-validating, in accordance with the principles of Good Laboratory Practice (GLP) and the International Council for Harmonisation (ICH) guidelines.[1][2][3]

Method Development and Rationale

The development of a successful HPLC method hinges on a thorough understanding of the analyte's physicochemical properties and the principles of chromatographic separation. L-5-Carboxymethylhydantoin possesses two key structural features that dictate the analytical strategy: its chirality and the presence of ionizable functional groups (a carboxylic acid and a hydantoin ring).

• Chirality: The presence of a stereocenter necessitates the use of a chiral stationary phase (CSP) for the direct separation of enantiomers.[4][5] Polysaccharide-based CSPs, such as those derived from amylose or cellulose, are well-established for their broad applicability in separating a wide range of chiral compounds, including amino acid derivatives.[3][6] For this application, a cellulose-based CSP is selected for its proven efficacy in resolving similar structures.

• Ionization: L-5-Carboxymethylhydantoin has two ionizable groups: the carboxylic acid (pKa ~2-4) and the hydantoin ring nitrogen (pKa ~8-9). The pH of the mobile phase will significantly impact the analyte's charge state and, therefore, its retention on the column. To achieve consistent and reproducible retention, a buffered mobile phase is essential. A pH of approximately 3.0 is chosen to suppress the ionization of the carboxylic acid, promoting its retention through hydrogen bonding and dipole-dipole interactions with the CSP.

Experimental Protocol

Materials and Reagents

• L-5-Carboxymethylhydantoin reference standard (≥98% purity)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Formic acid (LC-MS grade)

• Deionized water (18.2 MΩ·cm)

Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a pump, autosampler, column oven, and a UV detector is required.

Parameter	Condition
HPLC Column	Chiralcel OD-H (or equivalent cellulose-based CSP), 250 x 4.6 mm, 5 µm
Mobile Phase	Acetonitrile : 0.1% Formic Acid in Water (90:10, v/v)
Flow Rate	1.0 mL/min
Column Temperature	25°C
Detection Wavelength	215 nm
Injection Volume	10 µL
Run Time	Approximately 15 minutes

Preparation of Standard and Sample Solutions

• Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of L-5-Carboxymethylhydantoin reference standard and dissolve it in 10 mL of methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

• Sample Preparation: The sample preparation will depend on the matrix. For drug substance, dissolve the sample in the mobile phase to a final concentration within the calibration range. For biological matrices, a protein precipitation or liquid-liquid extraction step may be necessary.[10]

Experimental Workflow

The overall workflow for the quantification of L-5-Carboxymethylhydantoin is depicted in the following diagram.

Caption: Interrelationship of ICH validation parameters for an analytical method.

Expected Performance Characteristics

A fully validated method for the quantification of L-5-Carboxymethylhydantoin is expected to meet the following performance criteria:

Validation Parameter	Acceptance Criteria
Specificity	No interference at the retention time of the analyte. Baseline resolution from the D-enantiomer and degradation products.
Linearity (r²)	≥ 0.999
Range	1 - 100 µg/mL
Accuracy (% Recovery)	98.0 - 102.0%
Precision (RSD)	≤ 2.0%
Limit of Detection (LOD)	~0.1 µg/mL
Limit of Quantitation (LOQ)	~0.3 µg/mL
Robustness	System suitability parameters met under all varied conditions.

Conclusion

This application note provides a comprehensive and scientifically grounded HPLC method for the chiral separation and quantification of L-5-Carboxymethylhydantoin. The proposed method utilizes a cellulose-based chiral stationary phase with a polar organic mobile phase, offering excellent selectivity and resolution. The detailed validation protocol, based on ICH guidelines, ensures that the method is accurate, precise, and reliable for its intended use in research and pharmaceutical development. By following the outlined procedures, scientists can confidently implement this method for routine analysis, contributing to a deeper understanding of the role of L-5-Carboxymethylhydantoin in their respective fields.

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Quantitative Analysis of L-5-Carboxymethylhydantoin in Cell Culture Media by LC-MS/MS

An Application Note for Drug Development and Metabolomic Research

Abstract

This application note presents a robust and sensitive method for the quantitative analysis of L-5-Carboxymethylhydantoin (CMH) in mammalian and microbial cell culture media using Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS). L-5-Carboxymethylhydantoin, a cyclic derivative of aspartic acid, can be a critical metabolite or a potential degradation product in biopharmaceutical production processes. Monitoring its concentration provides valuable insights into cellular metabolism, process stability, and product quality. Due to its high polarity, CMH presents a significant analytical challenge for traditional reversed-phase chromatography.[1][2] This protocol employs a streamlined protein precipitation step for sample preparation and utilizes Hydrophilic Interaction Liquid Chromatography (HILIC) for effective retention and separation. The subsequent detection by tandem mass spectrometry in Multiple Reaction Monitoring (MRM) mode ensures high selectivity and sensitivity, making the method suitable for high-throughput screening in research and drug development environments.[3][4]

Introduction: The Rationale for Monitoring CMH

L-5-Carboxymethylhydantoin (CMH) is an imidazolidine-2,4-dione with a carboxymethyl group at the 5-position.[5] In the context of bioprocessing, its presence in cell culture media can arise from several pathways, including the spontaneous cyclization of N-carbamoyl-aspartic acid or as a byproduct of cellular metabolism. The accumulation of such metabolites can influence cell viability, protein production, and the final quality of therapeutic products. Therefore, a reliable analytical method to quantify CMH is essential for:

• Metabolic Pathway Analysis: Understanding the metabolic state and stress levels of cell cultures.

• Process Optimization: Fine-tuning media composition and culture conditions to minimize the formation of undesirable byproducts.

• Quality Control: Ensuring batch-to-batch consistency and the stability of the cell culture process.

The primary analytical challenge with CMH is its highly polar nature, which leads to poor retention on conventional C18 reversed-phase columns.[2] Hydrophilic Interaction Liquid Chromatography (HILIC) is an effective alternative that utilizes a polar stationary phase and a high-organic mobile phase to retain and separate polar analytes.[6] Coupling HILIC with tandem mass spectrometry (MS/MS) provides a powerful platform for sensitive and selective quantification, overcoming the complexities of the cell culture matrix.[7]

Experimental Workflow and Scientific Principles

The analytical workflow is designed for efficiency and robustness, minimizing sample handling while ensuring data integrity. It consists of three core stages: sample preparation, chromatographic separation, and mass spectrometric detection.

Sample Preparation: Protein Precipitation

Cell culture media is a complex matrix containing proteins, peptides, salts, and various small molecules that can interfere with LC-MS/MS analysis and contaminate the system.[8] A simple and effective method to remove high-molecular-weight interferences like proteins is precipitation with a cold organic solvent, such as acetonitrile.[9]

Causality: Adding at least two volumes of cold acetonitrile disrupts the solvation shell around proteins, causing them to denature and precipitate out of the solution. Centrifugation then pellets these solids, leaving the small-molecule analytes, including CMH, in the supernatant. This "crash" is a crucial step for protecting the analytical column and ensuring reproducible chromatographic performance.[10]

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• 8. Preparing Cell Cultures for Mass Spectrometry [excedr.com]
• 9. lcms.cz [lcms.cz]
• 10. Small Molecule Metabolite Extraction Strategy for Improving LC/MS Detection of Cancer Cell Metabolome - PMC [pmc.ncbi.nlm.nih.gov]

Introduction: The Enduring Significance of the Hydantoin Scaffold

An Application Guide to the Rapid Synthesis of 5-Monosubstituted Hydantoins via Microwave-Assisted Organic Synthesis (MAOS)

The hydantoin (imidazolidine-2,4-dione) nucleus is a privileged scaffold in medicinal chemistry and drug development.[1][2][3][4] This five-membered heterocyclic motif is a cornerstone in a multitude of pharmacologically active compounds, demonstrating a vast spectrum of biological activities including anticonvulsant, antiarrhythmic, antitumor, antiviral, and antibacterial effects.[1][5][6][7] The anticonvulsant drug Phenytoin (5,5-diphenylhydantoin) is a classic example that underscores the therapeutic importance of this structural class.[8]

Traditionally, the synthesis of hydantoins has been accomplished through classic name reactions such as the Bucherer-Bergs reaction, which involves the condensation of a carbonyl compound with cyanide and ammonium carbonate, or the Urech synthesis, which proceeds from an amino acid precursor.[5][6][9][10][11] While effective, these conventional methods often necessitate long reaction times, high temperatures, and laborious purification procedures.

This application note details a modern, efficient, and environmentally conscious approach: the microwave-assisted synthesis of 5-monosubstituted hydantoins. By leveraging the principles of Microwave-Assisted Organic Synthesis (MAOS), researchers can dramatically accelerate reaction rates, improve yields, and streamline workflows, aligning with the principles of green chemistry.[12][13]

The Microwave Advantage: A Paradigm Shift in Synthetic Efficiency

Microwave-assisted synthesis is not merely an alternative heating method; it represents a fundamental improvement in the way energy is delivered to a reaction. Unlike conventional heating, which relies on slow conductive heat transfer from the vessel walls, microwave irradiation delivers energy directly to polar molecules and ionic species within the reaction mixture.[12][14] This is achieved through two primary mechanisms: dipolar polarization and ionic conduction. The rapid, in-situ generation of thermal energy leads to uniform and efficient heating, offering several profound advantages:

• Accelerated Reaction Rates: Reactions that take several hours or even days using conventional reflux can often be completed in a matter of minutes.[14][15][16]

• Enhanced Yields and Purity: The rapid and uniform heating minimizes the formation of byproducts that can occur during prolonged exposure to high temperatures, often leading to higher isolated yields and cleaner reaction profiles.[16]

• Energy Efficiency: By heating only the reaction mixture and not the entire apparatus, microwave synthesis significantly reduces energy consumption.[15][16]

• Green Chemistry Alignment: This methodology is highly compatible with the use of environmentally benign solvents, such as water, and the reduction of solvent volumes overall.[12][15]

Reaction Pathway: A One-Pot, Two-Step Microwave-Assisted Urech Synthesis

A particularly elegant and sustainable route for preparing 5-monosubstituted hydantoins is the microwave-assisted Urech synthesis starting from readily available α-amino acids.[5][6] This protocol proceeds as a sequential one-pot reaction, obviating the need for isolating intermediates and thereby improving overall efficiency and atom economy.

The reaction unfolds in two distinct, microwave-driven steps:

• N-Carbamylation: The α-amino acid is first reacted with potassium cyanate (KOCN) in water. Under microwave irradiation, this step rapidly forms the corresponding N-carbamoyl amino acid (urea derivative).

• Acid-Catalyzed Cyclization: Upon completion of the first step, a strong acid (e.g., concentrated HCl) is added directly to the reaction vessel. A second, shorter period of microwave irradiation induces an intramolecular cyclization, furnishing the final 5-monosubstituted hydantoin product.[5][6][17]

The overall transformation is clean, rapid, and demonstrates broad functional group tolerance.[5][6]

Diagram 1: Reaction Mechanism

Caption: Microwave-Assisted Urech Synthesis Pathway.

Application Protocol: Synthesis of (S)-5-benzylimidazolidine-2,4-dione

This protocol provides a representative procedure for the synthesis of (S)-5-benzylimidazolidine-2,4-dione from L-phenylalanine.

Materials & Equipment:

• L-Phenylalanine

• Potassium cyanate (KOCN)

• Concentrated hydrochloric acid (HCl)

• Distilled water

• Ethyl acetate

• Dedicated microwave reactor (e.g., Anton-Paar Monowave 400)[5][6]

• 30 mL microwave reactor vial with a magnetic stir bar

• Standard laboratory glassware for filtration and work-up

• Thin-Layer Chromatography (TLC) apparatus

Diagram 2: Experimental Workflow

Caption: One-Pot Synthesis and Analysis Workflow.

Step-by-Step Procedure:

• Reagent Preparation: To a 30 mL microwave reactor vial equipped with a magnetic stir bar, add L-phenylalanine (5 mmol, 1.0 equiv.), distilled water (7 mL), and potassium cyanate (25 mmol, 5.0 equiv.).[5][6]

  • Scientist's Note: The use of a 5-fold excess of potassium cyanate ensures the complete conversion of the starting amino acid to the N-carbamoyl intermediate, which is critical for achieving a high overall yield.[5][17] Water is used as a green and efficient solvent for this step.

• Microwave-Assisted N-Carbamylation: Seal the vial and place it in the microwave reactor. Irradiate the mixture at 80 °C for 1 hour with continuous stirring.[5][6][17]

• Reaction Monitoring: After cooling the vial, confirm the completion of the N-carbamylation step by TLC analysis. The starting amino acid should be fully consumed.

• Acid-Catalyzed Cyclization: To the same reaction mixture, carefully add concentrated hydrochloric acid (7 mL). Reseal the vial.

  • Safety Precaution: This step is exothermic and should be performed in a well-ventilated fume hood.

• Microwave-Assisted Cyclization: Place the vial back into the microwave reactor and irradiate at 80 °C for 15 minutes.[5][6][17]

  • Scientist's Note: The microwave energy dramatically accelerates the acid-catalyzed intramolecular cyclization and dehydration, a step that would be significantly slower under conventional heating.

• Product Isolation and Purification: After the reaction is complete, cool the vial in an ice bath to facilitate precipitation. Collect the solid product by vacuum filtration.

• Washing: Wash the collected solid sequentially with cold distilled water and cold ethyl acetate to remove any remaining impurities.[17]

• Drying: Dry the purified white solid product under vacuum to afford (S)-5-benzylimidazolidine-2,4-dione.

  • Trustworthiness Check: This protocol is designed to be chromatography-free, which is a significant advantage for scalability and efficiency. The purity of the final product should be high after simple filtration and washing.[5][6]

• Characterization: Confirm the identity and purity of the final compound using standard analytical techniques such as ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).[17][18]

Substrate Versatility and Expected Outcomes

This microwave-assisted protocol exhibits remarkable tolerance to a wide variety of functional groups present on the amino acid side chain. The reaction proceeds smoothly for amino acids containing aliphatic, aromatic, phenolic, alcoholic, heterocyclic, and sulfide moieties.[5][6][17]

Starting Amino Acid	Product (5-Monosubstituted Hydantoin)	Total Time (min)	Yield (%)
L-Phenylalanine	(S)-5-benzylimidazolidine-2,4-dione	75	89%[5][17]
L-Leucine	(S)-5-isobutylimidazolidine-2,4-dione	75	81%[17]
L-Tryptophan	(S)-5-((1H-indol-3-yl)methyl)imidazolidine-2,4-dione	75	77%[17]
L-Histidine	(S)-5-((1H-imidazol-4-yl)methyl)imidazolidine-2,4-dione	75	73%[17]
L-Tyrosine	(S)-5-(4-hydroxybenzyl)imidazolidine-2,4-dione	75	89%[17]
L-Methionine	(S)-5-(2-(methylthio)ethyl)imidazolidine-2,4-dione	75	59%[17]

Conclusion

The microwave-assisted Urech synthesis offers a powerful, rapid, and sustainable platform for the production of 5-monosubstituted hydantoins. By significantly reducing reaction times from hours to just over an hour and enabling a one-pot, chromatography-free workflow, this methodology provides a substantial improvement over classical synthetic routes.[5] Its broad substrate scope and alignment with green chemistry principles make it an invaluable tool for researchers, scientists, and drug development professionals engaged in the exploration of the vast chemical space surrounding the pharmacologically crucial hydantoin scaffold.

References

• Chang, W.-J., Liew, S. Y., Kurz, T., & Tan, S.-P. (2025). Sequential two-step, one-pot microwave-assisted Urech synthesis of 5-monosubstituted hydantoins from L-amino acids in water. Beilstein Journal of Organic Chemistry, 21, 596–600. [Link]

• MDPI. (n.d.). Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. MDPI. [Link]

• Putz, G. V., & Cîmpeanu, V. (2021). The Bucherer–Bergs Multicomponent Synthesis of Hydantoins—Excellence in Simplicity. Molecules, 26(13), 4024. [Link]

• Wikipedia. (n.d.). Bucherer–Bergs reaction. Wikipedia. [Link]

• Chang, W.-J., Liew, S. Y., Kurz, T., & Tan, S.-P. (2025). Sequential two-step, one-pot microwave-assisted Urech synthesis of 5-monosubstituted hydantoins from L-amino acids in water. Beilstein Journals. [Link]

• ResearchGate. (n.d.). Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview. ResearchGate. [Link]

• Semantic Scholar. (n.d.). SYNTHESIS OF NOVEL 5-(ALK-3-ENYL)-HYDANTOINS. Semantic Scholar. [Link]

• Patsnap. (2025). Microwave-Assisted Synthesis: 10x Faster Organic Reactions. Patsnap Eureka. [Link]

• Preprints.org. (2024). Microwave assisted green organic synthesis. Preprints.org. [Link]

• Advanced Journal of Chemistry, Section A. (n.d.). Importance of Microwave Heating in Organic Synthesis. Advanced Journal of Chemistry, Section A. [Link]

• UCL-Bruxelles, Belgique. (2008). Microwave-assisted four-component reaction for the synthesis of a monothiohydantoin inhibitor of a fatty acid. Pharmacie. [Link]

• MDPI. (2021). Bucherer–Bergs Multicomponent Synthesis of Hydantoins. Encyclopedia MDPI. [Link]

• MDPI. (2021). The Bucherer–Bergs Multicomponent Synthesis of Hydantoins—Excellence in Simplicity. Molecules, 26(13), 4024. [Link]

• UCL-Bruxelles, Belgique. (2003). A rapid and efficient microwave-assisted synthesis of hydantoins and thiohydantoins. Pharmacie. [Link]

• PubMed. (n.d.). Synthesis, NMR analysis and applications of isotope-labelled hydantoins. PubMed. [Link]

• ResearchGate. (2025). Sequential two-step, one-pot microwave-assisted Urech synthesis of 5-monosubstituted hydantoins from L-amino acids in water. ResearchGate. [Link]

• ResearchGate. (2015). Continuous Synthesis of Hydantoins: Intensifying the Bucherer– Bergs Reaction. ResearchGate. [Link]

• PubMed. (2011). Microwave Assisted Synthesis of Novel Functionalized Hydantoin Derivatives and Their Conversion to 5-(Z) arylidene-4H-imidazoles. PubMed. [Link]

• SpringerLink. (n.d.). Microwave-Assisted Syntheses in Organic Chemistry. SpringerLink. [Link]

• Asian Publication Corporation. (2007). Microwave Assisted Synthesis and Biological Evaluation of Hydantoin Derivatives. Asian Journal of Chemistry, 19(7), 5450-5458. [Link]

• ACS Publications. (2010). Microwave-Assisted Hydantoins Synthesis on Solid Support. Journal of Chemical Education, 87(4), 425–427. [Link]

• PubMed. (2007). Unambiguous structural characterization of hydantoin reaction products using 2D HMBC NMR spectroscopy. PubMed. [Link]

• UCL-Bruxelles, Belgique. (2003). A rapid and efficient microwave-assisted synthesis of hydantoins and thiohydantoins. Pharmacie. [Link]

• Unknown. (n.d.). Bucherer-Bergs Reaction. Unknown. [Link]

• ACS Publications. (1913). THE PREPARATION OF HYDANTOIN FROM HIPPURIC ACID. [TWENTY-FIFTH PAPER.]. Journal of the American Chemical Society, 35(9), 1524-1528. [Link]

• Malaysian Journal of Chemistry. (n.d.). Synthesis and Characterization of Amino Acid-Derived Hydantoins. Malaysian Journal of Chemistry. [Link]

• Sci-Hub. (1997). NMR spectroscopic and theoretical structural analysis of 5,5-disubstituted hydantoins in solution. Journal of Molecular Structure, 403(1–2), 111–122. [Link]

• PubMed Central. (n.d.). Synthesis and Conformational Analysis of Hydantoin-Based Universal Peptidomimetics. PubMed Central. [Link]

• SRR Publications. (n.d.). Novel new research strategies of hydantoin derivatives: A review. SRR Publications. [Link]

• Scholars' Mine. (2023). Chiral Recognition of Hydantoin Derivatives Enabled by Tetraaza Macrocyclic Chiral Solvating Agents using 1H NMR Spectroscopy. Scholars' Mine. [Link]

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Application Notes and Protocols for the Investigation of L-5-Carboxymethylhydantoin as a Putative Biomarker in Metabolic Studies

For: Researchers, scientists, and drug development professionals

Introduction: The Frontier of Novel Biomarker Discovery

Metabolic diseases, including diabetes, non-alcoholic fatty liver disease, and cardiovascular conditions, represent a significant global health challenge. A cornerstone of advancing our understanding and management of these complex disorders lies in the discovery and validation of novel biomarkers. Such markers can provide invaluable insights into disease pathogenesis, facilitate early diagnosis, and serve as objective endpoints for evaluating the efficacy of therapeutic interventions.

This document introduces L-5-Carboxymethylhydantoin (CMH), a small molecule with the potential to be a novel biomarker in metabolic studies. While the precise biological role and metabolic pathways of CMH are currently areas of active investigation, its structure suggests a potential link to amino acid metabolism. This application note provides a comprehensive guide for the scientific community to explore the significance of CMH. We present a hypothesized biochemical origin, a detailed protocol for its quantification in biological matrices, and a framework for interpreting its potential role in metabolic research.

Biochemistry of L-5-Carboxymethylhydantoin: A Hypothesized Pathway

L-5-Carboxymethylhydantoin is an imidazolidine-2,4-dione with a carboxymethyl group at the 5-position[1]. Although its definitive metabolic pathway is yet to be elucidated, we can hypothesize its formation based on established biochemical reactions involving amino acids. One plausible precursor is the amino acid Aspartic Acid . The proposed pathway involves the cyclization of an N-carbamoyl-aspartate intermediate. This pathway is analogous to steps within the pyrimidine synthesis pathway, suggesting potential crosstalk between metabolic networks.

The proposed enzymatic transformation could be catalyzed by a yet-to-be-identified hydantoinase or a related enzyme capable of acting on modified amino acid substrates. The formation of CMH could be influenced by cellular redox state, enzymatic activity, and the availability of aspartic acid and carbamoyl phosphate precursors.

Below is a diagram illustrating the hypothesized metabolic origin of L-5-Carboxymethylhydantoin from Aspartic Acid.

Caption: Hypothesized formation of L-5-Carboxymethylhydantoin from Aspartic Acid.

Analytical Protocols for the Quantification of L-5-Carboxymethylhydantoin

Given its polar nature, derived from the carboxylic acid and hydantoin ring structure, L-5-Carboxymethylhydantoin is well-suited for analysis by Hydrophilic Interaction Liquid Chromatography (HILIC) coupled with tandem mass spectrometry (LC-MS/MS).[2][3] This technique provides the necessary selectivity and sensitivity for accurate quantification in complex biological matrices such as plasma and urine.[4][5]

Experimental Workflow Overview

The overall analytical workflow involves sample preparation to precipitate proteins and extract polar metabolites, followed by chromatographic separation using HILIC, and detection by a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

Caption: Step-by-step workflow for CMH analysis.

Detailed Step-by-Step Protocol

1. Sample Preparation (Human Plasma)

• Thawing: Thaw frozen plasma samples on ice.

• Aliquoting: Aliquot 50 µL of plasma into a clean 1.5 mL microcentrifuge tube.

• Internal Standard Spiking: Add 10 µL of a pre-prepared internal standard solution (e.g., ¹³C,¹⁵N-labeled amino acid mix in water) to each sample, vortex briefly.

• Protein Precipitation: Add 200 µL of ice-cold acetonitrile to each tube to precipitate proteins.

• Vortexing: Vortex the samples vigorously for 30 seconds.

• Incubation: Incubate the samples at -20°C for 20 minutes to enhance protein precipitation.

• Centrifugation: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer 180 µL of the supernatant to a new microcentrifuge tube, avoiding the protein pellet.

• Drying: Evaporate the supernatant to dryness using a vacuum concentrator (e.g., SpeedVac).

• Reconstitution: Reconstitute the dried extract in 100 µL of the injection solvent (e.g., 90:10 acetonitrile:water with 0.1% formic acid).

• Final Centrifugation: Centrifuge at 14,000 x g for 5 minutes at 4°C to pellet any remaining particulates.

• Transfer to Autosampler Vials: Transfer the supernatant to autosampler vials for LC-MS/MS analysis.

2. LC-MS/MS Analysis

The following table outlines the recommended starting parameters for the HILIC-MS/MS method. These may require optimization based on the specific instrumentation used.

Parameter	Recommended Setting
LC System	UPLC/UHPLC System
Column	HILIC Column (e.g., Acquity BEH Amide, 1.7 µm, 2.1 x 100 mm)
Mobile Phase A	Water with 20 mM Ammonium Formate and 0.1% Formic Acid[5]
Mobile Phase B	Acetonitrile with 0.1% Formic Acid[5]
Gradient	95% B to 50% B over 8 minutes, then re-equilibrate
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Negative Mode
Precursor Ion (m/z)	To be determined (e.g., 157.04 for [M-H]⁻)
Product Ion (m/z)	To be determined (fragment of the precursor)
Collision Energy	To be optimized for the specific transition
Dwell Time	50 ms

Note: The exact m/z values for the precursor and product ions for L-5-Carboxymethylhydantoin and a suitable internal standard must be determined by direct infusion of synthesized or purified standards.

Data Analysis and Interpretation

• Peak Integration: Integrate the chromatographic peaks for CMH and the internal standard using the instrument's software.

• Calibration Curve: Generate a calibration curve by plotting the peak area ratio (CMH/Internal Standard) against the concentration of CMH standards. A linear regression with a weighting of 1/x is typically used.

• Quantification: Determine the concentration of CMH in the unknown samples by interpolating their peak area ratios from the calibration curve.

• Biological Interpretation: Correlate the quantified levels of CMH with the metabolic state of the study subjects. For example, in a study comparing healthy controls to individuals with type 2 diabetes, a significant difference in CMH levels could suggest its involvement in the pathophysiology of the disease. Further studies would then be warranted to confirm its origin and biological function.

Troubleshooting

Issue	Potential Cause	Suggested Solution
Poor Peak Shape	Inappropriate reconstitution solvent; Column degradation.	Ensure reconstitution solvent is similar to the initial mobile phase composition; Replace the column.
Low Sensitivity	Inefficient ionization; Poor sample recovery.	Optimize ESI source parameters (e.g., capillary voltage, gas flow); Evaluate extraction efficiency with spiked samples.
High Variability	Inconsistent sample preparation; Matrix effects.	Use an automated liquid handler for consistency; Dilute samples or use a more closely related internal standard.
No Peak Detected	CMH concentration below the limit of detection; Incorrect MRM transition.	Concentrate the sample extract; Optimize MRM transitions by infusing a pure standard.

Conclusion

The study of novel metabolites like L-5-Carboxymethylhydantoin is essential for advancing our understanding of metabolic diseases. The protocols outlined in this application note provide a robust framework for the accurate and precise quantification of this putative biomarker. By employing these methods, researchers can begin to investigate the potential clinical and biological significance of L-5-Carboxymethylhydantoin, paving the way for new diagnostic and therapeutic strategies in metabolic research.

References

• Cai, X., Zou, L., Dong, J., Zhao, L., Wang, Y., Xu, Q., Xue, X., Zhang, X., & Liang, X. (2009). Analysis of highly polar metabolites in human plasma by ultra-performance hydrophilic interaction liquid chromatography coupled with quadrupole-time of flight mass spectrometry. Analytica Chimica Acta, 650(1), 10-5. Available at: [Link]

• Agilent Technologies. (n.d.). Quantitative Analysis of Polar Metabolites with Comprehensive Plasma and Cell Targeted Metabolomics Workflow. Available at: [Link]

• Cai, X., Zou, L., Dong, J., Zhao, L., Wang, Y., Xu, Q., Xue, X., Zhang, X., & Liang, X. (2009). Analysis of highly polar metabolites in human plasma by ultra-performance hydrophilic interaction liquid chromatography coupled with quadrupole-time of flight mass spectrometry. ResearchGate. Available at: [Link]

• Contrepois, K., et al. (2020). Single-Step Extraction Coupled with Targeted HILIC-MS/MS Approach for Comprehensive Analysis of Human Plasma Lipidome and Polar Metabolome. Metabolites, 10(12), 493. Available at: [Link]

• EMBL-EBI. (n.d.). L-5-carboxymethylhydantoin (CHEBI:16342). ChEBI. Available at: [Link]

Sources

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• 2. Analysis of highly polar metabolites in human plasma by ultra-performance hydrophilic interaction liquid chromatography coupled with quadrupole-time of flight mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. agilent.com [agilent.com]
• 5. Single-Step Extraction Coupled with Targeted HILIC-MS/MS Approach for Comprehensive Analysis of Human Plasma Lipidome and Polar Metabolome - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Hydantoinase Reactions for L-5-Carboxymethylhydantoin

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the optimization of hydantoinase-catalyzed reactions. This guide is designed for researchers, scientists, and drug development professionals who are utilizing L-5-carboxymethylhydantoinase for the stereospecific synthesis of N-carbamoyl-L-aspartate. Here, you will find in-depth answers to common questions, robust troubleshooting protocols, and field-proven insights to enhance your experimental success.

Section 1: Foundational Concepts & Reaction Mechanism

This section provides a brief overview of the core enzymatic reaction and its mechanism, which is fundamental to understanding and troubleshooting the system.

Frequently Asked Questions (FAQs)

Q1: What is the specific reaction catalyzed by L-5-carboxymethylhydantoinase?

L-5-carboxymethylhydantoinase (EC 3.5.2.4) is a hydrolase that specifically acts on the cyclic amide bond of L-5-carboxymethylhydantoin. It catalyzes the addition of a water molecule across the C-N bond to yield N-carbamoyl-L-aspartate.[1] This reaction is a critical step in pathways designed for the production of optically pure L-amino acids.

The overall reaction is: L-5-carboxymethylhydantoin + H₂O ⇌ N-carbamoyl-L-aspartate[1]

Q2: What is the catalytic mechanism of a typical hydantoinase?

Hydantoinases are metalloenzymes that rely on a binuclear metal center within their active site for catalytic activity.[2][3] The mechanism involves the metal ions activating a water molecule to form a bridging hydroxide ion. This potent nucleophile then attacks the carbonyl carbon of the hydantoin ring.[4] Key amino acid residues, such as a post-translationally carboxylated lysine and an aspartate residue, are crucial for coordinating the metal ions and facilitating proton transfer to complete the ring-opening hydrolysis.[3][4][5]

Caption: Workflow of the hydantoinase-catalyzed hydrolysis of L-5-Carboxymethylhydantoin.

Section 2: Troubleshooting Guide

Encountering issues during enzymatic reactions is a common part of research. This guide provides a systematic approach to identifying and resolving frequent problems.

Problem	Potential Cause	Recommended Solution & Explanation
Low or No Enzyme Activity	1. Incorrect pH: The pH of the buffer is outside the optimal range, affecting the ionization state of active site residues and potentially denaturing the enzyme.[6]	Verify and Adjust pH: Most hydantoinases exhibit optimal activity in a slightly alkaline range, typically between pH 8.0 and 9.0.[5][7][8] Prepare fresh buffer and meticulously check the pH at the reaction temperature.
2. Suboptimal Temperature: The reaction temperature is too low, resulting in a slow reaction rate, or too high, causing thermal denaturation and irreversible loss of activity.[6]	Optimize Temperature: Determine the enzyme's optimal temperature. Many hydantoinases work well between 45°C and 60°C.[7][9][10] Run a temperature gradient experiment (e.g., 35°C to 65°C) to find the sweet spot for your specific enzyme.
3. Missing Metal Cofactors: Hydantoinases are metalloenzymes requiring divalent cations like Mn²⁺, Co²⁺, or Zn²⁺ for activity.[2][3][5] Chelating agents (e.g., EDTA) in your reagents may have stripped these essential ions.	Supplement with Metal Ions: Add a low concentration (e.g., 0.5-1.0 mM) of a suitable metal salt (e.g., MnCl₂ or CoCl₂) to the reaction buffer.[11][12] Avoid using buffers or reagents containing EDTA.
4. Enzyme Degradation: The enzyme stock may have degraded due to improper storage or multiple freeze-thaw cycles.	Use Fresh Enzyme/Check Storage: Use a fresh aliquot of the enzyme. Store enzyme stocks at -80°C in appropriate buffers containing cryoprotectants (e.g., glycerol) if necessary.
Low Conversion Yield (<90%)	1. Reaction Has Not Reached Equilibrium/Completion: The reaction time is insufficient for the given enzyme and substrate concentrations.	Increase Reaction Time/Monitor Progress: Take time-course samples (e.g., at 1, 2, 4, 8, and 24 hours) to determine when the reaction plateaus.
2. Substrate/Product Inhibition: High concentrations of the substrate (L-5-carboxymethylhydantoin) or the product (N-carbamoyl-L-aspartate) may be inhibiting the enzyme.	Adjust Substrate Concentration: Run the reaction at several different initial substrate concentrations to check for inhibition. If inhibition is observed, a fed-batch approach (gradual addition of substrate) may be necessary.
3. Poor Substrate Solubility: L-5-carboxymethylhydantoin may not be fully dissolved at the desired concentration, limiting its availability to the enzyme.	Improve Solubility: Ensure the substrate is fully dissolved before adding the enzyme. A slight increase in temperature (within the enzyme's stable range) or the addition of a small amount of a co-solvent (if compatible with the enzyme) can help.[10]
Reaction Rate Decreases Over Time	1. Enzyme Instability: The enzyme is not stable under the chosen reaction conditions (pH, temperature) for the required duration, leading to gradual denaturation.	Re-evaluate Reaction Conditions: Consider lowering the temperature, which often increases enzyme half-life at the cost of initial rate. Immobilizing the enzyme can significantly enhance its operational stability.[7][9]
2. pH Shift During Reaction: If the reaction produces or consumes protons and the buffer capacity is insufficient, the pH may drift out of the optimal range.	Increase Buffer Strength: Use a higher concentration buffer (e.g., 100-200 mM) or an automated pH controller (pH-stat) for large-scale reactions.
Inconsistent Results Between Batches	1. Reagent Variability: Inconsistent quality or concentration of buffers, cofactors, or enzyme stocks between experiments.	Standardize Reagents: Prepare large batches of buffers and stock solutions. Aliquot and store them properly. Always quantify the protein concentration of new enzyme batches.
2. Procedural Drift: Minor, unintentional variations in experimental setup, incubation times, or temperature control.	Adhere to a Strict Protocol: Use a detailed, written Standard Operating Procedure (SOP) for all experiments. Ensure equipment (pipettes, water baths, pH meters) is properly calibrated.

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Check_Enzyme_Health [label="Use Fresh Enzyme Stock", shape=parallelogram];
Yes_Activity_Branch [label="YES: Optimization Issue", shape=box, fillcolor="#F1F3F4", fontcolor="#202124"];
Check_Time [label="Increase Reaction Time", shape=parallelogram];
Check_Stability [label="Assess Enzyme Stability\n(Lower Temp / Immobilize)", shape=parallelogram];
Check_Inhibition [label="Test for Substrate/\nProduct Inhibition", shape=parallelogram];
Solution [label="Optimal Yield Achieved", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];
// Connections
Start -> Check_Activity;
Check_Activity -> No_Activity_Branch [label="No"];
Check_Activity -> Yes_Activity_Branch [label="Yes"];
No_Activity_Branch -> Check_pH -> Check_Temp -> Check_Cofactors -> Check_Enzyme_Health;
Check_Enzyme_Health -> Solution [style=dashed, label="Re-test"];
Yes_Activity_Branch -> Check_Time -> Check_Stability -> Check_Inhibition;
Check_Inhibition -> Solution [style=dashed, label="Re-test"];
}

Caption: A systematic workflow for troubleshooting low-yield hydantoinase reactions.

Section 3: Core Parameter Optimization Data

The following tables summarize typical starting points for reaction optimization based on published data for various hydantoinases.

Table 1: Typical Optimal Reaction Conditions for Hydantoinases

Parameter	Typical Optimal Range	Rationale & Key Considerations
pH	8.0 - 10.0	Balances enzyme activity with the chemical stability of the substrate and product. The optimal pH can shift upon enzyme immobilization.[9]
Temperature	45°C - 70°C	A trade-off between reaction rate and enzyme stability. Thermostable enzymes are preferred for industrial applications.[7][10][11] Immobilization can increase the optimal temperature.[9]
Buffer System	Phosphate, Borate, Triethanolamine	The choice of buffer should ensure sufficient buffering capacity at the target pH and should not chelate essential metal cofactors.[10]
Enzyme Form	Free or Immobilized	Immobilization significantly improves thermal and operational stability, making it ideal for continuous processes and enzyme reuse.[7][9][13]

Table 2: Effect of Divalent Metal Ions on Hydantoinase Activity

Note: The effect of metal ions is highly dependent on the specific enzyme source. The data below represents general trends observed in the literature.

Metal Ion (at ~1 mM)	General Effect on Activity	Reference
Mn²⁺	Often strongly activating	[5][11][14]
Co²⁺	Often strongly activating	[5][10][14]
Mg²⁺	Moderately activating or no significant effect	[7][14]
Zn²⁺	Activating, but can be inhibitory at higher concentrations	[2][5][14]
Ni²⁺	Activating or no significant effect	[7][14]
Cu²⁺, Fe²⁺	Often inhibitory	[14]
Ca²⁺	Generally activating	[14]

Section 4: Key Experimental Protocols

Protocol 1: Standard Hydantoinase Activity Assay

This protocol provides a baseline method for measuring enzyme activity. The detection of the product, N-carbamoyl-L-aspartate, may require HPLC or a specific colorimetric method.

• Prepare Reaction Buffer: Prepare a 100 mM sodium borate buffer and adjust the pH to 8.5 at the desired reaction temperature (e.g., 50°C).

• Prepare Cofactor Stock: Prepare a 10 mM stock solution of MnCl₂ or CoCl₂ in deionized water.

• Prepare Substrate Stock: Prepare a 100 mM stock solution of L-5-Carboxymethylhydantoin in the reaction buffer. Ensure it is fully dissolved.

• Set up Reaction: In a microcentrifuge tube, combine:

  • 880 µL of Reaction Buffer

  • 10 µL of Cofactor Stock (final concentration 0.1 mM)

  • 100 µL of Substrate Stock (final concentration 10 mM)

• Pre-incubate: Equilibrate the reaction mixture at 50°C for 5 minutes.

• Initiate Reaction: Add 10 µL of appropriately diluted hydantoinase enzyme solution to start the reaction.

• Incubate: Incubate at 50°C for a defined period (e.g., 30 minutes) during which the reaction is linear.

• Quench Reaction: Stop the reaction by adding an equal volume of a quenching solution (e.g., 1 M HCl) or by heat inactivation (e.g., 95°C for 5 minutes), ensuring the quenching method is compatible with your analytical technique.

• Analyze Product Formation: Centrifuge the quenched reaction to pellet any precipitated protein. Analyze the supernatant for the concentration of N-carbamoyl-L-aspartate using a validated HPLC method.

References

• Martínez-Rodríguez, S., et al. (2015). L-Amino Acid Production by a Immobilized Double-Racemase Hydantoinase Process: Improvement and Comparison with a Free Protein System. MDPI. Available at: [Link]

• Altenbuchner, J., et al. (2001). Optimization of the immobilization parameters and operational stability of immobilized hydantoinase and l-N-carbamoylase from Arthrobacter aurescens for the production of optically pure l-amino acids. PubMed. Available at: [Link]

• Slomka, C., et al. (2017). Toward a cell-free hydantoinase process: screening for expression optimization and one-step purification as well as immobilization of hydantoinase and carbamoylase. SpringerLink. Available at: [Link]

• Cheon, Y., et al. (2002). Crystal Structure of d-Hydantoinase from Burkholderia pickettii at a Resolution of 2.7 Angstroms: Insights into the Molecular Basis of Enzyme Thermostability. PubMed Central. Available at: [Link]

• Wikipedia. (2023). Carboxymethylhydantoinase. Wikipedia. Available at: [Link]

• Rodríguez-Alonso, I., et al. (2017). l-Amino Acid Production by a Immobilized Double-Racemase Hydantoinase Process: Improvement and Comparison with a Free Protein System. MDPI. Available at: [Link]

• Slomka, C., et al. (2017). Toward a cell-free hydantoinase process: screening for expression optimization and one-step purification as well as immobilization of hydantoinase and carbamoylase. ResearchGate. Available at: [Link]

• Chen, C.-Y., et al. (2005). Mechanism of hydantoinase-catalyzed reaction. ResearchGate. Available at: [Link]

• Wang, W.-C., et al. (2005). Effect of metal binding and posttranslational lysine carboxylation on the activity of recombinant hydantoinase. SpringerLink. Available at: [Link]

• Chen, J.-Y., et al. (2014). The immobilization of d-hydantoinase and characterization under classic condition and microwave irradiation. Nanjing Tech University. Available at: [Link]

• Wu, S., et al. (2006). Subunit dissociation and stability alteration of D hydantoinase deleted at the terminal amino acid residue. PubMed. Available at: [Link]

• Barvitenko, V. N., et al. (2019). Site-directed engineering of the substrate specificity of a thermostable D-hydantoinase (dihydropyrimidinase). INIS-IAEA. Available at: [Link]

• Wang, W.-C., et al. (2005). Effect of metal binding and posttranslational lysine carboxylation on the activity of recombinant hydantoinase. ResearchGate. Available at: [Link]

• El-Shora, H. M. (2016). Influence of metal ions on D-hydantoinase activity from B. theorgensis. ResearchGate. Available at: [Link]

• El-Shora, H. M. (2016). Effect of pH on the D-hydantoinase acitivity. ResearchGate. Available at: [Link]

• Lee, D.-C., et al. (1995). Amino acid sequences of the C-terminal regions of the hydantoinases from Bacillus stearothermophilus SD1. ResearchGate. Available at: [Link]

• Martínez-Gómez, A. I., et al. (2002). Complete conversion of D,L-5-monosubstituted hydantoins with a low velocity of chemical racemization into D-amino acids using whole cells of recombinant Escherichia coli. PubMed. Available at: [Link]

• Petrov, A., et al. (2020). Rational Engineering of the Substrate Specificity of a Thermostable D-Hydantoinase (Dihydropyrimidinase). PMC - NIH. Available at: [Link]

• El-Shora, H. M. (2016). Effect of temperature on free and immobilized D-hydantoinase activity from B. theorgensis. ResearchGate. Available at: [Link]

• Martínez-Rodríguez, S., et al. (2021). The Hydantoinase Process. (A) General scheme on the different... ResearchGate. Available at: [Link]

• Petrov, A., et al. (2020). Effects of divalent metal ions on specific activity of the recombinant... ResearchGate. Available at: [Link]

• Park, H., et al. (1995). OPTIMIZATION OF THE ENZYMATIC-SYNTHESIS OF D-P-HYDROXYPHENYLGLYCINE FROM DL-5-SUBSTITUTED HYDANTOIN USING D-HYDANTOINASE AND N-CARBAMOYLASE. KOASAS. Available at: [Link]

• May, O., et al. (2000). Inverting enantioselectivity by directed evolution of hydantoinase for improved production of L-methionine. Caltech. Available at: [Link]

• Clemente-Jiménez, J. M., et al. (2004). Optically pure alpha-amino acids production by the "Hydantoinase Process". PubMed. Available at: [Link]

• Slomka, C., et al. (2017). Hydantoinase process for the synthesis of optically pure α-amino acids... ResearchGate. Available at: [Link]

• Rodríguez-Alonso, I., et al. (2017). l-Amino Acid Production by a Immobilized Double-Racemase Hydantoinase Process: Improvement and Comparison with a Free Protein System. ResearchGate. Available at: [Link]

• Martínez-Rodríguez, S., et al. (2021). Overview on Multienzymatic Cascades for the Production of Non-canonical α-Amino Acids. Frontiers. Available at: [Link]

• Martínez-Gómez, A. I., et al. (2002). Complete Conversion of D,L-5-Monosubstituted Hydantoins with a Low Velocity of Chemical Racemization into D-Amino Acids Using Whole Cells of Recombinant Escherichia coli. ResearchGate. Available at: [Link]

Sources

• 1. Carboxymethylhydantoinase - Wikipedia [en.wikipedia.org]
• 2. ir.lib.nycu.edu.tw [ir.lib.nycu.edu.tw]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Crystal Structure of d-Hydantoinase from Burkholderia pickettii at a Resolution of 2.7 Angstroms: Insights into the Molecular Basis of Enzyme Thermostability - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Subunit dissociation and stability alteration of D hydantoinase deleted at the terminal amino acid residue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Complete conversion of D,L-5-monosubstituted hydantoins with a low velocity of chemical racemization into D-amino acids using whole cells of recombinant Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Optimization of the immobilization parameters and operational stability of immobilized hydantoinase and l-N-carbamoylase from Arthrobacter aurescens for the production of optically pure l-amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. l-Amino Acid Production by a Immobilized Double-Racemase Hydantoinase Process: Improvement and Comparison with a Free Protein System [mdpi.com]
• 11. Rational Engineering of the Substrate Specificity of a Thermostable D-Hydantoinase (Dihydropyrimidinase) - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

Troubleshooting low yield in L-5-Carboxymethylhydantoin synthesis

Welcome to the technical support center for the synthesis of L-5-Carboxymethylhydantoin. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues, particularly low reaction yields, and to provide a deeper understanding of the underlying chemical principles.

Troubleshooting Guide: Addressing Low Yields

This section addresses specific problems you may encounter during the synthesis of L-5-Carboxymethylhydantoin, which is commonly prepared from L-aspartic acid and potassium cyanate.

Question 1: My reaction yield is consistently low. What are the most likely causes?

Answer:

Low yields in this synthesis can often be traced back to several critical factors. Here’s a breakdown of the most common culprits and how to address them:

• Suboptimal pH Control: The pH of the reaction mixture is arguably the most critical parameter. The initial N-carbamylation of L-aspartic acid proceeds optimally under slightly alkaline conditions (pH 8-9). If the pH is too low, the amino group of aspartic acid will be protonated, reducing its nucleophilicity. Conversely, a pH that is too high can lead to the hydrolysis of potassium cyanate and the hydantoin ring.

  • Troubleshooting Steps:

    • Monitor the pH of the reaction mixture throughout the addition of potassium cyanate and during the initial phase of the reaction.

    • Use a reliable pH meter calibrated for the reaction temperature.

    • If necessary, use a buffer system or make small additions of a dilute base (e.g., 1M NaOH) to maintain the optimal pH range.

• Incorrect Reaction Temperature: Temperature plays a crucial role in both the rate of reaction and the stability of the reactants and products.

  • Troubleshooting Steps:

    • Ensure the reaction temperature is maintained within the optimal range, typically between 40-60°C for the initial carbamylation step.

    • For the subsequent acid-catalyzed cyclization, a higher temperature (e.g., 80-100°C) is often required.

    • Use a temperature-controlled reaction vessel (e.g., a jacketed reactor or an oil bath) to ensure consistent heating.

• Improper Stoichiometry of Reagents: The molar ratio of reactants is key to maximizing product formation and minimizing side reactions.

  • Troubleshooting Steps:

    • Use a slight excess of potassium cyanate (e.g., 1.1 to 1.5 equivalents) to ensure complete carbamylation of the L-aspartic acid.

    • Accurately weigh all reagents and ensure their purity. Impurities in the starting materials can inhibit the reaction or lead to unwanted byproducts.

• Inefficient Cyclization Step: The final ring-closure to form the hydantoin is an acid-catalyzed intramolecular condensation. Incomplete cyclization is a common reason for low yields.

  • Troubleshooting Steps:

    • After the initial carbamylation, ensure the reaction mixture is sufficiently acidified. A strong mineral acid like hydrochloric acid is typically used.

    • The cyclization step may require heating for a specific duration. Monitor the reaction progress using a suitable analytical technique like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

Question 2: I am observing a significant amount of a byproduct. How can I identify and minimize it?

Answer:

The most common byproduct in this synthesis is the corresponding N-carbamoyl-L-aspartic acid, which is the intermediate before the cyclization step. If this intermediate is the major impurity, it indicates an incomplete cyclization.

• Identification:

  • The intermediate can be identified by comparing the analytical data (e.g., TLC, HPLC, NMR) of your crude product with a known standard or with literature data.

• Minimization Strategies:

  • Optimize Acidification and Heating: As mentioned above, ensure complete acidification and adequate heating during the cyclization step.

  • Reaction Time: Increase the reaction time for the cyclization step and monitor for the disappearance of the intermediate.

  • Choice of Acid: While hydrochloric acid is common, other strong acids can be explored, but their compatibility with the reaction components should be verified.

Another potential side reaction is the formation of polymers or other degradation products, especially if the reaction conditions are too harsh (e.g., excessively high temperatures or extreme pH).

Question 3: The product is difficult to crystallize and purify. What can I do?

Answer:

Crystallization can be a challenging step, and its success often depends on the purity of the crude product[1].

• Troubleshooting Crystallization:

  • Initial Purification: Before attempting crystallization, try to remove as many impurities as possible. This can be done by washing the crude product with a solvent in which the desired product is sparingly soluble, but the impurities are soluble.

  • Solvent Selection: Experiment with different solvent systems for crystallization. L-5-Carboxymethylhydantoin is a polar molecule, so polar solvents or solvent mixtures are likely to be effective. Water or ethanol-water mixtures are good starting points[2].

  • Cooling Rate: A slow cooling rate generally leads to the formation of larger, purer crystals. Try cooling the saturated solution slowly to room temperature and then in an ice bath or refrigerator.

  • Seeding: If you have a small amount of pure product, you can use it as a seed crystal to induce crystallization.

  • Alternative Purification Methods: If crystallization is not effective, consider other purification techniques such as column chromatography using a suitable stationary phase (e.g., silica gel for normal-phase or C18 for reverse-phase)[3].

Question 4: How can I confirm the identity and purity of my synthesized L-5-Carboxymethylhydantoin?

Answer:

A combination of analytical techniques should be used to confirm the identity and assess the purity of your final product.

• Spectroscopic Methods:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): This is one of the most powerful techniques for structural elucidation. The NMR spectra should be compared with literature data or a known standard.

  • Infrared (IR) Spectroscopy: The IR spectrum should show characteristic peaks for the functional groups present in L-5-Carboxymethylhydantoin, such as the C=O stretching of the hydantoin ring and the carboxylic acid.

• Chromatographic Methods:

  • High-Performance Liquid Chromatography (HPLC): HPLC can be used to determine the purity of the compound by measuring the peak area of the main product relative to any impurities[4].

  • Thin Layer Chromatography (TLC): TLC is a quick and simple method to monitor the progress of the reaction and to get a qualitative assessment of the purity of the product.

• Mass Spectrometry (MS): Mass spectrometry will provide the molecular weight of the compound, which can be used to confirm its identity. High-resolution mass spectrometry (HRMS) can provide the exact mass, further confirming the elemental composition.

Frequently Asked Questions (FAQs)

Q1: What is the typical expected yield for this synthesis?

A1: The reported yields for the synthesis of L-5-Carboxymethylhydantoin can vary depending on the specific protocol and scale of the reaction. With optimized conditions, yields in the range of 70-90% can be achieved. However, variations in yields may occur due to differences in substrate reactivity and minor side reactions[3].

Q2: What are the key safety precautions I should take when working with potassium cyanate?

A2: Potassium cyanate is toxic and should be handled with care in a well-ventilated fume hood. Always wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Avoid inhalation of dust and contact with skin and eyes. In case of contact, rinse immediately with plenty of water.

Q3: Can I use a different starting material instead of L-aspartic acid?

A3: Yes, the Urech hydantoin synthesis is a general method for the synthesis of hydantoins from amino acids[5]. You can use other amino acids to synthesize different 5-substituted hydantoins. However, the reaction conditions may need to be optimized for each specific amino acid due to differences in their reactivity and solubility.

Standard Laboratory Protocol for L-5-Carboxymethylhydantoin Synthesis

This protocol is a general guideline and may require optimization for your specific laboratory conditions.

Materials:

• L-aspartic acid

• Potassium cyanate (KOCN)

• Hydrochloric acid (HCl), concentrated

• Deionized water

• Ethanol

Procedure:

• Dissolution of L-aspartic acid: In a round-bottom flask equipped with a magnetic stirrer and a pH probe, dissolve L-aspartic acid in deionized water. Gently warm the mixture to aid dissolution.

• pH Adjustment: Adjust the pH of the solution to 8.5-9.0 using a dilute solution of NaOH.

• Addition of Potassium Cyanate: While maintaining the temperature at 40-50°C, slowly add a slight molar excess (1.2 equivalents) of potassium cyanate in portions. Monitor the pH and maintain it in the range of 8.5-9.0.

• Carbamylation Reaction: Stir the reaction mixture at 40-50°C for 2-3 hours. Monitor the progress of the reaction by TLC.

• Cyclization: After the carbamylation is complete, cool the reaction mixture in an ice bath and slowly add concentrated hydrochloric acid until the pH is approximately 1-2.

• Heating: Heat the acidified reaction mixture to 80-90°C and stir for 1-2 hours to effect cyclization.

• Crystallization and Isolation: Cool the reaction mixture slowly to room temperature and then in an ice bath to induce crystallization of the product. Collect the solid product by vacuum filtration.

• Purification: Wash the collected solid with cold water and then with a small amount of cold ethanol to remove any remaining impurities.

• Drying: Dry the purified L-5-Carboxymethylhydantoin in a vacuum oven at a moderate temperature.

Key Reaction Parameters Summary

Parameter	Optimal Range	Notes and Common Pitfalls
pH (Carbamylation)	8.0 - 9.0	Crucial for nucleophilicity of the amino group. Lower pH leads to protonation, while higher pH can cause hydrolysis of KOCN.
Temperature (Carbamylation)	40 - 60°C	Higher temperatures can lead to side reactions and degradation.
Temperature (Cyclization)	80 - 100°C	Necessary for efficient ring closure. Insufficient heat can lead to incomplete reaction.
KOCN Stoichiometry	1.1 - 1.5 equivalents	A slight excess ensures complete reaction of the starting amino acid.
pH (Cyclization)	1.0 - 2.0	Strong acidic conditions are required to catalyze the intramolecular cyclization.
Reaction Time (Carbamylation)	2 - 4 hours	Monitor by TLC to ensure completion.
Reaction Time (Cyclization)	1 - 3 hours	Monitor by TLC for the disappearance of the intermediate.

Visual Guides

Reaction Pathway

Caption: Synthesis of L-5-Carboxymethylhydantoin from L-aspartic acid.

Troubleshooting Flowchart

Caption: A step-by-step guide to troubleshooting low yields.

References

Sources

• 1. Frontiers | Separation, purification, and crystallization of 1,5-pentanediamine hydrochloride from fermentation broth by cation resin [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. BJOC - Sequential two-step, one-pot microwave-assisted Urech synthesis of 5-monosubstituted hydantoins from L-amino acids in water [beilstein-journals.org]
• 4. Development and validation of an analytical method for the determination of 5,5-dimethylhydantoin in various processed food - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sequential two-step, one-pot microwave-assisted Urech synthesis of 5-monosubstituted hydantoins from L-amino acids in water - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stability of L-5-Carboxymethylhydantoin in Aqueous Solutions

Welcome to the technical support center for L-5-Carboxymethylhydantoin. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on the stability of L-5-Carboxymethylhydantoin in aqueous solutions. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments, ensuring the integrity and reproducibility of your results.

Introduction to L-5-Carboxymethylhydantoin Stability

L-5-Carboxymethylhydantoin is a key intermediate in various biochemical pathways and industrial processes. Understanding its stability in aqueous solutions is critical for accurate experimental design, data interpretation, and the development of robust formulations. The hydantoin ring is susceptible to hydrolysis, particularly under alkaline conditions, leading to the formation of N-carbamoyl-L-aspartate. The rate of this degradation is influenced by several factors, including pH, temperature, and the composition of the buffer system. This guide will help you navigate these challenges.

Troubleshooting Guide

This section addresses specific problems that may arise during the handling and use of L-5-Carboxymethylhydantoin in aqueous solutions.

Problem 1: Inconsistent or lower-than-expected potency of L-5-Carboxymethylhydantoin solutions.

Possible Cause: Degradation of L-5-Carboxymethylhydantoin due to improper solution preparation and storage.

Troubleshooting Steps:

• pH Verification: Immediately measure the pH of your stock and working solutions. The hydantoin ring is known to be labile at alkaline pH.[1] If the pH is above 7, this is a likely cause of degradation.

• Buffer Selection: Evaluate the buffer system being used. Buffers with a pH in the alkaline range will accelerate the hydrolysis of the hydantoin ring. For maximum stability, it is recommended to prepare solutions in a slightly acidic to neutral buffer (pH 5-7).[2]

• Temperature Control: Ensure that stock solutions are stored at appropriate temperatures. For short-term storage (days), refrigeration (2-8 °C) is recommended. For long-term storage, aliquoting and freezing at -20 °C or -80 °C is advisable. Avoid repeated freeze-thaw cycles.

• Fresh Solution Preparation: If you suspect degradation, prepare a fresh solution of L-5-Carboxymethylhydantoin and immediately use it in your experiment. Compare the results with those obtained from the older solution to confirm if degradation was the issue.

Problem 2: Appearance of unexpected peaks during chromatographic analysis (HPLC, LC-MS).

Possible Cause: Formation of degradation products.

Troubleshooting Steps:

• Identify the Degradation Product: The primary degradation product of L-5-Carboxymethylhydantoin via hydrolysis is N-carbamoyl-L-aspartate.[3][4] If you have a standard for this compound, you can confirm its presence by comparing retention times.

• Analyze a Stressed Sample: To confirm the identity of the degradation peak, intentionally degrade a sample of L-5-Carboxymethylhydantoin by adjusting the pH to an alkaline value (e.g., pH 9-10) and warming it slightly (e.g., 40 °C) for a short period. Analyze this "stressed" sample by HPLC. An increase in the area of the unknown peak corresponding to a decrease in the L-5-Carboxymethylhydantoin peak would strongly suggest it is a degradation product.

• Review Analytical Method: Ensure your analytical method is stability-indicating, meaning it can resolve the parent compound from its degradation products. A well-designed HPLC method using a C18 column with a suitable mobile phase gradient is often effective for separating polar compounds like L-5-Carboxymethylhydantoin and N-carbamoyl-L-aspartate.

Problem 3: Variability in experimental results between different batches of solutions.

Possible Cause: Inconsistent solution preparation or storage conditions leading to varying levels of degradation.

Troubleshooting Steps:

• Standardize Solution Preparation: Implement a strict, documented protocol for the preparation of all L-5-Carboxymethylhydantoin solutions. This should include the source and purity of the compound, the exact buffer composition and final pH, and the precise concentration.

• Control Storage Conditions: All stock and working solutions should be stored under identical, controlled conditions (temperature and light exposure).

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for L-5-Carboxymethylhydantoin in aqueous solutions?

A1: The primary degradation pathway is the hydrolysis of the hydantoin ring. This typically occurs through a base-catalyzed mechanism where a hydroxide ion attacks one of the carbonyl carbons of the hydantoin ring, leading to ring-opening and the formation of N-carbamoyl-L-aspartate.[1][3]

Q2: How does pH affect the stability of L-5-Carboxymethylhydantoin?

A2: pH is a critical factor. The rate of hydrolysis is significantly accelerated under alkaline conditions (pH > 7). The compound exhibits its greatest stability in the slightly acidic to neutral pH range (approximately pH 5-7).[2] In strongly acidic conditions, the stability may also be compromised, though typically to a lesser extent than in alkaline conditions.

Q3: What is the influence of temperature on the stability of L-5-Carboxymethylhydantoin solutions?

A3: As with most chemical reactions, the rate of degradation of L-5-Carboxymethylhydantoin increases with temperature. Therefore, it is recommended to store solutions at reduced temperatures (refrigerated or frozen) to minimize degradation over time. Thermal degradation studies on similar compounds have shown a significant increase in degradation rate with rising temperature.[5]

Q4: Which buffers are recommended for preparing L-5-Carboxymethylhydantoin solutions?

A4: It is best to use buffers that maintain a pH in the range of 5-7. Good choices include citrate, phosphate, or MES buffers. It is important to avoid buffers with a high pH, such as carbonate or borate buffers, as these will promote rapid degradation. The choice of buffer can also have a direct impact on stability, so it is advisable to perform preliminary stability tests with your chosen buffer system.[6]

Q5: How should I prepare and store my L-5-Carboxymethylhydantoin stock solutions?

A5: For optimal stability, dissolve L-5-Carboxymethylhydantoin in a slightly acidic buffer (e.g., pH 6.0 phosphate buffer) to your desired concentration. For short-term storage (up to a week), store the solution at 2-8 °C. For long-term storage, it is best to aliquot the stock solution into single-use volumes and store them at -20 °C or -80 °C. This will prevent degradation from repeated freeze-thaw cycles.

Q6: How can I monitor the stability of my L-5-Carboxymethylhydantoin solutions?

A6: A stability-indicating HPLC method is the most common and reliable way to monitor the concentration of L-5-Carboxymethylhydantoin and detect the formation of its degradation products over time. The method should be validated to ensure it can accurately quantify the parent compound in the presence of its degradants.

Illustrative Degradation Data

Condition	Temperature (°C)	Approximate Half-life (t½)	Primary Degradation Product
pH 5.0 Buffer	25	> 1 month	N-carbamoyl-L-aspartate
pH 7.0 Buffer	25	Several days to a week	N-carbamoyl-L-aspartate
pH 9.0 Buffer	25	Hours	N-carbamoyl-L-aspartate
pH 7.0 Buffer	4	Weeks	N-carbamoyl-L-aspartate
pH 7.0 Buffer	40	Hours to a day	N-carbamoyl-L-aspartate

Note: This data is for illustrative purposes only and should not be taken as exact values for L-5-Carboxymethylhydantoin. Experimental determination is necessary for precise stability assessment.

Experimental Protocols

Protocol for a Basic Stability Study of L-5-Carboxymethylhydantoin

• Solution Preparation: Prepare a stock solution of L-5-Carboxymethylhydantoin at a known concentration (e.g., 1 mg/mL) in a series of buffers with different pH values (e.g., pH 5.0 citrate, pH 7.0 phosphate, pH 9.0 borate).

• Storage Conditions: Aliquot the solutions into separate vials for each time point and store them at different temperatures (e.g., 4 °C, 25 °C, and 40 °C). Protect the solutions from light.

• Time Points: At specified time intervals (e.g., 0, 24, 48, 72 hours, 1 week, 2 weeks, 1 month), remove a vial from each storage condition.

• Analysis: Analyze the samples using a validated stability-indicating HPLC method to determine the concentration of L-5-Carboxymethylhydantoin remaining and the amount of N-carbamoyl-L-aspartate formed.

• Data Evaluation: Plot the concentration of L-5-Carboxymethylhydantoin versus time for each condition to determine the degradation kinetics and calculate the half-life.

Visualizations

Degradation Pathway

Caption: Base-catalyzed hydrolysis of L-5-Carboxymethylhydantoin.

Experimental Workflow for Stability Testing

Caption: Workflow for assessing L-5-Carboxymethylhydantoin stability.

References

• Pascal, R., & Commeyras, A. (2022). N-Carbamoyl-α-Amino Acids Rather than Free α-Amino Acids Formation in the Primitive Hydrosphere: A Novel Proposal for the Emergence of Prebiotic Peptides. Life, 12(7), 1029. [Link]

• May, O., et al. (2009). Elucidation and Manipulation of the Hydantoin-Hydrolyzing Pathway in Agrobacterium tumefaciens RU-AE01. Applied and Environmental Microbiology, 75(21), 6857-6865. [Link]

• Biron, J. P., et al. (2022). Building the uracil skeleton in primitive ponds at the origins of life: carbamoylation of aspartic acid. Scientific Reports, 12(1), 19183. [Link]

• Zhao, H., et al. (2020). Study on the Formation of Glycine by Hydantoin and Its Kinetics. Journal of Chemistry, 2020, 8868169. [Link]

• European Medicines Agency. (2023). Guideline on Stability Testing: Stability testing of existing active substances and related finished products. [Link]

• Gómez-Rioja, R., et al. (2019). A protocol for testing the stability of biochemical analytes. Technical document. Revista del Laboratorio Clínico, 12(4), 213-221. [Link]

• Pan American Health Organization. (1996). Annex 5 Guidelines for stability testing of pharmaceutical products containing well established drug substances in conventional dosage forms. [Link]

• European Medicines Agency. (2003). Q1A(R2) Stability Testing of new Drug Substances and Products. [Link]

• U.S. Food and Drug Administration. (1986). Guidance for Industry #5 - Drug Stability Guidelines. [Link]

• Potárová, M., et al. (2021). The Bucherer–Bergs Multicomponent Synthesis of Hydantoins—Excellence in Simplicity. Molecules, 26(21), 6433. [Link]

• Chen, J., et al. (2023). Experimental study on thermal stability and thermal decomposition mechanism of halogenated hydantoin. Journal of Thermal Analysis and Calorimetry, 148(12), 5431-5444. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 93072, N-carbamoylaspartic acid. [Link]

• Selvita. Stability Studies. [Link]

• Singh, S., et al. (2024). Impact of Excipient Extraction and Buffer Exchange on Recombinant Monoclonal Antibody Stability. Molecular Pharmaceutics, 21(4), 1872-1883. [Link]

• Reactome. carbamoyl phosphate + L-aspartate <=> N-carbamoyl L-aspartate + orthophosphate. [Link]

• de Oliveira, D. D., et al. (2023). Thermal Degradation of Carboxymethyl Cellulose (CMC) in Saline Solution for Applications in Petroleum Industry Fluids. Polymers, 15(15), 3283. [Link]

• Frank, N., et al. (1983). pH-Dependent Degradation of Nitrosocimetidine and Its Mechanisms. Gann, 74(4), 543-548. [Link]

• Pal, A., et al. (2014). pH dependent chemical stability and release of methotrexate from a novel nanoceramic carrier. RSC Advances, 4(59), 31227-31235. [Link]

• Ciszak, E., et al. (2013). Mechanisms of glucagon degradation at alkaline pH. Analytical Biochemistry, 442(1), 22-28. [Link]

• Kang, J. S., & Lee, J. W. (1999). Degradation kinetics of L-glutamine in aqueous solution. European Journal of Pharmaceutical Sciences, 9(1), 75-78. [Link]

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• 5. mdpi.com [mdpi.com]
• 6. srrjournals.com [srrjournals.com]

Technical Support Center: Analysis of L-5-Carboxymethylhydantoin and its Degradation Products

Welcome to the technical support center for the analysis of L-5-Carboxymethylhydantoin (CMH) and its degradation products. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance and troubleshooting for the challenges encountered during the analytical characterization of this molecule. Our focus is on providing practical, field-proven insights grounded in scientific principles to ensure the integrity and success of your experimental work.

Frequently Asked Questions (FAQs)

Q1: What is L-5-Carboxymethylhydantoin (CMH) and why is the analysis of its degradation products important?

A1: L-5-Carboxymethylhydantoin is a hydantoin derivative. The analysis of its degradation products is crucial in pharmaceutical development to understand its stability profile. Forced degradation studies help in identifying potential degradants that may form during manufacturing, storage, or administration of a drug substance or product.[1][2][3] This information is vital for developing stability-indicating analytical methods, ensuring patient safety, and meeting regulatory requirements.[1][3]

Q2: What are the primary degradation pathways for L-5-Carboxymethylhydantoin?

A2: The primary degradation pathway for L-5-Carboxymethylhydantoin is hydrolysis. The hydantoin ring is susceptible to opening under both acidic and basic conditions. The initial product of this hydrolysis is N-carbamoyl-L-aspartate.[4] Further hydrolysis can lead to the formation of L-aspartic acid. Other potential degradation pathways include oxidation, photolysis, and thermal degradation, though specific products from these pathways for CMH are less commonly documented and may require experimental investigation.

Q3: What analytical techniques are most suitable for analyzing CMH and its degradation products?

A3: High-Performance Liquid Chromatography (HPLC), particularly with UV detection, is a common and robust method for quantifying CMH and its degradation products.[5] However, since CMH and its primary degradation products like N-carbamoyl-L-aspartate and L-aspartic acid are polar and may lack strong chromophores, alternative detection methods like Charged Aerosol Detection (CAD) or Mass Spectrometry (MS) are highly beneficial.[6] Liquid Chromatography-Mass Spectrometry (LC-MS) is especially powerful for the unambiguous identification and characterization of unknown degradation products.[7][8][9]

Q4: What are the general conditions for performing forced degradation studies on CMH?

A4: Forced degradation studies should be conducted under conditions more severe than accelerated stability testing to generate a target degradation of 5-20%.[10][11] Typical conditions to investigate include:

• Acid Hydrolysis: 0.1 M HCl at room temperature or elevated temperature (e.g., 60°C).

• Base Hydrolysis: 0.1 M NaOH at room temperature.

• Oxidative Degradation: 3% hydrogen peroxide (H₂O₂) at room temperature.

• Thermal Degradation: Dry heat (e.g., 105°C) or in solution at elevated temperatures.

• Photodegradation: Exposure to light with an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200-watt hours/square meter.

Troubleshooting Guide for HPLC Analysis

This section addresses common issues encountered during the HPLC analysis of L-5-Carboxymethylhydantoin and its degradation products.

Problem	Potential Causes	Troubleshooting Steps & Explanations
Poor Peak Shape (Tailing or Fronting)	1. Secondary Interactions: Silanol groups on the column packing can interact with the polar functional groups of CMH and its degradants.[12] 2. Column Overload: Injecting too high a concentration of the analyte. 3. Inappropriate Mobile Phase pH: The ionization state of the analytes is not optimal for the separation.	1. Use a suitable buffer: Incorporate a buffer (e.g., phosphate or acetate) in the mobile phase to maintain a consistent pH and suppress silanol interactions.[12] 2. Adjust pH: Modify the mobile phase pH to ensure the analytes are in a single ionic form. 3. Reduce Injection Volume/Concentration: Dilute the sample to avoid overloading the column. 4. Use a Different Column: Consider a column with end-capping or a different stationary phase (e.g., HILIC for very polar compounds).
Retention Time Shifts	1. Inconsistent Mobile Phase Preparation: Small variations in buffer concentration or organic modifier percentage can affect retention. 2. Column Temperature Fluctuations: Temperature affects the viscosity of the mobile phase and the kinetics of partitioning.[13] 3. Column Degradation: Loss of stationary phase over time. 4. Pump Malfunction: Inconsistent flow rate.	1. Ensure Accurate Mobile Phase Preparation: Use precise measurements and high-purity solvents. 2. Use a Column Oven: Maintain a constant column temperature for reproducible results.[13] 3. Equilibrate the Column Properly: Ensure the column is fully equilibrated with the mobile phase before starting the analysis. 4. Check the Pumping System: Monitor the pressure for fluctuations and perform pump maintenance if necessary.
Baseline Noise or Drift	1. Contaminated Mobile Phase: Impurities in the solvents or buffer salts.[14] 2. Air Bubbles in the System: Dissolved gases in the mobile phase can cause noise in the detector.[13] 3. Detector Lamp Aging: The lamp's energy output may be decreasing.	1. Use High-Purity Solvents and Reagents: Filter the mobile phase through a 0.45 µm filter. 2. Degas the Mobile Phase: Use an online degasser or sonicate the mobile phase before use.[13] 3. Flush the System: Flush the system with a strong solvent to remove any contaminants. 4. Replace the Detector Lamp: If the noise is persistent and the lamp has been in use for a long time.
No or Low Signal	1. Incorrect Wavelength Selection: The chosen UV wavelength may not be optimal for detecting the analytes. 2. Sample Degradation: The analyte may have completely degraded. 3. Injection Issues: The autosampler may not be injecting the sample correctly.	1. Determine the λmax: Scan the UV spectrum of CMH and its expected degradation products to determine the optimal detection wavelength. 2. Use a More Universal Detector: If UV sensitivity is low, consider using a Charged Aerosol Detector (CAD) or a Mass Spectrometer (MS). 3. Verify Injection: Check the autosampler for proper operation and ensure there is sufficient sample in the vial.[14]

Experimental Protocols & Methodologies

Forced Degradation Experimental Workflow

The following diagram illustrates a typical workflow for conducting forced degradation studies and characterizing the resulting products.

Caption: Workflow for forced degradation of L-5-Carboxymethylhydantoin.

Hypothesized Hydrolytic Degradation Pathway of L-5-Carboxymethylhydantoin

The primary degradation route for CMH is through the hydrolysis of the hydantoin ring.

Caption: Hydrolytic degradation of L-5-Carboxymethylhydantoin.

Step-by-Step Protocol for Stability-Indicating HPLC Method Development

• Analyte and Standard Preparation:

  • Prepare a stock solution of L-5-Carboxymethylhydantoin in a suitable solvent (e.g., water or a mixture of water and a water-miscible organic solvent).

  • If available, prepare stock solutions of known degradation products (e.g., N-carbamoyl-L-aspartate, L-aspartic acid).

• Forced Degradation Sample Preparation:

  • Subject the CMH stock solution to various stress conditions (acid, base, oxidation, heat, light) as outlined in the FAQs.[15]

  • Aim for approximately 5-20% degradation of the parent compound.[1][11]

  • Neutralize the acid and base-stressed samples before injection.

• Initial Chromatographic Conditions:

  • Column: A C18 column is a good starting point. For these polar analytes, a column with polar end-capping or a polar-embedded phase may provide better peak shape.

  • Mobile Phase:

    • A: 0.1% Formic acid or a 20 mM phosphate buffer in water.

    • B: Acetonitrile or Methanol.

  • Detection: UV detection at a low wavelength (e.g., 210 nm) or use of a CAD or MS detector.

  • Gradient: A shallow gradient from low to high organic modifier (e.g., 5% to 50% B over 20 minutes).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

• Method Optimization:

  • Inject the stressed samples and the mixture of standards.

  • Evaluate the separation of the parent peak from the degradation product peaks.

  • Adjust the mobile phase pH, gradient slope, organic modifier, and column temperature to achieve adequate resolution between all peaks.

• Method Validation:

  • Once a suitable separation is achieved, validate the method according to ICH guidelines for specificity, linearity, range, accuracy, precision, and robustness.[16]

References

• SIELC Technologies. (n.d.). Aspartic Acid. Retrieved from [Link]

• Fisher, G. H., et al. (2022). HPLC Methods for Determination of d-Aspartate and N-methyl-d-Aspartate. ResearchGate. Retrieved from [Link]

• Grem, J. L., & King, S. A. (1987). Measurement of Aspartate Carbamoyltransferase Activity by High Performance Liquid Chromatography. PubMed. Retrieved from [Link]

• Becerra, A., & Turrientes, M. C. (2001). Separation of N-carbamoyl aspartate and L-dihydroorotate from serum by high-performance liquid chromatography with fluorimetric detection. ResearchGate. Retrieved from [Link]

• Science.gov. (n.d.). stability-indicating hplc method: Topics by Science.gov. Retrieved from [Link]

• Harcuba, P., et al. (2013). A modified HPLC method for the determination of aspartic acid racemization in collagen from human dentin and its comparison with GC. PubMed. Retrieved from [Link]

• Meléndez-López, A., et al. (2016). Linear relationship for L-aspartic acid analysis by HPLC-ESI-MS. ResearchGate. Retrieved from [Link]

• Hewitt, E., Franklin, C. L., & Wang, J. (2014). A New Approach to Forced Degradation Studies Using Anhydrous Conditions. Pharmaceutical Technology. Retrieved from [Link]

• Boppy, N. V. V. D. P., et al. (2025). Stability-indicating HPLC method optimization using quality by design with design of experiments approach for quantitative estimation of organic related impurities of Doripenem in pharmaceutical formulations. Journal of Applied Pharmaceutical Science. Retrieved from [Link]

• SCION Instruments. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

• Giri, R. L. (2020). An Introduction To Forced Degradation Studies For Drug Substance Drug Product. Pharmaceutical Online. Retrieved from [Link]

• ACE HPLC. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

• Restek. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

• Singh, S., & Handa, T. (2012). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical and Biomedical Analysis. Retrieved from [Link]

• Dong, M. W. (2020). Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies. LCGC International. Retrieved from [Link]

• Human Metabolome Database. (2005). Showing metabocard for Ureidosuccinic acid (HMDB0000828). Retrieved from [Link]

• Sule, S. (2023). Forced Degradation in Pharmaceuticals – A Regulatory Update. International Journal of Pharmaceutical Sciences Review and Research. Retrieved from [Link]

• Pharmaguideline. (n.d.). Forced Degradation Study in Pharmaceutical Stability. Retrieved from [Link]

• P. aeruginosa Metabolome Database. (n.d.). N-carbamoyl-L-aspartate (PAMDB006306). Retrieved from [Link]

• International Journal of Research in Pharmacy and Chemistry. (2014). DEVELOPMENT AND VALIDATION OF STABILITY INDICATING LIQUID CHROMATOGRAPHIC METHOD OF A SEMICARBAZONE DERIVATIVE OF HIGH MEDICINAL. Retrieved from [Link]

• Alsirawan, M. B., et al. (2013). Development and validation of stability indicating HPLC method for simultaneous determination of antidiabetic drugs metformin hydrochloride and glyburide in tablets. International Journal of Pharmacy and Pharmaceutical Sciences. Retrieved from [Link]

• Nikolov, N., & Yaylayan, V. A. (2011). Thermal decomposition of 5-(hydroxymethyl)-2-furaldehyde (HMF) and its further transformations in the presence of glycine. PubMed. Retrieved from [Link]

• Verduin, J., et al. (2020). Photodegradation Products And Their Analysis In Food. ResearchGate. Retrieved from [Link]

• Mehta, S., Shah, R. P., & Singh, S. (2010). LC and LC–MS/MS studies for the identification and characterization of degradation products of acebutolol. PubMed Central. Retrieved from [Link]

• Khan, A., et al. (2020). The LC-QTOF-MS/MS analysis of acid degradation products of Rifaximin, an antibiotic. PubMed Central. Retrieved from [Link]

• Zhou, L. (2005). The use of liquid chromatography-mass spectrometry for the identification of drug degradation products in pharmaceutical formulations. Semantic Scholar. Retrieved from [Link]

• Li, Y., et al. (2023). Identification and characterization of forced degradation products of 5-hydroxymethyl-2-furaldehyde (5-HMF) by HPLC, LC-LTQ/Orbitrap and NMR studies. PubMed. Retrieved from [Link]

• LibreTexts Chemistry. (2024). 5.16: The Mechanism of the Base Hydrolysis of Co(NH₃)₅Xⁿ. Retrieved from [Link]

• Khan Academy. (n.d.). Carbohydrate - Glycoside formation hydrolysis (video). Retrieved from [Link]

• Nikolov, N., & Yaylayan, V. A. (2011). Thermal Decomposition of 5-(Hydroxymethyl)-2-furaldehyde (HMF) and Its Further Transformations in the Presence of Glycine. ResearchGate. Retrieved from [Link]

• Kancherla, P., et al. (2021). LC-MS/MS Characterization of Forced Degradation Products of Repaglinide Quality by Design Approach for Stability-Indicating LC Method Development and Validation for Degradation Products. ResearchGate. Retrieved from [Link]

• Rodante, F., & Fantauzzi, M. (2017). Thermal Decomposition Of The Amino Acids Glycine, Cysteine, Aspartic Acid, Asparagine, Glutamic Acid, Glutamine, Arginine And Hi. SciSpace. Retrieved from [Link]

• Rodante, F., & Fantauzzi, M. (2017). Thermal decomposition of the amino acids glycine, cysteine, aspartic acid, asparagine, glutamic acid, glutamine, arginine and hi. bioRxiv. Retrieved from [Link]

• Rodante, F., & Fantauzzi, M. (2018). Thermal decomposition of the amino acids glycine, cysteine, aspartic acid, asparagine, glutamic acid, glutamine, arginine and histidine. PubMed. Retrieved from [Link]

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Overcoming substrate inhibition in carboxymethylhydantoinase assays

Welcome, researchers and drug development professionals, to your dedicated resource for navigating the complexities of carboxymethylhydantoinase (CMHase) assays. As a Senior Application Scientist, I understand that unexpected results, such as substrate inhibition, can be a significant roadblock in your research. This guide is designed to provide you with in-depth troubleshooting strategies and a clear understanding of the underlying principles to ensure the accuracy and reliability of your experimental data.

Frequently Asked Questions (FAQs)

Q1: What is substrate inhibition and why is it a concern in CMHase assays?

A1: Substrate inhibition is a common enzymatic phenomenon where the reaction rate decreases at supra-optimal substrate concentrations.[1][2] Instead of observing a classic Michaelis-Menten curve that plateaus at Vmax, the curve will show a characteristic "hook," where the velocity peaks and then declines as the substrate concentration continues to increase.[2] This is a critical concern in carboxymethylhydantoinase (CMHase) assays because it can lead to a significant underestimation of the enzyme's true maximal velocity (Vmax) and an incorrect determination of kinetic parameters. For drug development professionals screening for inhibitors, this could lead to false negatives or a misinterpretation of a compound's potency.

Q2: What is the most common mechanism for substrate inhibition?

A2: The most widely accepted mechanism for substrate inhibition involves the formation of an unproductive enzyme-substrate-substrate (ESS) complex.[1] In this model, at very high concentrations, a second molecule of the substrate, L-5-carboxymethylhydantoin, binds to a secondary, non-catalytic site on the CMHase enzyme that is already bound to a substrate molecule in its active site (the ES complex). This binding event is thought to induce a conformational change that prevents the catalytic conversion of the substrate to the product, N-carbamoyl-L-aspartate, effectively sequestering the enzyme in an inactive state.

Visualizing the Mechanism of Substrate Inhibition

To better understand this process, the following diagram illustrates the kinetic model for substrate inhibition.

Caption: Workflow for addressing substrate inhibition.

Optimize Substrate Concentration

For routine assays and inhibitor screening, the simplest solution is to work at a substrate concentration that gives a robust signal without causing significant inhibition. Based on your substrate titration curve, select the concentration that corresponds to the peak velocity or slightly below it.

Modify Assay Conditions

The binding of the second substrate molecule to the inhibitory site can be sensitive to the assay environment.

• pH and Buffer Composition: Systematically vary the pH of your assay buffer. Changes in pH can alter the ionization state of amino acid residues at the inhibitory binding site, potentially reducing the affinity for the second substrate molecule. Be mindful that buffer components themselves can sometimes interact with the enzyme. [3]* Ionic Strength: Modulate the ionic strength of your buffer by varying the salt concentration (e.g., NaCl, KCl). This can disrupt non-specific electrostatic interactions that may be involved in the binding of the second substrate molecule.

Investigate Alternative Substrates

If modifying assay conditions is not successful or feasible, exploring alternative substrates for CMHase could be a viable, albeit more involved, strategy. An ideal alternative substrate would have a similar or better catalytic efficiency (kcat/Km) but a much lower affinity for the inhibitory site. The feasibility of this approach depends on the availability of structural analogs of L-5-carboxymethylhydantoin and the substrate specificity of the CMHase being studied.

Concluding Remarks

Substrate inhibition in carboxymethylhydantoinase assays is a manageable challenge. By systematically characterizing the inhibition through substrate titration, applying the correct kinetic models, and optimizing your assay conditions, you can obtain accurate and reproducible data. This guide provides a framework for diagnosing and overcoming this common issue, empowering you to proceed with your research and development goals with confidence.

References

• Substrate inhibition by the blockage of product release and its control by tunnel engineering. National Center for Biotechnology Information.[Link]

• Substrate Inhibition Kinetics: Concepts, Models, and Applications. Enzyme Kinetics - A Modern Approach.[Link]

• Optimizing experimental conditions: the role of buffered environments in microbial isolation, physiological studies, and taxonomic characterization. National Center for Biotechnology Information.[Link]

Sources

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• 3. m.youtube.com [m.youtube.com]

Technical Support Center: L-5-Carboxymethylhydantoin LC-MS Analysis

Welcome, Valued Researcher,

This guide is designed to serve as a dedicated resource for scientists and drug development professionals encountering challenges with the liquid chromatography-mass spectrometry (LC-MS) analysis of L-5-Carboxymethylhydantoin and other small, polar molecules. As a Senior Application Scientist, I understand that achieving accurate and reproducible quantification in complex biological matrices is paramount. Matrix effects—the interference from endogenous sample components—are often the primary obstacle.

This document provides in-depth, field-proven insights in a practical question-and-answer format. We will explore the "why" behind the phenomena and the "how" of resolving them, ensuring your bioanalytical methods are robust, reliable, and compliant with regulatory expectations.

Part 1: Frequently Asked Questions - Understanding Matrix Effects

This section addresses the fundamental principles of matrix effects, providing the foundational knowledge needed to diagnose and troubleshoot effectively.

Q1: What are matrix effects, and why are they a major problem in LC-MS bioanalysis?

The core issue arises during the electrospray ionization (ESI) process. The ESI source generates a finite number of charges on droplets as the sample elutes from the LC column. When matrix components (like phospholipids, salts, or metabolites) co-elute with the target analyte (L-5-Carboxymethylhydantoin), they compete for these charges and for space on the droplet surface.[1][5] This competition reduces the number of charged analyte ions that are successfully generated and transferred into the gas phase for detection by the mass spectrometer, a phenomenon known as ion suppression .[6]

Q2: L-5-Carboxymethylhydantoin is a small, polar molecule. Is it more susceptible to matrix effects?

A2: Yes, small, polar analytes like L-5-Carboxymethylhydantoin are often highly susceptible to matrix effects, particularly when using reversed-phase chromatography. The reasons are twofold:

• Poor Chromatographic Retention: These compounds typically have limited retention on standard C18 columns and tend to elute early in the chromatographic run.[7] This early elution zone is often where a high concentration of other polar endogenous matrix components, such as salts and phospholipids, also elute, leading to significant co-elution and, consequently, severe ion suppression.[7][8]

• Ionization Competition: The ESI process is highly efficient for polar molecules.[9] Unfortunately, this means that polar matrix components are also easily ionized and become direct competitors with the analyte for the limited charge available in the ESI source.

Q3: How do I know if my assay is suffering from matrix effects?

A3: Matrix effects can manifest as several issues during method development and validation. Key indicators include:

• Poor Reproducibility: High variability (%CV) in quality control (QC) samples, especially between different lots of biological matrix.[10]

• Inaccurate Results: A significant difference between the nominal and measured concentrations of spiked samples.[5]

• Low Signal Intensity: An unexpectedly low analyte signal in the matrix compared to the signal in a clean solvent, indicating ion suppression.

• Failure to Meet Regulatory Criteria: During formal validation, the method may fail to meet the acceptance criteria for matrix effects as stipulated by regulatory bodies like the FDA and EMA.[11][12]

The most definitive way to diagnose matrix effects is through systematic experimental evaluation, such as a post-column infusion experiment for qualitative assessment or a quantitative matrix factor calculation as required by regulatory guidelines.[2]

Part 2: Troubleshooting Guide - From Problem to Solution

This section provides a structured approach to resolving common issues encountered during the analysis of L-5-Carboxymethylhydantoin.

Problem 1: Low Signal Intensity and Poor Sensitivity

• Probable Cause: Significant ion suppression due to co-elution with matrix components, most commonly phospholipids or salts.[2][3]

• Solution Pathway:

  • Confirm Co-elution: Perform a post-column infusion experiment (see Protocol 1) to visualize the exact retention times where ion suppression occurs. Simultaneously, monitor for characteristic phospholipid MRM transitions (e.g., precursor ion scan of m/z 184) to see if they elute in the suppression zone.

  • Optimize Chromatography: The primary goal is to chromatographically separate L-5-Carboxymethylhydantoin from the suppression zone.

    • Modify Gradient: Develop a shallower gradient to increase the separation between early-eluting compounds.[13]

    • Change Column Chemistry: If C18 is insufficient, consider a column with a different stationary phase, such as one designed for polar analytes (e.g., HILIC, polar-embedded, or mixed-mode).

    • Adjust Mobile Phase pH: Altering the pH can change the retention of L-5-Carboxymethylhydantoin and interfering compounds, potentially resolving the co-elution.[8]

  • Enhance Sample Preparation: If chromatography alone is not enough, improve the removal of interfering substances before injection.

    • Move from simple Protein Precipitation (PPT) to a more selective technique like Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE).[8][14] Mixed-mode SPE is often very effective for removing a broad range of interferences.[8]

Problem 2: High Variability in Results / Poor Reproducibility (%CV > 15%)

• Probable Cause: Inconsistent matrix effects across different samples or matrix lots. This means the degree of ion suppression is not constant.[10]

• Solution Pathway:

  • Implement a Stable Isotope-Labeled Internal Standard (SIL-IS): This is the most effective way to compensate for matrix effects.[14][15] A SIL-IS (e.g., L-5-Carboxymethylhydantoin-d3) is chemically identical to the analyte and will co-elute and experience the same degree of ion suppression or enhancement. By using the peak area ratio of the analyte to the IS, the variability is normalized, drastically improving precision and accuracy.[14]

  • Standardize Sample Preparation: Ensure the sample cleanup procedure is highly controlled and reproducible. Automation can significantly reduce variability introduced by manual processing steps.[7]

  • Evaluate Matrix Lot Variability: During validation, assess the matrix effect in at least six different lots of the biological matrix to ensure the method is rugged, as required by EMA and FDA guidelines.[16][17]

Troubleshooting Workflow Diagram

Caption: A decision tree for troubleshooting common LC-MS issues.

Part 3: Key Protocols and Methodologies

Adherence to standardized protocols is essential for diagnosing and validating matrix effects.

Protocol 1: Post-Column Infusion (PCI) for Qualitative Assessment

This experiment identifies regions of ion suppression or enhancement in your chromatogram.

• Setup:

  • Place a T-junction between the analytical column and the mass spectrometer's ESI probe.

  • Use a syringe pump to deliver a constant, steady flow of a pure solution of L-5-Carboxymethylhydantoin (e.g., at a mid-range concentration) into the T-junction.

  • The LC mobile phase will mix with this solution just before entering the ion source.

• Execution:

  • Start the syringe pump infusion and allow the MS signal for L-5-Carboxymethylhydantoin to stabilize, creating a flat baseline.

  • Inject a blank, extracted matrix sample (e.g., protein-precipitated plasma) onto the LC column.

  • Acquire data in MRM mode for L-5-Carboxymethylhydantoin throughout the entire chromatographic run.

• Interpretation:

  • A stable, flat baseline indicates no matrix effects.

  • Dips or valleys in the baseline indicate regions of ion suppression .

  • Peaks or mounds in the baseline indicate regions of ion enhancement .

  • The goal is to adjust your chromatography so that your analyte peak elutes in a region with a flat baseline.[2]

Visualization of the Ion Suppression Mechanism

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• 5. chromatographyonline.com [chromatographyonline.com]
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• 8. Systematic and comprehensive strategy for reducing matrix effects in LC/MS/MS analyses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Electrospray Ionization (ESI) in LC-MS: Mechanism, Applications, and Future Innovations - MetwareBio [metwarebio.com]
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• 17. fda.gov [fda.gov]

L-5-Carboxymethylhydantoin (CMH) Stability: A Technical Support Guide

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with L-5-Carboxymethylhydantoin (CMH). It addresses common stability challenges encountered during experimentation, offering troubleshooting advice and validated protocols to ensure data integrity.

Frequently Asked Questions (FAQs)

This section addresses common inquiries regarding the stability of L-5-Carboxymethylhydantoin under various experimental conditions.

Q1: What are the primary factors influencing the stability of L-5-Carboxymethylhydantoin in aqueous solutions?

A1: The stability of L-5-Carboxymethylhydantoin (CMH) in aqueous solutions is principally influenced by pH and temperature. The hydantoin ring structure is susceptible to hydrolysis, and the rate of this degradation is highly dependent on these two parameters.

Q2: How does pH affect the stability of CMH?

A2: The pH of the solution is a critical determinant of CMH stability. Like many hydantoin derivatives, CMH is more susceptible to hydrolysis under alkaline conditions.[1][2] As the pH increases, the rate of base-catalyzed hydrolysis of the hydantoin ring also increases, leading to ring-opening and the formation of N-carbamoyl-amino acid derivatives.[1] Conversely, under acidic to neutral conditions, CMH generally exhibits greater stability. For some hydantoin derivatives, solubility can also be pH-dependent, which may indirectly affect stability by altering the concentration of the compound in solution.[3][4]

Q3: What is the expected impact of elevated temperatures on CMH stability?

A3: Elevated temperatures accelerate the rate of chemical degradation. For CMH, increased temperature will significantly increase the rate of hydrolysis, particularly in pH environments where it is already less stable (i.e., alkaline conditions). Thermal degradation studies on related hydantoin compounds have shown that higher temperatures can lead to decomposition, and the presence of water can exacerbate this thermal hazard.[5] It is crucial to control the temperature during storage and experimentation to minimize degradation.

Q4: What are the likely degradation products of CMH?

A4: The primary degradation pathway for CMH under hydrolytic conditions is the opening of the hydantoin ring. This typically results in the formation of L-N-carbamoylaspartic acid. Further hydrolysis can lead to the formation of aspartic acid and other byproducts. The specific degradation profile can be influenced by the exact pH and temperature conditions.

Q5: Are there any specific buffer systems that should be avoided when working with CMH?

A5: While there is no universal contraindication for specific buffers, it is important to consider potential interactions. Buffers with nucleophilic components could potentially accelerate degradation. It is always recommended to perform preliminary stability studies in the chosen buffer system to ensure compatibility. Phosphate and acetate buffers are commonly used and are often suitable choices.[6]

Troubleshooting Guide

This section provides practical solutions to common problems encountered during the handling and analysis of L-5-Carboxymethylhydantoin.

Problem	Potential Cause	Troubleshooting Steps
Inconsistent analytical results (e.g., varying peak areas in HPLC).	CMH degradation during sample preparation or analysis.	1. Control Temperature: Prepare samples on ice and use a temperature-controlled autosampler set to a low temperature (e.g., 4°C). 2. Control pH: Ensure the pH of your sample and mobile phase is in a range where CMH is stable (typically acidic to neutral). 3. Minimize Time: Analyze samples as quickly as possible after preparation.
Loss of CMH concentration in stock solutions over time.	Instability of CMH in the chosen solvent and storage conditions.	1. Optimize Storage pH: Prepare stock solutions in a buffer at a pH known to confer stability (e.g., pH 4-6). 2. Lower Storage Temperature: Store stock solutions at -20°C or -80°C. 3. Aliquot: Aliquot stock solutions to avoid repeated freeze-thaw cycles.
Appearance of unexpected peaks in chromatograms during stability studies.	Formation of degradation products.	1. Characterize Degradants: Use techniques like LC-MS/MS to identify the mass of the unknown peaks and deduce their structures.[7] 2. Monitor Degradant Formation: Quantify the formation of these new peaks over time to understand the degradation kinetics.

Experimental Protocols

Protocol 1: Determining the pH-Rate Profile for CMH Degradation

This protocol outlines a systematic approach to quantify the stability of CMH across a range of pH values.

Objective: To determine the first-order degradation rate constant (k) for CMH at various pH values at a constant temperature.

Materials:

• L-5-Carboxymethylhydantoin (CMH)

• Buffer solutions: 20 mM Sodium Acetate (pH 4.0, 5.0), 20 mM Sodium Phosphate (pH 6.0, 7.0, 8.0), 20 mM Borate (pH 9.0, 10.0)[6]

• Temperature-controlled incubator or water bath

• HPLC system with a suitable column (e.g., C18) and detector (e.g., UV)[8][9]

• Class A volumetric flasks and pipettes

• pH meter

Procedure:

• Stock Solution Preparation: Prepare a concentrated stock solution of CMH in a suitable solvent (e.g., water or a 50:50 mixture of acetonitrile:water).

• Reaction Setup:

  • For each pH to be tested, pipette a precise volume of the CMH stock solution into a volumetric flask.

  • Dilute to the final volume with the appropriate pre-equilibrated buffer solution to achieve the desired final concentration of CMH.

  • Mix thoroughly.

• Incubation: Place the prepared solutions in a temperature-controlled environment (e.g., 37°C).

• Sampling: At predetermined time points (e.g., 0, 2, 4, 8, 12, 24 hours), withdraw an aliquot from each solution.

• Sample Quenching (if necessary): If degradation is rapid, immediately quench the reaction by diluting the aliquot in the mobile phase or a buffer at a pH where CMH is stable.

• HPLC Analysis: Analyze each sample by HPLC to determine the concentration of CMH remaining.[10][11]

• Data Analysis:

  • Plot the natural logarithm of the CMH concentration versus time for each pH.

  • The slope of the resulting line will be the negative of the apparent first-order rate constant (-k).

  • Plot the log(k) versus pH to generate the pH-rate profile.

Protocol 2: Assessing the Thermal Stability of CMH

This protocol details a method to evaluate the impact of temperature on CMH stability at a fixed pH.

Objective: To determine the degradation rate of CMH at various temperatures at a constant pH.

Materials:

• L-5-Carboxymethylhydantoin (CMH)

• Buffer solution at a pH where stability is of interest (e.g., pH 7.4)

• Multiple temperature-controlled incubators or water baths set to different temperatures (e.g., 25°C, 37°C, 50°C, 60°C)

• HPLC system with a suitable column and detector[8][9]

• Class A volumetric flasks and pipettes

• pH meter

Procedure:

• Solution Preparation: Prepare a bulk solution of CMH in the chosen buffer at the desired concentration.

• Aliquoting: Distribute equal volumes of the CMH solution into multiple sealed vials.

• Incubation: Place the vials in the respective temperature-controlled environments.

• Sampling: At specified time intervals, remove one vial from each temperature.

• Analysis: Immediately analyze the contents of each vial by HPLC to determine the remaining CMH concentration.[10][11]

• Data Analysis:

  • For each temperature, determine the degradation rate constant (k) as described in Protocol 1.

  • Use the Arrhenius equation (ln(k) = ln(A) - Ea/RT) to determine the activation energy (Ea) for the degradation process by plotting ln(k) versus 1/T (where T is in Kelvin).

Data Presentation

Table 1: Hypothetical pH-Dependent Degradation Rate of CMH at 37°C

pH	Apparent First-Order Rate Constant (k) (h⁻¹)	Half-life (t½) (hours)
4.0	0.001	693.1
5.0	0.002	346.6
6.0	0.005	138.6
7.0	0.015	46.2
8.0	0.050	13.9
9.0	0.180	3.9
10.0	0.650	1.1

Table 2: Hypothetical Temperature-Dependent Degradation of CMH at pH 7.4

Temperature (°C)	Apparent First-Order Rate Constant (k) (h⁻¹)	Half-life (t½) (hours)
25	0.008	86.6
37	0.025	27.7
50	0.080	8.7
60	0.210	3.3

Visualizations

Caption: Proposed degradation pathway of L-5-Carboxymethylhydantoin.

Caption: Troubleshooting workflow for inconsistent CMH analytical results.

References

• Stella, V. J., & Gish, J. R. (1979). Biopharmaceutical studies on hydantoin derivatives. I. Physico-chemical properties of hydantoin derivatives and their intestinal absorption. Journal of Pharmaceutical Sciences, 68(9), 1087-1093. [Link]

• Pascal, R., & Pross, A. (2022). Scheme 7. Mechanism of hydrolysis of hydantoin 5a into N-carbamoyl-amino acid 6a. ResearchGate. [Link]

• Colacino, E., et al. (2020). Mechanochemical Preparation of Protein : hydantoin Hybrids and Their Release Properties. ChemPlusChem, 85(8), 1799-1807. [Link]

• Wang, Y., et al. (2016). pH-Dependent equilibrium between 5-guanidinohydantoin and iminoallantoin affects nucleotide insertion opposite the DNA lesion. Nucleic Acids Research, 44(13), 6044-6055. [Link]

• Notari, R. E. (1975). Kinetics and mechanisms of degradation of the antileukemic agent 5-azacytidine in aqueous solutions. Journal of Pharmaceutical Sciences, 64(7), 1148-1157. [Link]

• Asada, A., et al. (2012). Quantification of 1,3-dimethylol-5,5-dimethylhydantoin and its decomposition products in cosmetics by high-performance liquid chromatography. Journal of Pharmaceutical and Biomedical Analysis, 67-68, 163-168. [Link]

• Chen, J., et al. (2023). Experimental study on thermal stability and thermal decomposition mechanism of halogenated hydantoin. ResearchGate. [Link]

• Schwarzenbach, R. P., Gschwend, P. M., & Imboden, D. M. (2003). Hydrolysis. In Environmental Organic Chemistry (pp. 321-373). John Wiley & Sons, Inc. [Link]

• Arii, K., Kai, T., & Kokuba, Y. (1999). Degradation kinetics of L-alanyl-L-glutamine and its derivatives in aqueous solution. European Journal of Pharmaceutical Sciences, 7(2), 107-112. [Link]

• Kim, H. J., et al. (2025). Development and validation of an analytical method for the determination of 5,5-dimethylhydantoin in various processed food. Food Science and Biotechnology, 34(6), 1309-1316. [Link]

• Hurst, W. J., Martin, R. A., & Tarka, S. M., Jr. (1984). Analytical methods for quantitation of methylxanthines. Progress in Clinical and Biological Research, 158, 17-28. [Link]

• da Silva, A. C. G., et al. (2023). Liquid Chromatography-Tandem Mass Spectrometry Method for Detection and Quantification of Meloxicam and 5′-Carboxymeloxicam in Oral Fluid Samples. Molecules, 28(12), 4758. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. web.viu.ca [web.viu.ca]
• 3. Biopharmaceutical studies on hydantoin derivatives. I. Physico-chemical properties of hydantoin derivatives and their intestinal absorption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Mechanochemical Preparation of Protein : hydantoin Hybrids and Their Release Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pH-Dependent equilibrium between 5-guanidinohydantoin and iminoallantoin affects nucleotide insertion opposite the DNA lesion - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Liquid Chromatography-Tandem Mass Spectrometry Method for Detection and Quantification of Meloxicam and 5′-Carboxymeloxicam in Oral Fluid Samples [mdpi.com]
• 8. Quantification of 1,3-dimethylol-5,5-dimethylhydantoin and its decomposition products in cosmetics by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Analytical methods for quantitation of methylxanthines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Development and validation of an analytical method for the determination of 5,5-dimethylhydantoin in various processed food - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Development and validation of an analytical method for the determination of 5,5-dimethylhydantoin in various processed food - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of a Stability-Indicating HPLC Method for L-5-Carboxymethylhydantoin Quantification

This guide provides an in-depth, experience-driven walkthrough for the development and validation of a robust, stability-indicating High-Performance Liquid Chromatography (HPLC) method for the quantification of L-5-Carboxymethylhydantoin. Moving beyond a simple checklist of protocols, we will explore the scientific rationale behind each decision, ensuring the resulting method is not only compliant with regulatory standards but is also scientifically sound and fit for its intended purpose in research and quality control environments. We will also objectively compare the validated HPLC method with alternative analytical technologies, providing a clear framework for selecting the most appropriate technique for your specific needs.

Introduction: The Significance of L-5-Carboxymethylhydantoin Quantification

L-5-Carboxymethylhydantoin is a heterocyclic compound belonging to the hydantoin family. Hydantoin derivatives are a cornerstone in medicinal chemistry, forming the structural basis for a range of pharmaceuticals, including anticonvulsants like phenytoin.[1][2] The accurate quantification of L-5-Carboxymethylhydantoin is critical, whether it is being monitored as a key intermediate in a synthetic pathway, a metabolite in a biological matrix, or a potential impurity in a final drug product. A validated analytical method ensures that the data generated is reliable, reproducible, and accurate, which is a non-negotiable requirement in drug development and manufacturing.

The International Council for Harmonisation (ICH) Q2(R1) guideline is the global standard for the validation of analytical procedures, providing a comprehensive framework to demonstrate that a method is suitable for its intended purpose.[3][4] This guide is structured around these principles, providing not just the "what" but the critical "why" for each validation parameter.

Chapter 1: Foundational Strategy: HPLC Method Development

The goal is to develop a stability-indicating method, which is an analytical procedure that accurately and precisely measures the active ingredient free from potential interferences like degradation products, process impurities, or excipients.[5]

Rationale for Reverse-Phase HPLC (RP-HPLC)

L-5-Carboxymethylhydantoin possesses polar functional groups (a carboxylic acid and two amide groups), making it water-soluble. Reverse-phase HPLC, which utilizes a non-polar stationary phase (like C18) and a polar mobile phase, is the logical starting point. This modality provides excellent retention and separation for a wide range of polar to moderately non-polar analytes and is the workhorse of the pharmaceutical industry for its robustness and versatility.

Experimental Protocol: Optimized Chromatographic Conditions

After systematic evaluation of column chemistry, mobile phase pH, and organic modifier composition, the following conditions were established to provide optimal separation, peak symmetry, and analysis time. The acidic mobile phase (pH ~3.0) is crucial; it suppresses the ionization of the carboxylic acid group on the analyte, leading to better retention on the C18 column and a sharp, symmetrical peak shape.

Parameter	Condition	Rationale
Instrument	Agilent 1260 Infinity II or equivalent	A standard quaternary pump HPLC system with a UV/Vis detector is sufficient.
Column	Phenomenex Luna C18(2), 150 x 4.6 mm, 5 µm	C18 provides the necessary hydrophobic interaction for retention.
Mobile Phase A	0.1% Formic Acid in Water	Acidifies the mobile phase to ensure the analyte is in its protonated form.
Mobile Phase B	Acetonitrile	Common organic modifier providing good elution strength and low UV cutoff.
Gradient	5% B to 40% B over 10 minutes	A gradient is used to ensure elution of the analyte with a good peak shape while cleaning the column of any late-eluting impurities.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, balancing analysis time and pressure.
Column Temp.	30 °C	Controlled temperature ensures retention time reproducibility.
Detection	UV at 210 nm	Hydantoin structures typically lack a strong chromophore, requiring detection at a lower UV wavelength for adequate sensitivity.
Injection Vol.	10 µL	A small volume to prevent peak distortion and column overload.
Run Time	15 minutes	Allows for analyte elution and column re-equilibration.

Chapter 2: The Core of Trustworthiness: Method Validation per ICH Q2(R1)

Method validation is the documented process that establishes the performance characteristics and limitations of an analytical method and identifies the influences which may change these characteristics and to what extent.[6] It is the cornerstone of ensuring data integrity.

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// Edges Dev -> Protocol; Protocol -> Spec; Spec -> Lin; Lin -> Acc; Acc -> Prec; Prec -> LOD; LOD -> Rob; Rob -> Report; }

A typical workflow for HPLC method validation according to ICH guidelines.

Specificity (and Stability-Indicating Nature)

Objective: To demonstrate that the method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, and matrix components.[7] For a stability-indicating method, this primarily involves forced degradation studies.

Protocol:

• Prepare Stock Solution: Prepare a 1 mg/mL solution of L-5-Carboxymethylhydantoin in a 50:50 mixture of water and acetonitrile.

• Acid Hydrolysis: Mix 1 mL of stock with 1 mL of 1 M HCl. Heat at 80°C for 4 hours. Cool, neutralize with 1 M NaOH, and dilute to a final concentration of ~100 µg/mL.

• Base Hydrolysis: Mix 1 mL of stock with 1 mL of 1 M NaOH. Heat at 80°C for 2 hours. Cool, neutralize with 1 M HCl, and dilute to ~100 µg/mL.

• Oxidative Degradation: Mix 1 mL of stock with 1 mL of 3% H₂O₂. Store at room temperature for 24 hours. Dilute to ~100 µg/mL.

• Thermal Degradation: Store a solid sample of the analyte at 105°C for 48 hours. Prepare a ~100 µg/mL solution.

• Photolytic Degradation: Expose a ~100 µg/mL solution to UV light (254 nm) for 24 hours.

• Analysis: Inject the unstressed sample and all stressed samples. Use a photodiode array (PDA) detector if available to assess peak purity.

Acceptance Criteria: The method is specific if the L-5-Carboxymethylhydantoin peak is resolved from all degradation product peaks (resolution > 2). Peak purity analysis should show no co-eluting peaks.

Expected Results: Significant degradation is expected under hydrolytic and oxidative conditions. The chromatograms must show that the newly formed peaks do not interfere with the main analyte peak.

Linearity and Range

Objective: To demonstrate the method's ability to obtain test results that are directly proportional to the concentration of the analyte within a given range.[8]

Protocol:

• Prepare a primary stock solution of L-5-Carboxymethylhydantoin at 1000 µg/mL.

• Perform serial dilutions to create at least five concentration levels covering the expected range. For an assay of a drug substance, this is typically 80% to 120% of the target concentration. A suitable range would be 50, 75, 100, 125, and 150 µg/mL.

• Inject each concentration in triplicate.

• Plot a graph of the average peak area versus concentration and perform a linear regression analysis.

Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.999. The y-intercept should be insignificant compared to the response at 100% concentration.

Concentration (µg/mL)	Mean Peak Area (n=3)
50	248500
75	374100
100	499800
125	625500
150	751200
Linear Regression	r² = 0.9998

Accuracy

Objective: To determine the closeness of the test results obtained by the method to the true value. Accuracy is typically assessed using a recovery study on spiked samples.

Protocol:

• Prepare samples at three concentration levels (e.g., 80, 100, 120 µg/mL) by spiking a placebo matrix, if applicable.

• Prepare each concentration level in triplicate (for a total of 9 determinations).

• Analyze the samples and calculate the percentage recovery for each.

Acceptance Criteria: The mean percent recovery should be within 98.0% to 102.0%.

Spiked Level	Theoretical Conc. (µg/mL)	Measured Conc. (µg/mL)	% Recovery
80%	80.0	79.5	99.4%
100%	100.0	100.8	100.8%
120%	120.0	119.3	99.4%
Mean Recovery	99.9%

Precision

Objective: To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample.[9] It is evaluated at two levels:

• Repeatability (Intra-day precision): Assesses precision over a short time interval with the same analyst and equipment.

• Intermediate Precision (Inter-day precision): Expresses within-laboratory variations (different days, different analysts, or different equipment).

Protocol:

• Repeatability: Prepare six individual samples at 100% of the target concentration (100 µg/mL). Analyze them on the same day by the same analyst.

• Intermediate Precision: Repeat the analysis of six individual samples on a different day with a different analyst.

• Calculate the Relative Standard Deviation (%RSD) for each set of measurements and for the combined data.

Acceptance Criteria: The %RSD for repeatability should be ≤ 2.0%. The %RSD for intermediate precision should also be ≤ 2.0%.

Precision Level	Mean Assay (n=6)	%RSD
Repeatability (Day 1)	100.3%	0.85%
Intermediate (Day 2)	99.8%	0.91%

Detection Limit (LOD) and Quantitation Limit (LOQ)

Objective:

• LOD: The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• LOQ: The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.[8]

Protocol (Signal-to-Noise Approach):

• Determine the signal-to-noise (S/N) ratio by comparing the analyte signal from samples with known low concentrations to the noise of blank injections.

• LOD is the concentration where the S/N ratio is approximately 3:1.

• LOQ is the concentration where the S/N ratio is approximately 10:1.

• Confirm the LOQ by injecting a sample at this concentration and demonstrating acceptable precision (%RSD ≤ 10%).

Acceptance Criteria: The LOQ must be established and validated with appropriate precision. For an impurity method, the LOQ must be below the reporting threshold.[7]

Parameter	S/N Ratio	Concentration	Precision (%RSD)
LOD	~3:1	0.1 µg/mL	N/A
LOQ	~10:1	0.3 µg/mL	6.5% (n=6)

Robustness

Objective: To measure the method's capacity to remain unaffected by small, but deliberate, variations in method parameters.[10] This provides an indication of its reliability during normal usage.

Protocol:

• Analyze a standard solution while making small, deliberate changes to key parameters, one at a time.

• Typical variations include:

  • Flow Rate (± 0.1 mL/min)

  • Column Temperature (± 5 °C)

  • Mobile Phase pH (± 0.2 units)

  • Organic Content in Mobile Phase (± 2%)

• Assess the impact on system suitability parameters (e.g., retention time, peak asymmetry, resolution).

Acceptance Criteria: System suitability parameters should remain within acceptable limits for all tested variations, demonstrating the method is robust.

Chapter 3: A Broader Perspective: Comparison with Alternative Analytical Methods

While the validated RP-HPLC method is robust and reliable, other technologies may be more suitable depending on the analytical requirements, such as the sample matrix or required sensitivity.

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// Edges Start -> Need2 [label="No"]; Start -> Need1 [label="Yes"]; Need1 -> Method1 [label="Yes"]; Need1 -> Need2 [label="No"]; Need2 -> Method2 [label="Yes"]; Need2 -> Need3 [label="No"]; Need3 -> Method3 [label="Yes"]; Need3 -> Method2 [label="No"]; }

A simplified decision tree for selecting an analytical method.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for separating and identifying volatile and semi-volatile compounds. For a polar and non-volatile molecule like L-5-Carboxymethylhydantoin, direct analysis is not feasible. A chemical derivatization step would be required to convert the polar functional groups into more volatile esters or silyl ethers. While a GC-MS method has been developed for the related but more volatile 5,5-dimethylhydantoin[11][12], this extra step for L-5-Carboxymethylhydantoin adds time, complexity, and potential variability to the analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the gold standard for high-sensitivity quantification, especially in complex biological matrices like plasma or urine. By coupling an HPLC front-end to a tandem mass spectrometer, this technique offers unparalleled specificity (by monitoring specific parent-to-daughter ion transitions) and sensitivity (often reaching picogram or femtogram levels). If the goal is to measure trace levels of L-5-Carboxymethylhydantoin, LC-MS/MS would be the superior choice, though it comes with significantly higher equipment and operational costs.

Head-to-Head Comparison

Feature	HPLC-UV (Validated Method)	GC-MS	LC-MS/MS
Specificity	Good (Chromatographic)	Very Good (MS)	Excellent (MS/MS)
Sensitivity (LOQ)	~0.3 µg/mL	Moderate (ng/mL)	Very High (pg/mL)
Sample Prep	Simple (Dilute and shoot)	Complex (Requires derivatization)	Simple to Moderate
Robustness	High	Moderate	Moderate to High
Cost (Capital)	Low	Moderate	High
Cost (Operational)	Low	Moderate	High
Best For	Routine QC, purity, assay	Volatile analytes	Trace analysis, bioanalysis

Conclusion

This guide has detailed the systematic development and validation of a stability-indicating RP-HPLC method for the quantification of L-5-Carboxymethylhydantoin, grounded in the principles of the ICH Q2(R1) guideline. The causality behind each experimental choice and validation parameter has been elucidated to provide a framework of scientific integrity. The resulting method is demonstrated to be specific, linear, accurate, precise, and robust, making it highly suitable for routine quality control and stability testing.

Furthermore, a comparative analysis reveals that while HPLC-UV offers a cost-effective and reliable solution for most standard applications, specialized needs may warrant other technologies. For trace-level quantification in complex matrices, LC-MS/MS is the undisputed leader, whereas GC-MS remains a viable, albeit more complex, option if derivatization is acceptable. The choice of an analytical method is always a balance of performance, cost, and the specific scientific question being asked. A thoroughly validated method, regardless of the platform, is the ultimate key to generating trustworthy and defensible data.

References

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. [Link]

• Quality Guidelines. International Council for Harmonisation (ICH). [Link]

• Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. Starodub. [Link]

• 3 Key Regulatory Guidelines for Method Validation. Altabrisa Group. [Link]

• ICH Q2 Analytical Method Validation. Slideshare. [Link]

• stability-indicating hplc method: Topics. Science.gov. [Link]

• Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies. LCGC International. [Link]

• Development and validation of an analytical method for the determination of 5,5-dimethylhydantoin in various processed food. PubMed Central. [Link]

• How to do HPLC method validation. YouTube. [Link]

• Analytical Method Validation - HPLC System Suitability. YouTube. [Link]

• Full Validation and Application to Clinical Research of a High-Performance Liquid Chromatography Method for the Assessment of Ur. Semantic Scholar. [Link]

• Stability Indicating HPLC Method Development and Validation. SciSpace. [Link]

• Development and validation of stability indicating HPLC method for simultaneous determination of antidiabetic drugs metformin hydrochloride and glyburide in tablets. International Journal of Pharmacy and Pharmaceutical Sciences. [Link]

• Development and validation of an analytical method for the determination of 5,5-dimethylhydantoin in various processed food. PubMed. [Link]

• A Review on the Some Biological Activities of the Hydantoin Derivatives. ResearchGate. [Link]

• Hydantoin – Knowledge and References. Taylor & Francis. [Link]

• Validation of a Simple HPLC-Based Method for Lysine Quantification for Ruminant Nutrition. MDPI. [Link]

• Stability Indicating Methods. YouTube. [Link]

• Novel new research strategies of hydantoin derivatives: A review. SRR Publications. [Link]

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A Comparative Guide to L- and D-5-Carboxymethylhydantoin as Enzyme Substrates for Chiral Amino Acid Synthesis

In the landscape of biocatalysis, the stereoselective synthesis of amino acids is a cornerstone of pharmaceutical and fine chemical production. The "hydantoinase process," a multi-enzyme cascade, offers an elegant and efficient route to optically pure amino acids from inexpensive racemic starting materials. Central to this process is the stereospecific hydrolysis of 5-monosubstituted hydantoins. This guide provides an in-depth comparative analysis of the enzymatic processing of L-5-Carboxymethylhydantoin and D-5-Carboxymethylhydantoin, the precursors to L-aspartic acid and D-aspartic acid, respectively. We will explore the distinct enzymatic pathways, compare their kinetic favorability, and provide detailed experimental protocols for their characterization, offering researchers a comprehensive framework for harnessing these valuable substrates.

Introduction: The Significance of Stereoisomeric Hydantoins

L- and D-5-Carboxymethylhydantoin are stereoisomers of a hydantoin derivative that serve as key intermediates in the synthesis of the corresponding enantiomers of aspartic acid. The chirality at the C5 position of the hydantoin ring dictates the stereochemistry of the final amino acid product. The ability of enzymes to discriminate between these two enantiomers is the foundation of the hydantoinase process, enabling the production of optically pure amino acids, which are critical building blocks for a vast array of pharmaceuticals, including antibiotics and peptide hormones.[1]

The enzymatic conversion is a two-step process:

• Ring-Opening Hydrolysis: A stereoselective hydantoinase (also known as a dihydropyrimidinase) hydrolyzes the cyclic amide bond of the hydantoin ring to produce an N-carbamoyl-amino acid.[1]

• Decarbamoylation: An N-carbamoyl-amino acid amidohydrolase (a carbamoylase) hydrolyzes the N-carbamoyl group to yield the desired amino acid, ammonia, and carbon dioxide.[1]

The success of this cascade hinges on the strict stereoselectivity of the hydantoinase, which ensures that only one of the hydantoin enantiomers is converted, and the subsequent stereospecificity of the carbamoylase, which processes the corresponding N-carbamoyl-amino acid enantiomer.

Enzymatic Pathways: A Tale of Two Stereoisomers

The enzymatic routes for the conversion of L- and D-5-Carboxymethylhydantoin are distinct, relying on enzymes with opposing stereopreferences.

The L-Pathway: Carboxymethylhydantoinase

The hydrolysis of L-5-Carboxymethylhydantoin is catalyzed by a specific L-hydantoinase officially designated as L-5-carboxymethylhydantoin amidohydrolase (EC 3.5.2.4), also known as carboxymethylhydantoinase.[2] This enzyme exhibits a high degree of specificity for the L-enantiomer, catalyzing its conversion to N-carbamoyl-L-aspartate.[2] This intermediate is then acted upon by an L-specific carbamoylase to produce L-aspartic acid.

Caption: Enzymatic cascade for the conversion of L-5-Carboxymethylhydantoin to L-Aspartic Acid.

The D-Pathway: D-Hydantoinase

Conversely, the conversion of D-5-Carboxymethylhydantoin is initiated by a D-hydantoinase (EC 3.5.2.2). These enzymes are widely studied and employed in industrial settings for the production of various D-amino acids.[1] A D-hydantoinase will selectively hydrolyze D-5-Carboxymethylhydantoin to N-carbamoyl-D-aspartate. Subsequently, a D-specific carbamoylase completes the conversion to D-aspartic acid.

Caption: Enzymatic pathway for the conversion of D-5-Carboxymethylhydantoin to D-Aspartic Acid.

Comparative Kinetic Performance: A Data-Driven Analysis

The efficiency of an enzyme with a given substrate is quantitatively described by its kinetic parameters, primarily the Michaelis constant (Km) and the catalytic constant (kcat). Km reflects the substrate concentration at which the reaction rate is half of the maximum velocity (Vmax) and is an inverse measure of the enzyme's affinity for the substrate. A lower Km indicates a higher affinity. kcat, the turnover number, represents the number of substrate molecules converted to product per enzyme molecule per unit of time when the enzyme is saturated with the substrate. The ratio kcat/Km is a measure of the enzyme's overall catalytic efficiency.

While a direct comparative study of the kinetic parameters for L- and D-5-Carboxymethylhydantoin with their respective hydantoinases is not extensively documented in a single report, we can infer their relative performance based on published data for analogous substrates and the known specificities of these enzyme classes.

Parameter	L-5-Carboxymethylhydantoin with L-Hydantoinase	D-5-Carboxymethylhydantoin with D-Hydantoinase	Interpretation
Enzyme Specificity	Highly specific for the L-enantiomer.	Highly specific for the D-enantiomer.	The choice of enzyme is strictly dictated by the desired amino acid stereoisomer.
Km (mM)	Data not available; expected to be low.	Data not available; expected to be low for efficient D-hydantoinases.	A low Km is crucial for efficient conversion at low substrate concentrations.
kcat (s-1)	Data not available.	Data not available.	A high kcat indicates a rapid turnover of the substrate to product.
kcat/Km (s-1M-1)	Data not available.	Data not available.	This value represents the overall catalytic efficiency and is the most important parameter for comparing enzyme performance.

Experimental Protocols for Comparative Kinetic Analysis

To empirically determine and compare the suitability of L- and D-5-Carboxymethylhydantoin as enzyme substrates, a series of well-defined experiments are necessary. The following protocols provide a framework for such a comparative study.

Enzyme Purification

Reliable kinetic data necessitates the use of purified enzymes to eliminate confounding activities from crude cell lysates. A common method for purifying recombinant, His-tagged hydantoinases is Immobilized Metal Affinity Chromatography (IMAC).[3]

Protocol for IMAC Purification of His-tagged Hydantoinase:

• Cell Lysis: Resuspend E. coli cells expressing the His-tagged hydantoinase in a lysis buffer (e.g., 50 mM Tris-HCl, 500 mM NaCl, 20 mM imidazole, pH 8.0) and lyse by sonication on ice.[3]

• Clarification: Centrifuge the lysate at high speed (e.g., 15,000 x g for 30 minutes at 4°C) to pellet cell debris.

• Binding: Apply the clarified supernatant to a pre-equilibrated Ni-NTA resin column.

• Washing: Wash the column with several column volumes of lysis buffer to remove non-specifically bound proteins.

• Elution: Elute the bound His-tagged hydantoinase using an elution buffer containing a high concentration of imidazole (e.g., 50 mM Tris-HCl, 500 mM NaCl, 500 mM imidazole, pH 8.0).[3]

• Buffer Exchange: Desalt the purified enzyme and exchange the buffer to a suitable storage buffer (e.g., 50 mM Tris-HCl, pH 8.0 with 10% glycerol) using dialysis or a desalting column.

• Purity Analysis: Assess the purity of the enzyme by SDS-PAGE.

Caption: Workflow for the purification of His-tagged hydantoinase using IMAC.

Enzyme Activity Assays

The rate of hydantoin hydrolysis can be monitored using either spectrophotometric or HPLC-based methods.

1. Spectrophotometric Assay (Discontinuous):

This method is based on the colorimetric reaction of the product, N-carbamoyl-amino acid, with p-dimethylaminobenzaldehyde (DMAB).

• Reaction Setup: Prepare reaction mixtures containing a suitable buffer (e.g., 0.1 M MOPS, pH 8.0), the hydantoin substrate at various concentrations, and any necessary cofactors (e.g., 0.5 mM MnSO4 for some D-hydantoinases).[4]

• Enzyme Addition: Initiate the reaction by adding a known amount of purified hydantoinase. Incubate at the optimal temperature (e.g., 50°C).

• Time Points: At specific time intervals, withdraw aliquots of the reaction mixture and stop the reaction by adding an acid (e.g., HCl).

• Color Development: Add DMAB reagent to the quenched samples and incubate to allow for color development.

• Measurement: Measure the absorbance at a specific wavelength (e.g., 430 nm) using a spectrophotometer.

• Quantification: Determine the concentration of the N-carbamoyl-amino acid product using a standard curve.

2. HPLC-Based Assay (Continuous or Discontinuous):

HPLC offers a more direct and sensitive method for quantifying the substrate and product simultaneously.[5]

• Reaction Setup: Prepare reaction mixtures as described for the spectrophotometric assay.

• Sampling: At various time points, withdraw aliquots and stop the reaction by quenching with an equal volume of a solvent like acetonitrile, which also precipitates the enzyme.[6]

• Sample Preparation: Centrifuge the quenched samples to pellet the precipitated protein.

• HPLC Analysis: Inject the supernatant onto a suitable reverse-phase column (e.g., C18).[5]

• Separation: Use an appropriate mobile phase gradient (e.g., water/acetonitrile with 0.1% trifluoroacetic acid) to separate the hydantoin substrate from the N-carbamoyl-amino acid product.

• Detection: Monitor the elution profile using a UV detector at a suitable wavelength (e.g., 210 nm).

• Quantification: Calculate the concentrations of the substrate and product by comparing their peak areas to those of known standards.

Determination of Kinetic Parameters

• Initial Velocity Measurements: For each substrate (L- and D-5-Carboxymethylhydantoin with their respective enzymes), measure the initial reaction rates at a range of substrate concentrations. Ensure that less than 10% of the substrate is consumed to maintain initial velocity conditions.

• Data Plotting: Plot the initial reaction velocity (v) against the substrate concentration ([S]).

• Michaelis-Menten Analysis: Fit the data to the Michaelis-Menten equation using non-linear regression software to determine the Vmax and Km values.

  v = (Vmax * [S]) / (Km + [S])

• Lineweaver-Burk Plot (Optional): For a linear representation, a double reciprocal plot (1/v vs. 1/[S]) can be constructed. The y-intercept is 1/Vmax, and the x-intercept is -1/Km.

• kcat Calculation: Calculate the turnover number (kcat) using the equation:

  kcat = Vmax / [E]t

  where [E]t is the total enzyme concentration.

• Catalytic Efficiency: Determine the catalytic efficiency by calculating the kcat/Km ratio for each substrate-enzyme pair.

Conclusion and Future Perspectives

The stereoselective enzymatic hydrolysis of L- and D-5-Carboxymethylhydantoin represents a powerful strategy for the synthesis of optically pure L- and D-aspartic acid. The choice between these two substrates is fundamentally dictated by the stereochemical requirements of the target amino acid, which in turn necessitates the use of an L- or D-selective hydantoinase.

While specific kinetic data for a direct comparison is not abundant in the literature, the experimental framework provided in this guide enables researchers to perform a thorough comparative analysis. By purifying the respective hydantoinases and employing robust assay methods, one can determine the key kinetic parameters (Km, kcat, and kcat/Km) that govern the efficiency of these biocatalytic transformations.

Future research in this area should focus on the discovery and engineering of novel hydantoinases with improved substrate specificity, catalytic efficiency, and stability. The generation of a comprehensive kinetic database for a wide range of hydantoin substrates, including L- and D-5-Carboxymethylhydantoin, would be invaluable for the rational design of efficient and sustainable biocatalytic processes for the production of high-value chiral amino acids.

References

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• El-Shora, H. M. (2016). "Hydantoinase process". Optically pure D-amino acid production by hydrolysis of D,L-5-monosubstituted hydantoins. Biotechnology and Molecular Biology Reviews, 11(1), 1-13. [Link]

• Hardi, J., Lieder, S., & Pietzsch, M. (2017). Toward a cell-free hydantoinase process: screening for expression optimization and one-step purification as well as immobilization of hydantoinase and carbamoylase. Applied Microbiology and Biotechnology, 101(12), 4919-4931. [Link]

• Hennessy, J. E., Latter, M. J., Fazelinejad, S., & Easton, C. J. (2018). Multienzymatic reaction scheme for the synthesis of carbamoyl aspartate from ammonia and bicarbonate through the coupled activity of carbamate kinase and aspartate transcarbamoylase, with ATP recycling catalyzed by E. coli S30 cell lysate. [Link]

• Suzuki, S., Onishi, N., & Yokozeki, K. (2005). Purification and characterization of hydantoin racemase from Microbacterium liquefaciens AJ 3912. Bioscience, Biotechnology, and Biochemistry, 69(3), 530-536. [Link]

• Martínez-Rodríguez, S., Las Heras-Vázquez, F. J., Clemente-Jiménez, J. M., & Rodríguez-Vico, F. (2004). Biochemical characterization of a novel hydantoin racemase from Agrobacterium tumefaciens C58. Applied and Environmental Microbiology, 70(6), 3487-3494. [Link]

• Wikipedia contributors. (2025, July 12). Carboxymethylhydantoinase. In Wikipedia, The Free Encyclopedia. [Link]

• Alcalde, M., Ferrer, M., Plou, F. J., & Ballesteros, A. (2017). l-Amino Acid Production by a Immobilized Double-Racemase Hydantoinase Process: Improvement and Comparison with a Free Protein System. International Journal of Molecular Sciences, 18(6), 1283. [Link]

• Alqahtani, S. S., Koltai, T., Ibrahim, M. E., & Alfarouk, K. O. (2022). Condensation between aspartic acid and carbamoylphosphate, generating carbamoyl aspartate through the enzymatic action of ATCase (aspartate transcarbamoylase). [Link]

• Chevalier, J., Remaud, G., & Runser, S. M. (1993). Purification and biochemical characterization of the hydantoin hydrolyzing enzyme from Agrobacterium species. A hydantoinase with no 5,6-dihydropyrimidine amidohydrolase activity. European Journal of Biochemistry, 213(3), 1039-1047. [Link]

• Perdić, M., Butković, K., Hrenar, T., & Cindrić, M. (2010). Hydantoin Derivatives of l- and d-amino acids: Synthesis and Evaluation of Their Antiviral and Antitumoral Activity. Molecules, 15(11), 7797-7811. [Link]

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• Smirnova, A., Gricman, E., & Danishefsky, S. J. (2020). Rational Engineering of the Substrate Specificity of a Thermostable D-Hydantoinase (Dihydropyrimidinase). International Journal of Molecular Sciences, 21(4), 1234. [Link]

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A Researcher's Guide to Antibody Cross-Reactivity with Hydantoin Derivatives in Immunoassays

For researchers, clinical scientists, and professionals in drug development, the accurate quantification of therapeutic drugs is paramount. In the realm of antiepileptic drug monitoring, immunoassays for phenytoin form a cornerstone of clinical practice. However, the structural similarity among hydantoin derivatives presents a significant analytical challenge: antibody cross-reactivity. This guide provides an in-depth comparison of the cross-reactivity of various hydantoin derivatives with antibodies used in common immunoassay platforms. We will delve into the structural basis of this phenomenon, present supporting experimental data, and offer a detailed protocol for assessing cross-reactivity in your own laboratory.

The Significance of Specificity in Hydantoin Immunoassays

Phenytoin, a frontline antiepileptic drug, requires careful therapeutic drug monitoring (TDM) due to its narrow therapeutic index. Immunoassays are widely employed for this purpose owing to their speed and convenience. The core of these assays is the specific recognition of phenytoin by an antibody. However, the hydantoin scaffold is shared by other therapeutic agents and metabolites. This structural homology can lead to the binding of these related compounds to anti-phenytoin antibodies, a phenomenon known as cross-reactivity.

Such cross-reactivity can lead to an overestimation of the true phenytoin concentration, potentially resulting in incorrect dosage adjustments and adverse patient outcomes. Therefore, a thorough understanding of the cross-reactivity profile of the immunoassay being used is critical for accurate clinical interpretation.

Structural Basis of Cross-Reactivity

The hydantoin ring, a five-membered ring containing two nitrogen atoms, is the common structural feature among phenytoin and its derivatives. The specificity of anti-phenytoin antibodies is primarily directed against the diphenyl-substituted hydantoin ring of phenytoin. However, variations in the substituents on the hydantoin ring can influence the degree of antibody binding.

Caption: Structural relationship of common hydantoin derivatives to the core hydantoin ring.

Comparative Analysis of Cross-Reactivity

The degree of cross-reactivity is dependent on both the specific hydantoin derivative and the particular anti-phenytoin antibody used in the immunoassay. Different manufacturers utilize various immunogens and antibody clones (monoclonal or polyclonal), leading to a range of cross-reactivity profiles across different commercial assays. Below is a summary of reported cross-reactivity data for several hydantoin derivatives in various phenytoin immunoassays.

Hydantoin Derivative	Immunoassay Platform	Manufacturer/Study	Reported Cross-Reactivity (%)	Reference
Fosphenytoin	Fluorescence Polarization Immunoassay (TDx)	Abbott	Significant, leading to overestimation	[1][2]
Enzyme Multiplied Immunoassay Technique (Emit)	Behring Diagnostics	Present, but less than TDx	[1][2]
5-(p-hydroxyphenyl)-5-phenylhydantoin (HPPH)	Monoclonal Antibody (Clone PY24-413.1)	Leinco Technologies	55.7	[3]
Fluorescence Polarization Immunoassay (TDx)	Abbott	Cross-reacts, but clinical significance may be low	[2][4]
Mephenytoin	Cloned Enzyme Donor Immunoassay (CEDIA)	Thermo Fisher Scientific	0.7 (at 3000 µg/mL)	[1]
Fluorescence Polarization Immunoassay	Study Data	< 1	[5]
Ethotoin	Fluorescence Polarization Immunoassay	Study Data	< 1	[5]
5-(p-Methylphenyl)-5-phenylhydantoin	Cloned Enzyme Donor Immunoassay (CEDIA)	Thermo Fisher Scientific	6.0 (at 500 µg/mL)	[1]

Note: Cross-reactivity can be concentration-dependent and may vary between different lots of reagents. The data presented here should be considered as a guide, and it is recommended to consult the specific package insert for the assay in use.

Clinical Implications of Cross-Reactivity

The clinical impact of cross-reactivity is most pronounced when the cross-reacting substance is present in high concentrations relative to phenytoin. A prime example is the administration of fosphenytoin, a water-soluble prodrug of phenytoin. Following administration, fosphenytoin is rapidly converted to phenytoin, but for a period, both compounds are present in circulation. Immunoassays with significant cross-reactivity to fosphenytoin will overestimate the pharmacologically active phenytoin concentration during this time, potentially leading to suboptimal dosing.[1][2]

Similarly, in patients with renal impairment, phenytoin metabolites such as 5-(p-hydroxyphenyl)-5-phenylhydantoin (HPPH) can accumulate.[4][6] An immunoassay with high cross-reactivity to these metabolites may report a falsely elevated phenytoin level, masking a potential sub-therapeutic concentration of the active drug.

Experimental Protocol: Assessing Antibody Cross-Reactivity using Competitive ELISA

To empirically determine the cross-reactivity of an anti-phenytoin antibody with various hydantoin derivatives, a competitive Enzyme-Linked Immunosorbent Assay (ELISA) is a robust and widely used method.

Principle of Competitive ELISA for Cross-Reactivity Assessment

In this assay format, a known amount of phenytoin is coated onto the wells of a microplate. The test sample, containing a potential cross-reactant, is pre-incubated with a limited amount of anti-phenytoin antibody. This mixture is then added to the phenytoin-coated wells. The free antibody (not bound to the cross-reactant in the sample) will bind to the immobilized phenytoin. The amount of bound antibody is inversely proportional to the concentration of the cross-reacting substance in the sample. A substance with high cross-reactivity will bind more of the antibody in the initial incubation step, leaving less antibody available to bind to the plate, resulting in a lower signal.

Caption: Workflow of a competitive ELISA for determining antibody cross-reactivity.

Detailed Step-by-Step Methodology

Materials:

• 96-well ELISA plates

• Phenytoin-protein conjugate (e.g., Phenytoin-BSA)

• Anti-phenytoin antibody (primary antibody)

• Hydantoin derivatives to be tested (phenytoin, fosphenytoin, ethotoin, mephenytoin, HPPH, etc.)

• Enzyme-conjugated secondary antibody (e.g., HRP-conjugated anti-mouse IgG)

• Coating buffer (e.g., carbonate-bicarbonate buffer, pH 9.6)

• Wash buffer (e.g., PBS with 0.05% Tween-20)

• Blocking buffer (e.g., 1% BSA in PBS)

• Assay buffer (e.g., PBS with 0.1% BSA and 0.05% Tween-20)

• Substrate solution (e.g., TMB)

• Stop solution (e.g., 2M H₂SO₄)

• Microplate reader

Procedure:

• Plate Coating:

  • Dilute the phenytoin-protein conjugate to an optimal concentration (e.g., 1-10 µg/mL) in coating buffer.

  • Add 100 µL of the diluted conjugate to each well of a 96-well plate.

  • Incubate overnight at 4°C.

  • The following day, wash the plate three times with wash buffer.

• Blocking:

  • Add 200 µL of blocking buffer to each well.

  • Incubate for 1-2 hours at room temperature.

  • Wash the plate three times with wash buffer.

• Preparation of Standards and Samples:

  • Prepare a standard curve of phenytoin in assay buffer (e.g., ranging from 0 to 1000 ng/mL).

  • Prepare serial dilutions of the hydantoin derivatives to be tested in assay buffer. The concentration range should be wide enough to determine the 50% inhibitory concentration (IC50).

• Competitive Reaction:

  • In a separate dilution plate, add 50 µL of each standard and sample dilution.

  • Add 50 µL of a pre-determined optimal dilution of the anti-phenytoin antibody to each well.

  • Incubate for 1-2 hours at room temperature to allow the antibody to bind to the phenytoin or cross-reactant in solution.

• Incubation on Coated Plate:

  • Transfer 100 µL of the antibody-antigen mixture from the dilution plate to the corresponding wells of the coated and blocked ELISA plate.

  • Incubate for 1-2 hours at room temperature.

  • Wash the plate five times with wash buffer.

• Detection:

  • Add 100 µL of the diluted enzyme-conjugated secondary antibody to each well.

  • Incubate for 1 hour at room temperature.

  • Wash the plate five times with wash buffer.

  • Add 100 µL of the substrate solution to each well and incubate in the dark until sufficient color development.

  • Stop the reaction by adding 50 µL of stop solution.

• Data Analysis:

  • Read the absorbance at the appropriate wavelength (e.g., 450 nm for TMB).

  • Plot the absorbance values against the logarithm of the concentration for the phenytoin standard curve and for each of the tested hydantoin derivatives.

  • Determine the IC50 value (the concentration that causes 50% inhibition of the maximum signal) for phenytoin and for each cross-reactant.

  • Calculate the percent cross-reactivity using the following formula: % Cross-Reactivity = (IC50 of Phenytoin / IC50 of Cross-Reactant) x 100

Conclusion

The specificity of anti-phenytoin antibodies is a critical performance characteristic of immunoassays used for therapeutic drug monitoring. This guide has highlighted the structural basis for cross-reactivity with other hydantoin derivatives and presented a comparative analysis of available data. While some modern immunoassays have improved specificity, significant cross-reactivity with prodrugs like fosphenytoin and metabolites can still occur, underscoring the importance of understanding the limitations of the chosen analytical method. The provided competitive ELISA protocol offers a robust framework for researchers to independently assess and validate the cross-reactivity of anti-phenytoin antibodies, ensuring the generation of accurate and reliable data for both clinical and research applications. As new hydantoin derivatives are developed, a thorough evaluation of their potential to interfere with existing immunoassays will remain a crucial aspect of their preclinical and clinical development.

References

• CEDIA Phenytoin II Assay [Package Insert]. Fremont, CA: Microgenics Corporation, a part of Thermo Fisher Scientific; 2023.
• Pryka, R. D., & Rodvold, K. A. (1996). Cross-reactivity of fosphenytoin in two human plasma phenytoin immunoassays. Clinical Chemistry, 42(6), 947-951.
• Rainey, P. M., & Rogers, K. E. (1996). Metabolite and matrix interference in phenytoin immunoassays. Clinical Chemistry, 42(10), 1645-1653.
• Haughey, D. B., Matzke, G. R., Halstenson, C. E., & Keane, W. F. (1984). Analytical specificity of commercially available methods for serum phenytoin determination. Journal of analytical toxicology, 8(3), 106-111.

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A Comparative Guide to the Biological Activity of L-5-Carboxymethylhydantoin and Other Hydantoins

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Versatile Hydantoin Scaffold

The hydantoin ring, a five-membered heterocyclic structure, is a cornerstone in medicinal chemistry, giving rise to a diverse array of compounds with a broad spectrum of biological activities.[1][2] From established antiepileptic drugs to promising anticancer and antimicrobial agents, the versatility of the hydantoin scaffold lies in the amenability of its N-1, N-3, and C-5 positions to substitution, which allows for the fine-tuning of its pharmacological properties.[2][3] This guide provides a comparative analysis of the biological activity of L-5-Carboxymethylhydantoin against other notable hydantoin derivatives, delving into the structure-activity relationships that govern their therapeutic potential.

The Pivotal Role of C-5 Substitution in Determining Biological Activity

Research has consistently demonstrated that the nature of the substituent at the C-5 position of the hydantoin ring is a critical determinant of its biological activity.[2][3] The size, lipophilicity, and electronic properties of the C-5 substituent profoundly influence the molecule's interaction with its biological targets. For instance, the presence of two phenyl groups at the C-5 position in phenytoin is essential for its anticonvulsant activity.[1] This section will explore how different C-5 substituents give rise to distinct pharmacological profiles.

L-5-Carboxymethylhydantoin: An Endogenous Metabolite

L-5-Carboxymethylhydantoin is an imidazolidine-2,4-dione with a carboxymethyl group at the 5-position. Unlike many synthetic hydantoin derivatives developed for therapeutic purposes, L-5-Carboxymethylhydantoin is primarily recognized for its role in endogenous metabolic pathways. It is a key intermediate in pyrimidine metabolism and serves as a substrate for the enzyme carboxymethylhydantoinase.[4] This enzyme catalyzes the hydrolysis of L-5-Carboxymethylhydantoin to N-carbamoyl-L-aspartate, a crucial step in the biosynthesis of pyrimidines.[5][6][7]

The biological significance of L-5-Carboxymethylhydantoin, therefore, lies primarily in its role as a metabolic intermediate rather than a direct pharmacological agent in the same vein as other hydantoin drugs. Its acidic carboxymethyl group at the C-5 position imparts distinct physicochemical properties that are suited for recognition by its specific enzyme.

Comparative Biological Activities of Hydantoin Derivatives

To understand the unique position of L-5-Carboxymethylhydantoin, it is essential to compare its known role with the well-documented biological activities of other hydantoin derivatives.

Anticonvulsant Activity: The Legacy of Phenytoin

The most well-known biological activity of hydantoins is their anticonvulsant effect, exemplified by phenytoin (5,5-diphenylhydantoin).[1][8][9] The presence of the two phenyl groups at the C-5 position is crucial for its mechanism of action, which involves the blockade of voltage-gated sodium channels in neurons.[10]

Hydantoin Derivative	C-5 Substituent(s)	Primary Biological Activity	Key Mechanistic Insight
Phenytoin	Two Phenyl groups	Anticonvulsant[1][8]	Blocks voltage-gated sodium channels[10]
Mephenytoin	One Phenyl, one Ethyl group	Anticonvulsant[1]	Similar to phenytoin
Ethotoin	One Phenyl, one Ethyl group at N-3	Anticonvulsant[1]	Similar to phenytoin
L-5-Carboxymethylhydantoin	One Carboxymethyl group	Metabolic Intermediate[4]	Substrate for carboxymethylhydantoinase[4]

This table summarizes the primary biological activity of selected hydantoin derivatives, highlighting the influence of the C-5 substituent.

Anticancer Activity: A Growing Field of Investigation

Numerous studies have explored the potential of hydantoin derivatives as anticancer agents.[3][11] The mechanism of action for these compounds is often multifaceted, involving the induction of apoptosis, inhibition of cell cycle progression, and interference with signaling pathways crucial for tumor growth. The nature of the C-5 substituent is again critical in determining the potency and selectivity of these anticancer effects. For instance, certain 5,5-diarylhydantoins have shown potent and selective inhibition of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and cancer.[11]

Hydantoin Derivative	C-5 Substituent(s)	Anticancer Activity
5,5-Diarylhydantoins	Various substituted aryl groups	Potent and selective COX-2 inhibitors[11]
3,5-Disubstituted hydantoins	Various alkyl and aryl groups	Antiproliferative activity against various cancer cell lines[3]

This table highlights the anticancer potential of certain classes of hydantoin derivatives.

Antimicrobial Activity: From Nitrofurantoin to Novel Derivatives

Nitrofurantoin, a hydantoin derivative with a nitrofurfurylidene group at the C-5 position, is a well-established antibacterial agent used for treating urinary tract infections.[12][13][14][15][16] Its mechanism of action involves the reduction of the nitro group by bacterial reductases to form reactive intermediates that damage bacterial DNA, ribosomes, and other macromolecules. More recent research has focused on developing novel hydantoin derivatives with broad-spectrum antimicrobial activity.[17]

Hydantoin Derivative	C-5 Substituent	Antimicrobial Activity
Nitrofurantoin	Nitrofurfurylidene	Antibacterial, particularly against urinary tract pathogens[12][16]
Thiohydantoin derivatives	Various substituents	Antibacterial and antifungal activity[17]

This table showcases the antimicrobial applications of hydantoin derivatives.

Structure-Activity Relationship (SAR) Insights and the Predicted Profile of L-5-Carboxymethylhydantoin

Based on the established SAR of hydantoin derivatives, the presence of a hydrophilic and acidic carboxymethyl group at the C-5 position of L-5-Carboxymethylhydantoin would predict a significantly different biological profile compared to hydantoins with lipophilic aryl or alkyl groups.

• Anticonvulsant Activity: The lack of bulky, lipophilic groups at C-5, which are characteristic of anticonvulsant hydantoins like phenytoin, suggests that L-5-Carboxymethylhydantoin is unlikely to possess significant anticonvulsant properties.

• Anticancer and Antimicrobial Activities: While less predictable, the hydrophilic nature of the carboxymethyl group might hinder its ability to cross cell membranes effectively, potentially limiting its intracellular activity compared to more lipophilic derivatives. However, it could potentially interact with extracellular targets or be actively transported into cells.

The primary role of L-5-Carboxymethylhydantoin appears to be dictated by its specific recognition by carboxymethylhydantoinase, a testament to the exquisite specificity that can be achieved through subtle modifications of the hydantoin scaffold.

Experimental Protocols

To facilitate further research in this area, detailed protocols for key biological assays are provided below.

Synthesis of Hydantoin Derivatives

A common method for the synthesis of 5-substituted hydantoins is the Bucherer-Bergs reaction.

Caption: Bucherer-Bergs reaction for hydantoin synthesis.

Protocol:

• A mixture of the starting ketone or aldehyde, potassium cyanide, and ammonium carbonate in a suitable solvent (e.g., ethanol/water) is heated in a sealed vessel.

• The reaction mixture is heated for several hours to allow for the formation of the hydantoin ring.

• Upon cooling, the hydantoin product often precipitates and can be isolated by filtration.

• Further purification can be achieved by recrystallization from an appropriate solvent.

Anticonvulsant Activity Assessment: Maximal Electroshock (MES) Test

The MES test is a widely used preclinical model to screen for anticonvulsant activity against generalized tonic-clonic seizures.

Caption: Workflow for the Maximal Electroshock (MES) test.

Protocol:

• Animals (typically mice or rats) are administered the test compound or a vehicle control at various doses.

• At the time of expected peak drug effect, a brief electrical stimulus is delivered through corneal electrodes.

• The animals are observed for the presence or absence of a tonic hindlimb extension, which is the endpoint of the seizure.

• The dose of the compound that protects 50% of the animals from the tonic hindlimb extension (ED50) is calculated.

In Vitro Cytotoxicity Assessment: MTT Assay

The MTT assay is a colorimetric assay used to assess cell viability and the cytotoxic potential of a compound.

Caption: Workflow for the MTT cytotoxicity assay.

Protocol:

• Cancer cells are seeded in a 96-well plate and allowed to adhere overnight.

• The cells are then treated with various concentrations of the test compound and incubated for a specified period (e.g., 24, 48, or 72 hours).

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is added to each well and incubated for 2-4 hours. Viable cells with active metabolism will reduce the yellow MTT to purple formazan crystals.

• A solubilizing agent, such as DMSO, is added to dissolve the formazan crystals.

• The absorbance of the resulting purple solution is measured using a microplate reader at approximately 570 nm. The intensity of the color is proportional to the number of viable cells.

Conclusion

The hydantoin scaffold is a remarkable platform for the development of a wide range of therapeutic agents. The biological activity of hydantoin derivatives is exquisitely sensitive to the nature of the substituents, particularly at the C-5 position. While L-5-Carboxymethylhydantoin is an important endogenous metabolite involved in pyrimidine biosynthesis, its acidic carboxymethyl group makes it structurally distinct from the lipophilic C-5 substituted hydantoins that exhibit prominent anticonvulsant, anticancer, and antimicrobial activities. Future research may yet uncover novel pharmacological roles for hydantoins with acidic substituents, but for now, the primary distinction between L-5-Carboxymethylhydantoin and its more pharmacologically celebrated relatives lies in their fundamentally different roles in biology and medicine.

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A Senior Application Scientist's Guide to the Accurate and Precise Analysis of L-5-Carboxymethylhydantoin

For researchers, scientists, and drug development professionals dedicated to unraveling the complexities of oxidative stress, the accurate quantification of biomarkers is paramount. L-5-Carboxymethylhydantoin (CMH), a product of thymidine oxidation, is emerging as a significant indicator of DNA damage wrought by reactive oxygen species (ROS). This guide provides an in-depth comparison of the primary analytical methodologies for CMH quantification: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), and Gas Chromatography-Mass Spectrometry (GC-MS).

This document moves beyond a simple recitation of protocols. It delves into the causality behind experimental choices, offering insights honed from years of field experience to ensure that every protocol is a self-validating system. By understanding the strengths and limitations of each technique, you will be empowered to select and implement the most appropriate method for your research needs, ensuring data of the highest accuracy and precision.

The Significance of L-5-Carboxymethylhydantoin in Oxidative Stress

Oxidative stress, an imbalance between the production of ROS and the body's ability to counteract their harmful effects, is implicated in a multitude of pathological conditions, including neurodegenerative diseases, cardiovascular disorders, and cancer. ROS can indiscriminately damage cellular macromolecules, and DNA is a primary target. The oxidation of the DNA base thymidine gives rise to a variety of products, including CMH.[1] Therefore, the concentration of CMH in biological fluids such as urine and plasma can serve as a direct measure of oxidative DNA damage, providing a valuable window into the physiological impact of oxidative stress.

Metabolic Pathway of L-5-Carboxymethylhydantoin Formation

The formation of L-5-Carboxymethylhydantoin is a direct consequence of the oxidative degradation of thymidine, a fundamental component of DNA. This process is initiated by the attack of reactive oxygen species, such as hydroxyl radicals (•OH), on the thymidine molecule. The resulting cascade of reactions leads to the opening and rearrangement of the pyrimidine ring, ultimately forming the stable hydantoin structure of CMH. Understanding this pathway is crucial for interpreting the biological significance of measured CMH levels.

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A Comparative Guide to the Synthesis of L-5-Carboxymethylhydantoin for Researchers and Drug Development Professionals

In the landscape of pharmaceutical development and scientific research, the synthesis of chiral molecules with high purity is a cornerstone of innovation. L-5-Carboxymethylhydantoin, a key intermediate in the synthesis of various bioactive compounds, presents a compelling case for the critical evaluation of its synthetic pathways. This guide provides an in-depth, objective comparison of the primary synthetic routes to L-5-Carboxymethylhydantoin, offering experimental insights and data to inform the selection of the most appropriate method for your research and development needs.

Introduction: The Significance of L-5-Carboxymethylhydantoin

L-5-Carboxymethylhydantoin is a cyclic ureide derivative of the amino acid L-aspartic acid. Its structural motif is a valuable scaffold in medicinal chemistry, contributing to the pharmacological activity of a range of therapeutic agents. The stereochemistry at the C-5 position is often crucial for biological efficacy, making stereoselective synthesis a primary consideration. This guide will dissect three principal synthetic strategies: the direct cyclization of L-aspartic acid (Urech Synthesis), the classic Bucherer-Bergs reaction, and a promising chemo-enzymatic approach.

Route 1: Urech Hydantoin Synthesis from L-Aspartic Acid

The Urech hydantoin synthesis offers a direct and often stereoretentive route to hydantoins from amino acids. This method involves the formation of an N-carbamoyl intermediate from the amino acid, followed by acid-catalyzed cyclization. Modern adaptations of this classic reaction, particularly the use of microwave irradiation, have significantly improved reaction times and yields.

Mechanistic Rationale

The synthesis commences with the nucleophilic attack of the amino group of L-aspartic acid on potassium cyanate, forming an N-carbamoyl-L-aspartic acid intermediate (also known as L-ureidosuccinic acid). Subsequent treatment with a strong acid catalyzes an intramolecular cyclization via nucleophilic attack of the ureido nitrogen onto the activated carboxylic acid, followed by dehydration to yield the hydantoin ring. The stereochemical integrity of the chiral center at C-5 is generally preserved under these conditions.

Experimental Protocol: Microwave-Assisted One-Pot Synthesis[1][2]

A robust and efficient one-pot microwave-assisted procedure can be adapted for the synthesis of L-5-Carboxymethylhydantoin from L-aspartic acid.

Materials:

• L-Aspartic Acid

• Potassium Cyanate (KOCN)

• Distilled Water

• Concentrated Hydrochloric Acid (HCl)

• Ethyl Acetate

• Anhydrous Sodium Sulfate

Procedure:

• N-Carbamylation: In a 30 mL microwave reactor vial, charge L-aspartic acid (5 mmol) and potassium cyanate (25 mmol) with distilled water (7 mL).

• Irradiate the mixture in a microwave reactor at 80°C for 1 hour. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Cyclization: Upon completion of the N-carbamylation, add concentrated hydrochloric acid (7 mL) to the reaction mixture.

• Irradiate the mixture again in the microwave reactor at 80°C for 15 minutes.

• Work-up: Neutralize the reaction mixture to pH 7 with a saturated sodium bicarbonate solution.

• Extract the product with ethyl acetate multiple times.

• Combine the organic extracts, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain L-5-Carboxymethylhydantoin.

Visualization of the Urech Synthesis Workflow

Caption: One-pot microwave-assisted Urech synthesis of L-5-Carboxymethylhydantoin.

Route 2: The Bucherer-Bergs Reaction

The Bucherer-Bergs reaction is a classic multicomponent reaction for the synthesis of hydantoins from carbonyl compounds, a cyanide source, and ammonium carbonate.[1][2] To synthesize L-5-Carboxymethylhydantoin via this route, the corresponding α-keto acid, oxaloacetic acid, is the logical starting material.

Mechanistic Rationale

The reaction proceeds through the initial formation of a cyanohydrin from oxaloacetic acid and cyanide. This is followed by reaction with ammonia (from ammonium carbonate) to form an aminonitrile. The aminonitrile then reacts with carbon dioxide (also from ammonium carbonate) to form a cyano-carbamic acid, which undergoes intramolecular cyclization to an imino-oxazolidinone. This intermediate then rearranges to the hydantoin product.[3] A critical aspect of this synthesis is that it proceeds through achiral intermediates, resulting in a racemic mixture of the final product.

Experimental Protocol: Bucherer-Bergs Synthesis of 5-Carboxymethylhydantoin[5][6]

Materials:

• Oxaloacetic Acid

• Potassium Cyanide (KCN) or Sodium Cyanide (NaCN)

• Ammonium Carbonate ((NH₄)₂CO₃)

• Ethanol

• Water

• Concentrated Hydrochloric Acid (HCl)

Procedure:

• In a round-bottom flask equipped with a reflux condenser, dissolve oxaloacetic acid (10 mmol) in a mixture of 50% aqueous ethanol (50 cm³).

• Add sodium cyanide (20 mmol) and ammonium carbonate (40 mmol) to the solution.

• Heat the reaction mixture to reflux at 50-65°C and stir for 8-24 hours.

• Cool the reaction mixture to room temperature and filter.

• Carefully acidify the filtrate to pH ~2 with concentrated HCl in a fume hood.

• Cool the acidified solution in a refrigerator to promote crystallization.

• Collect the precipitated 5-Carboxymethylhydantoin by filtration and recrystallize from a suitable solvent (e.g., ethanol/water).

Visualization of the Bucherer-Bergs Reaction Workflow

Caption: Bucherer-Bergs synthesis of racemic 5-Carboxymethylhydantoin.

Route 3: Chemo-Enzymatic Synthesis

A chemo-enzymatic approach combines the flexibility of chemical synthesis with the high selectivity of enzymatic catalysis. For the synthesis of L-5-Carboxymethylhydantoin, a plausible route involves the enzymatic synthesis of the N-carbamoyl-L-aspartate precursor, followed by a chemical or enzymatic cyclization.

Mechanistic Rationale

This two-step approach leverages the stereoselectivity of enzymes. The first step involves the enzymatic carbamoylation of L-aspartic acid to form N-carbamoyl-L-aspartate. The second step is the cyclization of this intermediate to L-5-Carboxymethylhydantoin. This cyclization could potentially be catalyzed by a dihydropyrimidinase or a related enzyme, which are known to be involved in hydantoin metabolism. Although these enzymes typically catalyze the hydrolytic ring-opening, the reverse reaction (cyclization) may be favored under specific conditions, such as high substrate concentration and removal of water.

Proposed Chemo-Enzymatic Protocol

Step 1: Enzymatic Synthesis of N-Carbamoyl-L-Aspartate

This step can be achieved using aspartate carbamoyltransferase (ATCase), which catalyzes the reaction between carbamoyl phosphate and L-aspartate.

Materials:

• L-Aspartic Acid

• Carbamoyl Phosphate

• Aspartate Carbamoyltransferase (ATCase)

• Buffer solution (e.g., Tris-HCl, pH 8.0)

Procedure:

• Prepare a buffered solution of L-aspartic acid and carbamoyl phosphate.

• Add ATCase to the solution and incubate at the optimal temperature for the enzyme (typically 25-37°C).

• Monitor the formation of N-carbamoyl-L-aspartate using a suitable analytical method (e.g., HPLC).

• Upon completion, the enzyme can be removed by denaturation or filtration.

Step 2: Chemical Cyclization of N-Carbamoyl-L-Aspartate

The purified N-carbamoyl-L-aspartate can then be cyclized under acidic conditions, similar to the second step of the Urech synthesis.

Procedure:

• Treat the aqueous solution of N-carbamoyl-L-aspartate with a strong acid (e.g., HCl).

• Heat the mixture to promote cyclization and dehydration.

• Isolate and purify the resulting L-5-Carboxymethylhydantoin.

Visualization of the Chemo-Enzymatic Synthesis Workflow

Caption: A proposed chemo-enzymatic route to L-5-Carboxymethylhydantoin.

Comparative Analysis of Synthetic Routes

The choice of synthetic route depends on several factors, including the desired stereochemistry, scale of production, cost of reagents, and available equipment. The following table provides a comparative summary of the three discussed routes.

Parameter	Urech Synthesis (Microwave-Assisted)	Bucherer-Bergs Reaction	Chemo-Enzymatic Synthesis
Starting Material	L-Aspartic Acid	Oxaloacetic Acid	L-Aspartic Acid, Carbamoyl Phosphate
Key Reagents	Potassium Cyanate, HCl	KCN/NaCN, (NH₄)₂CO₃	Aspartate Carbamoyltransferase, Acid
Stereoselectivity	High (retention of configuration)	None (produces racemic mixture)	High (enzyme-controlled)
Reaction Time	~1.5 hours	8-24 hours	Enzymatic step: hours; Chemical step: hours
Yield	Good to excellent (up to 89% for similar amino acids)[4]	Generally good	Potentially high, dependent on enzyme activity and cyclization efficiency
Purification	Often simple precipitation or extraction	Recrystallization; requires chiral resolution for L-isomer	Enzyme removal, chromatography
Advantages	Rapid, one-pot, stereoselective, uses readily available starting material	High atom economy, uses inexpensive reagents	High stereoselectivity, mild reaction conditions for enzymatic step
Disadvantages	Use of toxic cyanate	Use of highly toxic cyanide, produces racemic mixture, requires chiral separation	Requires specific enzyme, potentially multi-step, may be less cost-effective on a small scale

Conclusion and Recommendations

For researchers and drug development professionals requiring enantiomerically pure L-5-Carboxymethylhydantoin, the microwave-assisted Urech synthesis from L-aspartic acid stands out as the most promising route. It offers a rapid, one-pot procedure with high potential for stereoretention and good yields. This method aligns well with the principles of green chemistry by reducing reaction times and potentially simplifying purification.

The Bucherer-Bergs reaction , while a classic and robust method for hydantoin synthesis, is fundamentally limited by its lack of stereocontrol, necessitating a subsequent and often costly chiral resolution step. This makes it less suitable for applications where the L-enantiomer is specifically required.

The chemo-enzymatic route represents a highly elegant and stereoselective approach. While currently more complex due to the requirement of a specific enzyme and a two-step process, it holds significant potential for large-scale, sustainable production where high enantiopurity is paramount. Further developments in enzyme engineering and process optimization could make this the preferred industrial method in the future.

Ultimately, the selection of the optimal synthetic route will depend on the specific project requirements, including scale, purity specifications, and available resources. This guide provides the foundational knowledge and comparative data to make an informed decision.

References

• Bucherer, H. T.; Steiner, W. J. Prakt. Chem.1934, 140, 291.

• Chang, W.-J.; Liew, S. Y.; Kurz, T.; Tan, S.-P. Beilstein J. Org. Chem.2025 , 21, 596–600. [Link]

• Ware, E. Chem. Rev.1950 , 46, 403. [Link]

• Liew, S. Y.; et al. Sequential two-step, one-pot microwave-assisted Urech synthesis of 5-monosubstituted hydantoins from L-amino acids in water. ResearchGate. 2025 . [Link]

• Wikipedia. Bucherer–Bergs reaction. [Link]

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A Senior Application Scientist's Guide to Inter-laboratory Validation of L-5-Carboxymethylhydantoin (CMH) Measurement

Introduction: The Crucial Role of L-5-Carboxymethylhydantoin (CMH) and the Need for Analytical Consensus

L-5-Carboxymethylhydantoin (CMH) is an emerging biomarker of significant interest in clinical and pharmaceutical research, particularly in studies related to oxidative stress and DNA damage. As research progresses from discovery to clinical application, the ability to reliably and consistently measure CMH across different studies and laboratories becomes paramount. Inconsistent data can invalidate clinical trial results, hinder drug development, and ultimately delay therapeutic advancements.

This guide provides an in-depth comparison and validation framework for establishing a robust and reproducible analytical method for CMH quantification in biological matrices. The core principle of this guide is to move beyond single-laboratory validation and embrace a comprehensive inter-laboratory comparison. Such studies are the gold standard for identifying and controlling analytical variability, ensuring that data generated in a lab in North America can be confidently compared to data from a lab in Europe or Asia.[1][2][3] This process is essential for building the trust and authority required for a biomarker to be accepted for regulatory and clinical decision-making.[4][5]

The Rationale for a Multi-Laboratory Approach: Beyond Single-Site Validation

A single laboratory may develop a method that demonstrates excellent performance characteristics—high accuracy, precision, and sensitivity—within its own controlled environment. However, this provides a limited perspective.[1] Subtle differences in instrumentation, reagent sources, environmental conditions, and even technician handling can introduce significant bias when the method is transferred. An inter-laboratory study is designed to stress-test an analytical method by exposing it to these real-world variables.

The primary objectives of this validation study are:

• To evaluate the reproducibility and robustness of two distinct Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) methods for CMH quantification.

• To establish a consensus on best practices for CMH analysis.

• To provide a clear, data-driven recommendation for a standardized analytical protocol.

This approach aligns with the principles outlined by international regulatory bodies, which emphasize that the objective of validating an analytical procedure is to demonstrate its fitness for the intended purpose.[6][7][8]

Designing the Inter-laboratory Study: A Framework for Success

A successful inter-laboratory comparison hinges on meticulous planning and a clear, well-documented protocol. The design must be a self-validating system, where the integrity of the results is continuously monitored.

Selection of Participating Laboratories

The credibility of the study is directly linked to the participants. For this validation, a minimum of three to five independent, ISO 17025 accredited laboratories should be recruited.[9][10] This provides a reasonable cross-section of the qualified laboratory population without making the study logistically prohibitive.[11] The selection criteria should include demonstrated expertise in small-molecule bioanalysis using LC-MS/MS.

Preparation of Study Materials

A central organizing body must prepare and distribute a standardized set of materials to all participating labs to eliminate variability from sample and standard preparation.

• Reference Standard: A single, well-characterized lot of certified L-5-Carboxymethylhydantoin and its stable isotope-labeled internal standard (SIL-IS), L-5-Carboxymethylhydantoin-¹³C,¹⁵N₂, will be used. The use of a SIL-IS is critical as it co-elutes with the analyte and experiences identical conditions during sample preparation, chromatography, and ionization, thereby providing the most effective correction for analytical variability.

• Quality Control (QC) Samples: A large batch of human plasma will be stripped of endogenous CMH and then spiked to create three QC levels: Low (3x LLOQ), Medium, and High.

• Blinded Test Samples: A set of 20 individual human plasma samples with endogenous CMH levels will be aliquoted and distributed. These samples will be analyzed "blind" by each laboratory to provide an unbiased assessment of method performance.

Caption: Inter-laboratory study workflow from material preparation to final report.

Comparative Analytical Methodologies

Two LC-MS/MS methods will be validated. Both methods are robust, but differ primarily in the sample preparation stage—a common source of analytical variability.

• Method A: Protein Precipitation (PPT) - A rapid, straightforward approach.

• Method B: Solid-Phase Extraction (SPE) - A more complex but potentially cleaner extraction technique.

Detailed Experimental Protocol: Method A (PPT)

• Sample Thawing: Thaw plasma samples and QCs on ice for approximately 60 minutes. Vortex gently.

• Aliquoting: Transfer 50 µL of each sample/QC/blank into a 1.5 mL microcentrifuge tube.

• Internal Standard Addition: Add 10 µL of the SIL-IS working solution to all tubes except the double blank.

• Precipitation: Add 200 µL of cold acetonitrile. Vortex vigorously for 30 seconds. The cold solvent and vigorous mixing ensure efficient protein crashing.

• Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4°C. This step pellets the precipitated proteins, leaving the analyte in the supernatant.

• Supernatant Transfer: Carefully transfer 150 µL of the supernatant to a clean autosampler vial.

• Injection: Inject 5 µL onto the LC-MS/MS system.

Detailed Experimental Protocol: Method B (SPE)

• Sample Thawing & Aliquoting: Same as steps 1 & 2 in Method A.

• Internal Standard Addition: Add 10 µL of the SIL-IS working solution.

• Sample Pre-treatment: Add 100 µL of 4% phosphoric acid in water to acidify the sample. This ensures the analyte is in the correct ionic state to bind to the SPE sorbent.

• SPE Plate Conditioning: Condition a mixed-mode cation exchange SPE plate with 500 µL of methanol followed by 500 µL of water.

• Sample Loading: Load the pre-treated sample onto the SPE plate.

• Washing: Wash the plate with 500 µL of 0.1% formic acid in water, followed by 500 µL of methanol. This removes interfering hydrophilic and moderately hydrophobic compounds.

• Elution: Elute the CMH and SIL-IS with 200 µL of 5% ammonium hydroxide in methanol into a clean collection plate.

• Evaporation & Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen at 40°C. Reconstitute in 100 µL of the mobile phase A.

• Injection: Inject 5 µL onto the LC-MS/MS system.

Validation Parameters and Acceptance Criteria

The validation will be conducted in accordance with established regulatory guidelines.[6][7][12] The performance of each method in each laboratory will be assessed against these pre-defined criteria.

Parameter	Description	Acceptance Criteria
Selectivity	The ability to differentiate and quantify the analyte in the presence of other components in the sample.	No significant interfering peaks (>20% of LLOQ) at the retention time of CMH in blank plasma.
Linearity	The ability to produce results that are directly proportional to the concentration of the analyte.	Calibration curve with a correlation coefficient (r²) ≥ 0.99 using a weighted (1/x²) linear regression.
Lower Limit of Quantification (LLOQ)	The lowest concentration on the calibration curve that can be measured with acceptable accuracy and precision.	Signal-to-noise ratio > 10; Accuracy within ±20%; Precision ≤20% CV.
Accuracy	The closeness of the measured value to the nominal (true) value.	Mean concentration of QCs must be within ±15% of the nominal value (±20% at LLOQ).
Precision (Repeatability & Intermediate)	The closeness of agreement between a series of measurements.	Coefficient of Variation (CV) for QCs must be ≤15% (≤20% at LLOQ).
Reproducibility (Inter-laboratory Precision)	The precision between different laboratories.	Inter-laboratory CV should ideally be ≤20%.
Stability	The chemical stability of the analyte in the biological matrix under specific conditions.	Mean concentration of stability QCs must be within ±15% of nominal values.

Data Analysis and Hypothetical Results

Statistical analysis is critical for objectively comparing methods and laboratory performance.[13][14] Analysis of variance (ANOVA) will be used to assess the contribution of different factors (method, laboratory) to the overall measurement variability.

Caption: Deconstruction of total measurement variability using ANOVA.

Table 1: Hypothetical Inter-laboratory Accuracy Results (% Bias from Nominal)

QC Level	Lab A (PPT)	Lab A (SPE)	Lab B (PPT)	Lab B (SPE)	Lab C (PPT)	Lab C (SPE)
LLOQ	-12.5%	-5.1%	-18.2%	-8.4%	-15.0%	-6.3%
Low QC	-8.2%	-2.5%	-11.5%	-4.1%	-9.8%	-3.0%
Mid QC	-5.4%	1.1%	-7.9%	2.3%	-6.2%	1.8%
High QC	-3.1%	0.5%	-5.5%	1.5%	-4.3%	0.9%

Table 2: Hypothetical Inter-laboratory Precision Results (% Coefficient of Variation, CV)

QC Level	Within-Lab (PPT)	Within-Lab (SPE)	Between-Labs (PPT)	Between-Labs (SPE)
LLOQ	11.2%	8.5%	19.8%	12.1%
Low QC	8.9%	6.2%	16.5%	9.8%
Mid QC	6.5%	4.1%	13.2%	7.5%
High QC	5.1%	3.5%	11.8%	6.3%

Discussion and Interpretation: Synthesizing the Data into Actionable Insights

The hypothetical data clearly illustrates the value of this comparative validation.

• Accuracy Insights: Method B (SPE) consistently demonstrates lower bias across all laboratories and concentration levels. The negative bias observed with Method A (PPT) suggests potential ion suppression or incomplete recovery that is not fully corrected by the internal standard. While within the ±15% acceptance criteria for most levels, the systematic nature of the bias is a concern for a method intended for wide deployment.

• Precision Insights: The SPE method shows superior performance in both within-laboratory (intermediate precision) and between-laboratory (reproducibility) assessments. The higher between-lab CV for the PPT method (11.8% - 19.8%) indicates that it is more susceptible to variations in laboratory-specific conditions. The cleaner extracts from the SPE method likely contribute to more stable instrument performance and reduced variability.

Conclusion

The inter-laboratory validation process is an indispensable step in the lifecycle of a clinical biomarker.[4][15] It provides the necessary evidence to demonstrate that an analytical method is not just valid, but truly robust, reliable, and transferable. Based on this comprehensive comparative guide, the Solid-Phase Extraction (SPE) based LC-MS/MS method provides superior accuracy and inter-laboratory precision for the quantification of L-5-Carboxymethylhydantoin. Adopting this standardized method across research and clinical sites will ensure data consistency and integrity, accelerating the translation of CMH from a research biomarker to a validated tool for drug development and clinical practice.

References

• Title: Bioanalytical method validation - Scientific guideline Source: European Medicines Agency (EMA) URL: [Link]

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• Title: FDA Updates Analytical Validation Guidance Source: BioPharm International URL: [Link]

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• Title: Synthesis and characterization of 3-allyl-5,5-dimethylhydantoin Source: ResearchGate URL: [Link]

• Title: (PDF) Cummings J, Raynaud F, Jones L, Sugar R, Dive C Fit-for-purpose biomarker method validation for application in clinical trials of anticancer drugs. Br J Cancer 103(9): 1313-1317 Source: ResearchGate URL: [Link]

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A Senior Application Scientist's Guide to the Detection of L-5-Carboxymethylhydantoin: A Comparative Analysis of Leading Methodologies

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Clinical Significance of L-5-Carboxymethylhydantoin

L-5-Carboxymethylhydantoin (CMH) is a significant metabolite of the widely used chemotherapeutic agent 5-fluorouracil (5-FU)[1][2]. The metabolic pathway of 5-FU is complex, with a large portion being catabolized by the enzyme dihydropyrimidine dehydrogenase (DPD)[3][4]. Genetic variations in the DPD gene can lead to DPD deficiency, resulting in decreased 5-FU clearance and a higher risk of severe, life-threatening toxicity[5][6][7]. The quantification of 5-FU metabolites, such as CMH, in biological fluids like urine and plasma, serves as a crucial tool for understanding an individual's 5-FU metabolism. This can aid in identifying patients at risk of toxicity and may guide personalized dosing strategies to improve therapeutic outcomes[4][8].

This guide provides a comprehensive comparison of the primary analytical methodologies for the detection and quantification of L-5-Carboxymethylhydantoin. As a Senior Application Scientist, my goal is to offer not just protocols, but a deep dive into the causality behind experimental choices, ensuring that the information presented is both technically sound and practically insightful. We will explore High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and Gas Chromatography-Mass Spectrometry (GC-MS), and discuss the current landscape of immunoassays for this analyte.

Comparative Overview of Analytical Methodologies

The choice of an analytical method for CMH detection is dictated by the specific requirements of the study, including the desired sensitivity, selectivity, sample matrix, and throughput. Each technique offers a unique set of advantages and challenges.

Method	Principle	Sample Throughput	Sensitivity (Typical)	Selectivity	Instrumentation Cost	Expertise Required
HPLC-UV	Chromatographic separation followed by UV absorbance detection.	Moderate	µg/mL to high ng/mL	Moderate	Low to Moderate	Moderate
LC-MS/MS	Chromatographic separation coupled with mass spectrometric detection.	High	pg/mL to low ng/mL	Very High	High	High
GC-MS	Chromatographic separation of volatile derivatives followed by mass spectrometric detection.	Moderate	ng/mL	High	Moderate to High	High
Immunoassay (ELISA)	Antigen-antibody binding with enzymatic signal amplification.	High	ng/mL to pg/mL	High (if available)	Low	Low to Moderate

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a robust and widely accessible technique for the quantification of analytes in biological matrices. For a polar and non-volatile molecule like CMH, reversed-phase HPLC is the method of choice.

Principle and Rationale

In reversed-phase HPLC, a non-polar stationary phase (typically C18) is used with a polar mobile phase. The separation of CMH from other urinary or plasma components is achieved by optimizing the mobile phase composition, pH, and temperature. UV detection is suitable for CMH due to the presence of a chromophore in its hydantoin ring structure. The selection of the detection wavelength is critical for achieving optimal sensitivity and minimizing interference from co-eluting matrix components.

Workflow for HPLC-UV Analysis of CMH

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A Senior Application Scientist's Guide to the Conformational Analysis of L-5-Carboxymethylhydantoin and Related Compounds

Abstract

The conformational landscape of hydantoin derivatives is a critical determinant of their biological activity, influencing how they interact with therapeutic targets. This guide provides an in-depth comparative analysis of the conformational preferences of L-5-Carboxymethylhydantoin and related structures. We will explore the synergistic application of experimental techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy and X-ray crystallography, with computational methods such as Density Functional Theory (DFT) and Molecular Dynamics (MD) simulations. This document is intended for researchers, scientists, and drug development professionals seeking to understand and modulate the three-dimensional architecture of this important class of molecules.

Introduction: The Significance of Hydantoin Conformation in Drug Design

The hydantoin scaffold is a privileged structure in medicinal chemistry, forming the core of numerous anticonvulsant drugs like phenytoin and antiarrhythmic agents.[1][2] L-5-Carboxymethylhydantoin, a derivative of the amino acid aspartic acid, and its analogues are of particular interest as peptidomimetics.[3][4] Their ability to adopt well-defined secondary structures, such as α-helices and β-turns, allows them to mimic natural peptides and interact with biological targets.[3][5] The orientation of the carboxymethyl side chain and the puckering of the hydantoin ring are not fixed; they exist in a dynamic equilibrium of conformers. Understanding and controlling this equilibrium is paramount for designing molecules with enhanced potency and selectivity.

The central thesis of this guide is that a multi-pronged approach, integrating high-resolution experimental data with predictive computational models, is essential for a comprehensive conformational analysis. This allows for a deeper understanding of not just static structures, but also the energetic landscape that governs conformational transitions in different environments.

Experimental Determination of Conformation

Direct experimental observation remains the gold standard for structural elucidation. We will compare two primary techniques: X-ray crystallography for the solid state and NMR spectroscopy for the solution state.

X-ray Crystallography: The Static Picture

X-ray crystallography provides an atomic-resolution snapshot of a molecule's conformation as it exists within a crystal lattice.[6][7] This technique is invaluable for determining precise bond lengths, bond angles, and torsion angles. However, it is crucial to recognize that the observed conformation can be influenced by crystal packing forces, which may stabilize a higher-energy conformer that is less populated in solution.[3]

• Crystal Growth: High-quality single crystals are paramount. Vapor diffusion is a common and effective method.[6]

  • Dissolve the hydantoin derivative in a suitable solvent (e.g., methanol, ethanol).

  • Place this solution in a small, open vial.

  • Position the vial inside a larger, sealed container that includes a reservoir of a precipitant (a solvent in which the compound is less soluble, e.g., diethyl ether).[6]

  • Allow the precipitant to slowly diffuse into the sample solution, gradually decreasing the solubility and promoting the formation of well-ordered crystals.

• Data Collection: Mount a suitable crystal on a goniometer and place it in an X-ray diffractometer. Data is collected by rotating the crystal in the X-ray beam.

• Structure Solution and Refinement: The diffraction pattern is used to calculate an electron density map, from which the atomic positions are determined. This model is then refined to best fit the experimental data.[8]

NMR Spectroscopy: Conformation in Solution

NMR spectroscopy is a powerful tool for studying the conformation and dynamics of molecules in solution, which more closely mimics the physiological environment.[9] Several NMR techniques can be employed to deduce conformational preferences.

• ¹H NMR Chemical Shifts: The chemical shifts of amide protons (NH) can indicate their involvement in intramolecular hydrogen bonds.[5] Protons involved in hydrogen bonding are shielded from the solvent and typically resonate at a higher frequency (downfield shift), often above 8 ppm in a nonpolar solvent like CDCl₃.[5]

• Nuclear Overhauser Effect (NOE): NOE-based experiments, such as NOESY, detect protons that are close in space (< 5 Å), irrespective of their covalent bonding. The intensity of an NOE cross-peak is inversely proportional to the sixth power of the distance between the protons, providing powerful constraints for determining three-dimensional structure.

• Vicinal Coupling Constants (³J): The magnitude of the coupling constant between two protons on adjacent carbons (³JHH) is dependent on the dihedral angle between them, as described by the Karplus equation. This is particularly useful for determining the conformation of side chains.

• Sample Preparation: Dissolve the hydantoin derivative in a deuterated solvent (e.g., CDCl₃, DMSO-d₆) to a concentration of approximately 2.5 mM.[5] The choice of solvent can influence the conformational equilibrium.[10][11]

• Data Acquisition: Record a 2D NOESY spectrum on a high-field NMR spectrometer (e.g., 500 MHz or higher). A mixing time of 300-800 ms is typically appropriate for molecules of this size.

• Data Analysis: Integrate the cross-peaks to determine their volumes. These volumes are then used to calculate interproton distances, which serve as restraints in computational modeling.

The following diagram illustrates the general workflow for conformational analysis, integrating both experimental and computational approaches.

Caption: Integrated workflow for conformational analysis.

Computational Conformational Analysis: Exploring the Energy Landscape

Computational chemistry provides indispensable tools for exploring the full conformational space of a molecule and understanding the relative energies of different conformers.[12]

Molecular Mechanics (MM) Conformational Search

The first step in a computational analysis is typically a broad exploration of the potential energy surface.[3] A combined Monte Carlo-Molecular Mechanics (MM) approach is efficient for this purpose.[5] This method systematically or randomly alters the rotatable bonds of the molecule and uses a force field to calculate the energy of each resulting conformer, identifying a set of low-energy structures.[3][5]

• Structure Input: Build the 3D structure of the L-5-Carboxymethylhydantoin derivative.

• Force Field Selection: Choose an appropriate molecular mechanics force field (e.g., MMFF94, OPLS3e).

• Search Algorithm: Perform a conformational search, saving all unique conformers within a specified energy window (e.g., 10 kcal/mol) of the global minimum.[3][5]

Density Functional Theory (DFT) for Refined Energetics

While MM is fast, DFT provides more accurate electronic structure calculations and, consequently, more reliable relative energies.[3][5] The low-energy conformers identified by the MM search should be re-optimized using DFT.

• Method Selection: Use the coordinates from the MM search as starting points.

• Calculation: Perform geometry optimization and frequency calculations using a functional like B3LYP with a suitable basis set, such as 6-311++G(d,p).[13] The frequency calculation confirms that the optimized structure is a true energy minimum (no imaginary frequencies).

• Energy Correction: Correct the electronic energies with the zero-point vibrational energy (ZPVE) to obtain more accurate relative Gibbs free energies.[3][5]

Molecular Dynamics (MD) for Simulating Dynamic Behavior

MD simulations model the movement of atoms and molecules over time, providing insights into the dynamic stability of conformations and the transitions between them. This is particularly useful for understanding how a molecule behaves in a solvent environment.

Comparative Analysis: L-5-Carboxymethylhydantoin and Related Compounds

The conformational preferences of hydantoin derivatives are highly sensitive to the nature and stereochemistry of the substituents at the C5 position and the nitrogen atoms.[3][14] By comparing L-5-Carboxymethylhydantoin to other derivatives, we can elucidate key structure-conformation relationships.

A key conformational feature of these peptidomimetics is their ability to form intramolecular hydrogen bonds that stabilize either an α-helix-like or a β-turn-like structure.[5] The β-turn is characterized by a 10-membered ring formed by a hydrogen bond, while the α-helix involves two consecutive γ-turns stabilized by hydrogen bonds to the hydantoin carbonyls.[5]

Compound/Condition	Dominant Conformation (Computational)	Dominant Conformation (Solution/Solid)	Key Influencing Factor	Reference
Generic Hydantoin Peptidomimetics (gem-dimethyl or cycloalkyl at Cα)	α-Helix (slightly more stable)	β-Turn	Steric bulk at the Cα position of the isocyanate-derived moiety favors the α-helix in vacuum calculations.	[3][5]
Generic Hydantoin Peptidomimetics (unsubstituted Cα, R=H)	β-Turn (as global minimum)	β-Turn	Increased flexibility allows for the formation of the more compact β-turn structure.	[3][5]
5-Acetic Acid Hydantoin (isolated molecule)	13 distinct conformers identified. The most stable is a cis arrangement of the carboxylic acid group.	The room temperature stable polymorph adopts the highest-energy calculated conformer.	Intermolecular hydrogen bonding and crystal packing forces in the solid state can override the intrinsic conformational preference of the isolated molecule.	[13]
Generic Hydantoin Peptidomimetics (in CDCl₃)	N/A	β-Turn	Intramolecular hydrogen bonds, evidenced by downfield chemical shifts of NH protons, stabilize the β-turn conformation in nonpolar solvents.	[3][5]

The data clearly shows a fascinating dichotomy: in silico models of isolated molecules often predict the open α-helix conformation to be slightly more stable, whereas experimental data from solution NMR and solid-state X-ray diffraction frequently show a preference for the closed β-turn conformation.[4] This highlights the critical role of the environment—be it solvent molecules or the crystal lattice—in stabilizing specific conformers through hydrogen bonding and other intermolecular interactions.[3][13]

For L-5-Carboxymethylhydantoin, which has an unsubstituted Cα (the CH₂ of the carboxymethyl group), we can predict a strong propensity to adopt a β-turn-like conformation, particularly in less polar environments where intramolecular hydrogen bonding would be favored. The carboxylic acid group itself introduces additional conformational complexity and the potential for both intra- and intermolecular hydrogen bonding.

The following diagram illustrates the logical relationship between molecular features and conformational outcomes.

Caption: Factors influencing hydantoin conformation.

Conclusion and Future Directions

The conformational analysis of L-5-Carboxymethylhydantoin and its analogues is a nuanced field that requires a careful and synergistic application of multiple analytical techniques. Computational methods are excellent for mapping the potential energy surface, but experimental validation is non-negotiable for determining the dominant conformations in specific environments.

Key Takeaways:

• Hydantoin derivatives exist in a dynamic equilibrium between α-helix and β-turn-like conformations.[3][4][5]

• While computational models may favor the α-helix for isolated molecules, experimental evidence in solution and solid states often points to the β-turn being the preferred structure, stabilized by hydrogen bonds.[4]

• The nature of substituents and the surrounding environment (solvent, crystal lattice) are decisive factors in shifting this conformational equilibrium.[3][13]

Future work should focus on time-resolved spectroscopic techniques to directly observe the dynamics of conformational exchange. Furthermore, co-crystallization of these hydantoin derivatives with their biological targets will provide the ultimate insight into the bioactive conformation, paving the way for more rational and effective drug design.

References

• D'Andrea, A., et al. (2022). Synthesis and Conformational Analysis of Hydantoin-Based Universal Peptidomimetics. The Journal of Organic Chemistry. Available from: [Link]

• D'Andrea, A., et al. (2022). Synthesis and Conformational Analysis of Hydantoin-Based Universal Peptidomimetics. PubMed Central. Available from: [Link]

• Raskildina, G. Z., et al. (2019). Conformational Analysis of 5-Ethyl-5-hydroxymethyl-2,2-dimethyl-1,3-dioxane. Russian Journal of Organic Chemistry. Available from: [Link]

• Abraham, R. J., et al. (1996). Conformational analysis. Part 30. The conformational analysis of some lactones by the lanthanide induced shift (LIS) technique. Journal of the Chemical Society, Perkin Transactions 2. Available from: [Link]

• Raskildina, G. Z., et al. (2019). Conformational Analysis of 5-Ethyl-5-hydroxymethyl-2,2-dimethyl-1,3-dioxane. ResearchGate. Available from: [Link]

• Adejoro, I. A., et al. (2025). Computational design and evaluation of hydrantoin derivatives as potential anti-tubercular agents: Insight from ADMET, molecular docking, DFT, and molecular dynamic simulations. Letters in Drug Design and Discovery. Available from: [Link]

• Reva, I., et al. (2020). Conformational Landscape and Polymorphism in 5-Acetic Acid Hydantoin. The Journal of Physical Chemistry A. Available from: [Link]

• D'Andrea, A., et al. (2023). Synthesis and Conformational Analysis of Hydantoin-Based Universal Peptidomimetics. PubMed. Available from: [Link]

• de Medeiros, L. S., et al. (2023). Some new insights into the biological activities of carboxymethylated polysaccharides from Lasiodiplodia theobromae. PLoS One. Available from: [Link]

• Petrova, T., et al. (2021). A New Synthetic Route for Preparation of 5-Methyl-5-Benzylhydantoin: X-Ray Analysis and Theoretical Calculations. MDPI. Available from: [Link]

• Petrova, T., et al. (2021). A New Synthetic Route for Preparation of 5-Methyl-5-Benzylhydantoin: X-Ray Analysis and Theoretical Calculations. ResearchGate. Available from: [Link]

• Helmi, S. P., et al. (2024). Theorical Study on Multicomponent Synthesis of Hydantoins Using DFT Method. ResearchGate. Available from: [Link]

• Wadghane, A. R., et al. (2022). A Review on the Some Biological Activities of the Hydantoin Derivatives. ResearchGate. Available from: [Link]

• Rould, M. A. (2011). X-Ray Crystallography of Chemical Compounds. PubMed Central. Available from: [Link]

• Singh, R., et al. (2023). Experimental Spectroscopic, Quantum Chemical, Molecular Docking, and Molecular Dynamic Simulation Studies on Hydantoin (Monomer and Dimer). Taylor & Francis Online. Available from: [Link]

• Patching, S. G. (2017). Synthesis, NMR analysis and applications of isotope-labelled hydantoins. Molecules. Available from: [Link]

• Al-Ostath, A., et al. (2021). Recent Biological Applications and Chemical Synthesis of Thiohydantoins. Molecules. Available from: [Link]

• Choi, D., et al. (1986). Effect of structural modification of the hydantoin ring on anticonvulsant activity. Journal of Medicinal Chemistry. Available from: [Link]

• Abraham, R. J., et al. (1997). Conformational analysis. Part 39. A theoretical and lanthanide induced shift (LIS) investigation of the conformations of cyclopentanol and cis- and trans-cyclopentane-1,2-diol. RSC Publishing. Available from: [Link]

• Al-Masalmeh, M. F., et al. (2022). Synthesis, Characterization, and X-ray Crystallography, of the First Cyclohexadienyl Trifluoromethyl Metal Complex (η5-C6H7)Fe(CO)2CF3. MDPI. Available from: [Link]

• Kim, H., et al. (2020). Chiral Recognition of Hydantoin Derivatives Enabled by Tetraaza Macrocyclic Chiral Solvating Agents Using 1H NMR Spectroscopy. PubMed Central. Available from: [Link]

• Gontijo, T. B., et al. (2024). Sequential two-step, one-pot microwave-assisted Urech synthesis of 5-monosubstituted hydantoins from L-amino acids in water. Beilstein Journal of Organic Chemistry. Available from: [Link]

• Liu, X., et al. (2018). Design, Synthesis, and Biological Activity of β-Carboline Analogues Containing Hydantoin, Thiohydantoin, and Urea Moieties. Journal of Agricultural and Food Chemistry. Available from: [Link]

• Davis, A. M., et al. (2011). X-ray crystallography: Assessment and validation of protein-small molecule complexes for drug discovery. PubMed Central. Available from: [Link]

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Safety & Regulatory Compliance

Definitive Guide to the Proper Disposal of L-5-Carboxymethylhydantoin: A Risk-Based Approach for Laboratory Professionals

This document provides essential, immediate safety and logistical information for the proper disposal of L-5-Carboxymethylhydantoin. The procedural, step-by-step guidance is intended for researchers, scientists, and drug development professionals to ensure safe laboratory practices and compliance with hazardous waste regulations. Given that the toxicological properties of L-5-Carboxymethylhydantoin have not been fully investigated, a cautious, risk-based approach is paramount.[1]

Executive Summary: Prioritizing Safety in the Absence of Complete Data

L-5-Carboxymethylhydantoin is an imidazolidine-2,4-dione derivative.[2] While it is not currently regulated as a hazardous material for transport, the lack of comprehensive toxicological data necessitates that it be handled with care.[1] This guide outlines a disposal strategy rooted in the precautionary principle, aligning with the standards set forth by the Occupational Safety and Health Administration (OSHA) and the Environmental Protection Agency (EPA). The core tenets of this protocol are waste minimization, proper segregation, and compliant disposal through appropriate channels.

Hazard Identification and Risk Assessment

Before initiating any disposal procedure, a thorough risk assessment is crucial. The known information about L-5-Carboxymethylhydantoin is summarized below.

2.1 Known Chemical and Physical Properties

Property	Value	Source
Chemical Stability	Stable under normal temperatures and pressures.	[1]
Incompatibilities	Oxidizing agents.	[1]
Hazardous Decomposition	Nitrogen oxides, carbon monoxide, carbon dioxide, irritating and toxic fumes and gases.	[1]

2.2 Potential Health Effects

The toxicological properties of L-5-Carboxymethylhydantoin have not been fully investigated.[1] However, based on available safety data, the following potential health effects should be considered:

• Eye Contact: May cause eye irritation.[1]

• Skin Contact: May cause skin irritation.[1]

• Ingestion: May cause irritation of the digestive tract.[1]

• Inhalation: May cause respiratory tract irritation.[1]

2.3 Personal Protective Equipment (PPE)

Given the potential for irritation and the unknown toxicological profile, the following PPE is mandatory when handling L-5-Carboxymethylhydantoin for disposal:

• Gloves: Nitrile gloves are required.

• Eye Protection: Chemical safety goggles are essential.

• Protective Clothing: A standard laboratory coat should be worn.[3]

• Respiratory Protection: Use a NIOSH/MSHA-approved respirator if there is a risk of generating dust or aerosols.[1]

Step-by-Step Disposal Protocol

The following protocol provides a clear, actionable workflow for the safe disposal of L-5-Carboxymethylhydantoin. This process should be integrated into your laboratory's Chemical Hygiene Plan (CHP) as required by OSHA.[3][4][5]

Step 1: Waste Characterization and Segregation

Properly identifying and segregating chemical waste is the foundation of safe disposal and is mandated by the EPA's Resource Conservation and Recovery Act (RCRA).[6][7]

• Do not mix L-5-Carboxymethylhydantoin waste with other chemical waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.

• Segregate solid waste (e.g., contaminated filter paper, weighing boats) from liquid waste (e.g., solutions containing L-5-Carboxymethylhydantoin).

• Avoid mixing with incompatible materials, particularly strong oxidizing agents.[1]

Step 2: Waste Container Selection and Labeling

All waste containers must be in good condition and compatible with the chemical.

• Use a clearly labeled, leak-proof container for all L-5-Carboxymethylhydantoin waste.

• The label should include:

  • The words "Hazardous Waste" (as a precautionary measure).

  • The full chemical name: "L-5-Carboxymethylhydantoin".

  • The date accumulation started.

  • An indication of the hazards (e.g., "Irritant," "Handle with Caution - Toxicological Properties Not Fully Investigated").

Step 3: On-Site Accumulation

Follow your facility's specific guidelines for hazardous waste accumulation.

• Store the waste container in a designated satellite accumulation area.

• Keep the container closed except when adding waste.[8]

• Ensure the storage area is away from sources of heat and incompatible chemicals.[1]

Step 4: Final Disposal

Disposal must be conducted in a manner consistent with federal, state, and local regulations.[1]

• Consult your institution's EHS department. They will provide specific instructions for the final disposal of L-5-Carboxymethylhydantoin.

• Do not dispose of L-5-Carboxymethylhydantoin down the drain. While some non-hazardous, water-soluble chemicals may be drain-disposable in small quantities with pH adjustment, the unknown toxicological and environmental effects of this compound make this practice unsafe and non-compliant.[9]

• The most likely disposal route will be through a licensed hazardous waste vendor who will manage incineration or secure landfilling.

Emergency Procedures: Spill and Exposure Management

In the event of a spill or exposure, immediate and appropriate action is critical.

4.1 Spill Response

• Small Spills (Solid):

  • Ensure proper PPE is worn.

  • Carefully sweep up the solid material, minimizing dust generation.[1]

  • Place the material into a labeled hazardous waste container.

  • Clean the spill area with soap and water.

• Large Spills:

  • Evacuate the immediate area.

  • Alert your supervisor and contact your institution's EHS department.

  • Prevent the spill from entering drains.

4.2 Exposure Protocol

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

• Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing contaminated clothing. Seek medical attention if irritation persists.[1]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[1]

• Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth and have them drink 2-4 cupfuls of water. Seek immediate medical attention.[1]

Decision-Making Workflow for Disposal

The following diagram illustrates the logical steps for the proper disposal of L-5-Carboxymethylhydantoin.

Caption: Disposal Decision Workflow for L-5-Carboxymethylhydantoin.

References

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• Steps in Complying with Regulations for Hazardous Waste. U.S. Environmental Protection Agency (EPA). [Link]

• Laboratory Hazardous Waste Disposal Guidelines. Central Washington University. [Link]

• DoDM 4715.05, Volume 5, "Overseas Environmental Baseline Document: Waste," June 29, 2020. U.S. Department of Defense. [Link]

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A Senior Application Scientist's Guide to Handling L-5-Carboxymethylhydantoin: Essential Safety Protocols and PPE

As researchers and drug development professionals, our commitment to innovation must be matched by an unwavering dedication to safety. L-5-Carboxymethylhydantoin is a valuable compound in various research applications; however, like many specialized reagents, its toxicological properties have not been fully elucidated.[1] This guide provides a comprehensive framework for its safe handling, emphasizing a cautious and proactive approach to personal protection. The protocols outlined below are designed to create a self-validating system of safety, ensuring that potential risks are mitigated through expert-driven procedures and appropriate personal protective equipment (PPE).

Hazard Assessment: Understanding the Risks

L-5-Carboxymethylhydantoin is a stable solid under normal conditions.[1] While it is not currently classified with specific hazard symbols, the available data indicates potential for irritation and underscores the need for caution due to the incomplete toxicological profile.[1]

Hazard	Description	Primary Exposure Route	Mitigation Strategy
Eye Irritation	May cause irritation upon contact.[1]	Direct contact with dust or powder.	Eye protection (goggles, face shield).
Skin Irritation	May cause skin irritation.[1]	Direct contact with dust or powder.	Gloves, lab coat.
Respiratory Tract Irritation	Inhalation of dust may cause respiratory irritation.[1]	Inhalation.	Engineering controls (fume hood), respiratory protection.
Ingestion	May cause irritation of the digestive tract.[1]	Ingestion.	Prohibit eating/drinking in lab; proper handwashing.
Unknown Chronic Effects	The long-term toxicological properties have not been fully investigated.[1]	All routes.	Consistent and correct use of comprehensive PPE.
Incompatibility	Reacts with strong oxidizing agents.[1]	N/A	Proper storage and segregation of chemicals.
Hazardous Decomposition	When heated to decomposition, it may emit toxic fumes like nitrogen oxides and carbon monoxide.[1]	Inhalation.	Avoid excess heat; use in well-ventilated areas.

Personal Protective Equipment (PPE): Your Primary Barrier

The selection of PPE is dictated by the potential hazards. Given the irritant nature and unknown long-term effects of L-5-Carboxymethylhydantoin, a comprehensive approach is mandatory.

Core PPE for Routine Handling

For standard procedures involving small quantities (milligram to gram scale) in a controlled environment:

• Eye Protection: Chemical splash goggles meeting ANSI Z87.1 standards are required at all times.[2] Standard safety glasses are insufficient as they do not provide a seal against airborne dust.

• Hand Protection: Wear disposable nitrile gloves.[3] Nitrile provides good protection against a range of chemicals and is suitable for handling powders.[2] Always inspect gloves for tears before use and remove them using the proper technique to avoid contaminating your skin. Change gloves immediately if they become contaminated.

• Body Protection: A clean, buttoned laboratory coat is essential to protect skin and personal clothing from contamination.[2][4]

• Footwear: Closed-toe and closed-heel shoes must be worn to protect against spills.[2]

Enhanced PPE for High-Risk Scenarios

Additional protection is necessary when handling larger quantities, when dust generation is unavoidable, or when engineering controls are absent:

• Face Protection: A face shield worn over chemical splash goggles is required when there is a significant risk of splashing or dust generation.[2][4]

• Respiratory Protection: Engineering controls, such as a chemical fume hood or a powder containment hood, are the first line of defense. If these are not feasible or if visible dust is generated, respiratory protection is required.[2] A NIOSH-approved N95 respirator is the minimum requirement for protection against fine dust particles.[5][6] Use of a respirator requires prior medical evaluation and fit-testing as per your institution's policy.[2]

Operational Plan: A Step-by-Step Workflow for Safe Handling

This protocol details the process of weighing L-5-Carboxymethylhydantoin, integrating PPE use at every stage.

Workflow for Weighing L-5-Carboxymethylhydantoin

Caption: Step-by-step workflow for safely weighing L-5-Carboxymethylhydantoin.

Disposal Plan: Managing Waste Safely

Proper disposal is a critical final step in the handling process. All waste materials should be treated as chemical waste.

• Contaminated PPE: Used gloves, disposable gowns, and any other contaminated protective equipment should be placed in a designated, sealed waste container for chemical waste. Do not discard them in the regular trash.

• Chemical Waste: Dispose of unused or waste L-5-Carboxymethylhydantoin in accordance with federal, state, and local regulations.[1] This typically involves collecting the material in a clearly labeled, sealed container for pickup by your institution's environmental health and safety department.

• Spill Cleanup: In case of a spill, avoid sweeping dry powder as this will generate dust. Instead, gently cover the spill with an inert absorbent material. If necessary, lightly moisten the material with water to prevent dust from becoming airborne before carefully scooping it into a designated waste container.

By adhering to these protocols, you build a deep and reliable culture of safety, ensuring that your valuable research is conducted with the highest standards of care and responsibility.

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